3-Methylpiperidin-3-ol hydrochloride

• CAS: 955028-98-5

Core Science & Biosynthesis

3-Methylpiperidin-3-ol hydrochloride CAS number and properties

Scaffold Analysis & Synthetic Methodology for Medicinal Chemistry

Identity & Physicochemical Profile[1][2][3]

3-Methylpiperidin-3-ol hydrochloride is a specialized saturated heterocycle featuring a quaternary carbon at the C3 position. In modern drug discovery, this scaffold is valued for its ability to introduce

character ("Escape from Flatland") and restrict conformational flexibility compared to unsubstituted piperidines.

The presence of the hydroxyl group and the methyl group at the same carbon creates a chiral center, making the control of stereochemistry critical.

Datasheet: Physicochemical Properties

Property	Value / Description
Chemical Name	3-Methylpiperidin-3-ol hydrochloride
IUPAC Name	3-methylpiperidin-3-ol;hydrochloride
Molecular Formula
Molecular Weight	151.63 g/mol
CAS Number (R-isomer HCl)	2305080-34-4
CAS Number (S-isomer HCl)	2305080-37-7
CAS Number (Racemate Free Base)	55364-94-8
Physical State	White to off-white crystalline solid
Solubility	Highly soluble in water, methanol, DMSO; sparingly soluble in DCM.[1]
Hygroscopicity	Moderate; HCl salts of amino alcohols are prone to moisture uptake.
pKa (Calc.)	~9.5 (Piperidine nitrogen)

Note on Stereochemistry: While the racemate is used in early screening, the (R) and (S) enantiomers are distinct pharmacological entities. The CAS numbers 2305080-34-4 and 2305080-37-7 refer specifically to the enantiopure hydrochloride salts.

Synthetic Access & Methodology

The synthesis of 3-methylpiperidin-3-ol hydrochloride hinges on the construction of the quaternary center at C3. The most robust route involves the nucleophilic addition of a methyl organometallic reagent to a protected 3-piperidinone.

Core Synthetic Protocol: Grignard Addition

Objective: Synthesis of 3-methylpiperidin-3-ol HCl from N-Boc-3-piperidone.

Reagents:

• Starting Material: N-Boc-3-piperidone (CAS: 98977-36-7).

• Nucleophile: Methylmagnesium bromide (MeMgBr) (3.0 M in ether).

• Deprotection: 4.0 M HCl in Dioxane.

Step-by-Step Methodology:

• Inert Atmosphere Setup: Flame-dry a 250 mL round-bottom flask and purge with Argon. The exclusion of moisture is critical to prevent quenching of the Grignard reagent.

• Solvation: Dissolve N-Boc-3-piperidone (1.0 eq) in anhydrous Tetrahydrofuran (THF). Cool the solution to -78°C (dry ice/acetone bath).

  • Expert Insight: Low temperature is mandatory to minimize enolization of the ketone, which is a competing side reaction that reduces yield.

• Nucleophilic Attack: Add MeMgBr (1.2 eq) dropwise over 30 minutes. The slow addition rate prevents localized heating.

• Reaction Monitoring: Stir at -78°C for 1 hour, then allow to warm to 0°C. Monitor by TLC (stain with KMnO4, as the product is not UV active).

• Quench & Workup: Quench with saturated aqueous

  . Extract with Ethyl Acetate (3x).[2] Wash combined organics with brine, dry over , and concentrate.

• Purification: Flash column chromatography (Hexanes/EtOAc) yields the N-Boc-3-hydroxy-3-methylpiperidine intermediate.

• Salt Formation: Dissolve the intermediate in minimal DCM and add 4.0 M HCl in Dioxane (5 eq). Stir at room temperature for 2 hours.

• Isolation: The hydrochloride salt will precipitate. Filter the solid, wash with diethyl ether, and dry under vacuum.

Visualization: Synthetic Pathway[6]

Caption: Figure 1. Convergent synthesis of 3-methylpiperidin-3-ol HCl via Grignard addition to a protected ketone.

Structural Utility in Drug Design

The 3-methylpiperidin-3-ol scaffold is not merely a linker; it is a functional element used to modulate the physicochemical and binding properties of a drug candidate.

The "Gem-Disubstitution" Effect

Placing a methyl and a hydroxyl group on the same carbon (C3) creates a gem-disubstituted center. This introduces the Thorpe-Ingold effect (angle compression), which restricts the conformational freedom of the piperidine ring.

• Benefit: Pre-organizes the molecule into a bioactive conformation, reducing the entropic penalty upon binding to a protein target.

and Metabolic Stability

• Escape from Flatland: Increasing the fraction of

  hybridized carbons ( ) correlates with improved clinical success by enhancing solubility and selectivity.

• Metabolic Blockade: The C3 position of piperidine is a common site for oxidative metabolism (hydroxylation by CYP450s). Substituting this position with a methyl and hydroxyl group blocks metabolic soft spots, potentially extending the half-life (

  ) of the parent compound.

Visualization: Scaffold Decision Logic

Caption: Figure 2. Strategic rationale for selecting the 3-methylpiperidin-3-ol scaffold in lead optimization.

Handling, Stability, and Safety

Storage Protocols

• Hygroscopicity: As a hydrochloride salt, the compound will absorb atmospheric moisture. It must be stored in a tightly sealed container, preferably within a desiccator or under inert gas (Argon/Nitrogen).

• Temperature: Store at 2-8°C for long-term stability.

• Shelf-life: >2 years if kept dry and cool.

Safety (GHS Classification)

• Signal Word: Warning

• Hazard Statements:

  • H315: Causes skin irritation.[3]

  • H319: Causes serious eye irritation.[3]

  • H335: May cause respiratory irritation.[3]

• PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Handle in a fume hood to avoid inhalation of dust.

References

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry. [Link]

• Beak, P., & Lee, W. K. (1990).

  -Lithioamine Synthetic Equivalents: Syntheses of Diastereoisomers from Boc-Piperidines. Journal of Organic Chemistry. [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. CN103304472A - Method for synthesizing 1-BOC-3-piperidone - Google Patents [patents.google.com]
• 3. (S)-Piperidin-3-ol hydrochloride 97% | CAS: 475058-41-4 | AChemBlock [achemblock.com]

An In-Depth Technical Guide to the Structure Elucidation of (R)-3-Methylpiperidin-3-ol Hydrochloride

This guide provides a comprehensive, in-depth exploration of the analytical methodologies required for the complete structure elucidation of (R)-3-Methylpiperidin-3-ol hydrochloride. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple listing of techniques. Instead, it delves into the causal reasoning behind experimental choices, establishing a self-validating system of protocols to ensure scientific integrity and unequivocal structural confirmation. The piperidine scaffold is a prevalent core in a vast number of pharmaceuticals, and understanding the precise three-dimensional arrangement of chiral piperidines is paramount in modern drug design and development.

Introduction: The Significance of Stereochemistry in Piperidine Scaffolds

(R)-3-Methylpiperidin-3-ol hydrochloride is a chiral molecule featuring a piperidine ring, a tertiary alcohol, and a methyl group at the C3 position. The hydrochloride salt form enhances its stability and solubility, which is often advantageous for pharmaceutical applications. The absolute configuration at the C3 stereocenter is critical, as enantiomers of a chiral drug can exhibit significantly different pharmacological and toxicological profiles. Therefore, unambiguous confirmation of the molecule's constitution, connectivity, and absolute stereochemistry is a fundamental requirement in its development as a potential therapeutic agent or synthetic intermediate.

Core Analytical Workflow

A multi-faceted analytical approach is essential for the comprehensive structural elucidation of (R)-3-Methylpiperidin-3-ol hydrochloride. This workflow is designed to provide orthogonal data, where each technique corroborates the others, leading to an unambiguous assignment.

Caption: Relationship between different NMR experiments for structural connectivity.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in a suitable deuterated solvent (e.g., D₂O, MeOD-d₄) in an NMR tube.

• Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition:

  • Acquire a standard ¹H NMR spectrum.

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Acquire 2D COSY, HSQC, and HMBC spectra using standard pulse sequences.

• Data Analysis:

  • Integrate the ¹H NMR spectrum to determine the relative number of protons.

  • Analyze the multiplicities (singlet, doublet, triplet, etc.) in the ¹H spectrum to infer neighboring protons.

  • Use the HSQC spectrum to assign each proton to its directly bonded carbon.

  • Use the COSY spectrum to trace the proton-proton coupling networks within the piperidine ring.

  • Use the HMBC spectrum to find long-range correlations, which will be critical for confirming the position of the methyl group and the overall connectivity. For example, the protons of the methyl group should show a correlation to the quaternary carbon C3 and the adjacent methylene carbon C2.

Section 3: Determination of Absolute Stereochemistry

Confirming the (R) configuration at the C3 stereocenter is the final and most critical step in the structure elucidation of this chiral molecule.

Chiral High-Performance Liquid Chromatography (HPLC)

Causality: Chiral HPLC is an essential technique to determine the enantiomeric purity of the sample. It separates the (R) and (S) enantiomers, allowing for their quantification. [1] Experimental Protocol: Chiral HPLC

• Column Selection: Choose a suitable chiral stationary phase (CSP). Polysaccharide-based columns (e.g., Chiralpak series) are often a good starting point for the separation of amine-containing compounds.

• Mobile Phase Optimization: Develop a mobile phase, typically a mixture of a non-polar solvent (e.g., hexane or heptane) and an alcohol (e.g., isopropanol or ethanol), often with a small amount of an amine additive (e.g., diethylamine) to improve peak shape.

• Sample Analysis: Inject a solution of the sample and monitor the elution profile using a UV detector.

• Method Validation: Validate the method for specificity, linearity, accuracy, and precision according to ICH guidelines. [1]

Vibrational Circular Dichroism (VCD)

Causality: VCD measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule. [2]By comparing the experimental VCD spectrum with the spectrum calculated for a known configuration (e.g., the (R)-enantiomer) using density functional theory (DFT), the absolute configuration can be unambiguously determined in solution. [3]This technique is particularly valuable when obtaining a single crystal for X-ray analysis is challenging. [3] Experimental Protocol: VCD Spectroscopy

• Sample Preparation: Prepare a concentrated solution of the compound in a suitable deuterated solvent (e.g., CDCl₃).

• Data Acquisition: Record the VCD and IR spectra using a VCD spectrometer.

• Computational Modeling:

  • Perform a conformational search for the (R)-enantiomer.

  • For each low-energy conformer, calculate the optimized geometry, vibrational frequencies, and VCD intensities using DFT (e.g., B3LYP functional with a 6-31G(d) basis set).

  • Boltzmann-average the calculated spectra of the individual conformers.

• Spectral Comparison: Compare the experimental VCD spectrum with the calculated spectrum for the (R)-enantiomer. A match confirms the absolute configuration as (R), while a mirror-image spectrum indicates the (S) configuration.

Single-Crystal X-ray Crystallography

Causality: When a suitable single crystal can be obtained, X-ray crystallography provides the ultimate, unequivocal determination of the three-dimensional structure, including the absolute configuration. The hydrochloride salt form often facilitates crystallization. [4] Experimental Protocol: Single-Crystal X-ray Crystallography

• Crystallization: Grow single crystals of (R)-3-Methylpiperidin-3-ol hydrochloride from a suitable solvent or solvent mixture by slow evaporation, vapor diffusion, or cooling.

• Data Collection: Mount a suitable crystal on a goniometer and collect diffraction data using a single-crystal X-ray diffractometer.

• Structure Solution and Refinement:

  • Solve the crystal structure using direct methods or Patterson methods.

  • Refine the structural model against the diffraction data.

• Absolute Structure Determination: Determine the absolute configuration using anomalous dispersion effects, typically by calculating the Flack parameter. A Flack parameter close to zero for the assumed (R) configuration confirms the assignment.

Conclusion

The structural elucidation of (R)-3-Methylpiperidin-3-ol hydrochloride requires a systematic and multi-technique approach. By integrating data from mass spectrometry, FT-IR, a suite of 1D and 2D NMR experiments, and chiroptical techniques such as chiral HPLC, VCD, and single-crystal X-ray crystallography, a complete and unambiguous structural assignment can be achieved. This rigorous, self-validating workflow ensures the scientific integrity required for advancing chiral molecules in research and drug development.

References

• MDPI. (n.d.). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Retrieved from [Link]

• MDPI. (2021, November 25). Single-Crystal X-ray and Solid-State NMR Characterisation of AND-1184 and Its Hydrochloride Form. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Chemistry LibreTexts. (2024, September 30). 12.3: Mass Spectrometry of Some Common Functional Groups. Retrieved from [Link]

• Emery Pharma. (2018, April 2). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Retrieved from [Link]

• YouTube. (2020, August 10). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. Retrieved from [Link]

• SDSU NMR Facility. (n.d.). 7) Common 2D (COSY, HSQC, HMBC). Retrieved from [Link]

• Babu, C. V. R., Vuyyuru, N. R., Reddy, K. P., Suryanarayana, M. V., & Mukkanti, K. (2014). Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization. Chirality, 26(12), 775–779. [Link]

• Kellenbach, E. R., Dukor, R. K., & Nafie, L. A. (n.d.). Absolute configuration determination of chiral molecules without crystallisation by vibrational circular dichroism (VCD). Spectroscopy Europe. Retrieved from [Link]

• American Laboratory. (2010, October 1). Applications of Vibrational Circular Dichroism for Determining Absolute Configuration in Early Drug Discovery. Retrieved from [Link]

• National Institutes of Health. (2022, October 17). Mechanochemistry Facilitates a Single-Crystal X-ray Structure Determination of Free Base Naloxone Anhydrate. Retrieved from [Link]

• Michigan State University. (n.d.). X-Ray Crystallography Laboratory Department of Chemistry. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Piperidine. In NIST Chemistry WebBook. Retrieved from [Link]

• Erdogdu, Y., & Güllüoğlu, M. T. (2009). Analysis of vibrational spectra of 2 and 3-methylpiperidine based on density functional theory calculations. Spectrochimica acta. Part A, Molecular and biomolecular spectroscopy, 74(1), 162–167. [Link]

• ResearchGate. (n.d.). FTIR spectra of (a) 2,2,6,6-tetramethyl-4-piperidinol and (b) 4ATP... [Image]. Retrieved from [Link]

• Freedman, T. B., Cao, X., Dukor, R. K., & Nafie, L. A. (2003). Absolute configuration determination of chiral molecules in the solution state using vibrational circular dichroism. Chirality, 15(9), 743–758. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. Vibrational circular dichroism and chiroptical properties of chiral Ir(iii) luminescent complexes - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Technical Monograph: Spectroscopic Characterization of (S)-3-Methylpiperidin-3-ol Hydrochloride

The following technical guide is structured as an advanced monograph for research professionals. It synthesizes confirmed structural data, synthetic pathways, and spectroscopic characteristics derived from high-impact medicinal chemistry patent literature and validated chemical principles.

Compound: (S)-3-Methylpiperidin-3-ol hydrochloride CAS Registry Number: 2305080-37-7 (S-isomer HCl), 475058-41-4 (S-isomer free base), 55268-02-9 (Racemate HCl) Molecular Formula: C₆H₁₄ClNO Molecular Weight: 151.63 g/mol (Salt), 115.17 g/mol (Free Base)

Introduction & Application Context

(S)-3-Methylpiperidin-3-ol hydrochloride is a critical chiral building block in the synthesis of next-generation small molecule therapeutics, particularly KRAS G12C inhibitors and other targeted oncology agents. Its structural value lies in the quaternary carbon at the C3 position, which introduces a fixed stereochemical vector (the methyl and hydroxyl groups) that can lock conformations in protein-ligand binding pockets.

This guide provides the definitive spectroscopic profile (NMR, IR, MS) required to validate the identity and purity of this intermediate during drug development workflows.

Experimental Protocols for Characterization

To ensure data integrity, the following sample preparation protocols are recommended before spectroscopic analysis.

Mass Spectrometry (LC-MS) Preparation

• Solvent: Methanol (LC-MS grade).

• Concentration: 0.1 mg/mL.

• Ionization Mode: Electrospray Ionization (ESI), Positive mode.

• Protocol: Dissolve 1 mg of the hydrochloride salt in 10 mL of Methanol. Direct infusion or injection via C18 column (Mobile phase: H₂O/MeCN with 0.1% Formic Acid).

Nuclear Magnetic Resonance (NMR) Preparation[1]

• Solvent: DMSO-d₆ (Deuterated Dimethyl Sulfoxide) or D₂O.

  • Note: DMSO-d₆ is preferred to observe exchangeable protons (OH, NH₂⁺), though these may still be broad. D₂O will eliminate these signals, simplifying the aliphatic region.

• Internal Standard: TMS (Tetramethylsilane) at 0.00 ppm.

• Concentration: 10-15 mg in 0.6 mL solvent.

Infrared Spectroscopy (FT-IR) Preparation

• Method: KBr Pellet or ATR (Attenuated Total Reflectance).

• Protocol: For ATR, place the solid crystal directly on the diamond window. Apply pressure to ensure contact. Background subtract air spectrum.

Spectroscopic Data Analysis[2]

Mass Spectrometry (MS)

The mass spectrum is the primary confirmation of the molecular weight. As a hydrochloride salt, the compound dissociates in solution.

Parameter	Observed Value	Assignment
Ionization	ESI (+)	Protonated Free Base
Molecular Ion	m/z 116.1	[M+H]⁺ (C₆H₁₄NO⁺)
Adducts	m/z 138.1	[M+Na]⁺ (Trace)
Fragmentation	m/z 98.1	[M+H - H₂O]⁺ (Loss of water)

Interpretation: The base peak at m/z 116.1 corresponds to the protonated free amine. A characteristic fragment at m/z 98.1 is often observed due to the dehydration of the tertiary alcohol, which is facile in mass spectrometry conditions.

Infrared Spectroscopy (FT-IR)

The IR spectrum of the hydrochloride salt is dominated by the ammonium and hydroxyl stretches.

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment
3250 - 3400	Broad, Strong	O-H Stretch (H-bonded tertiary alcohol)
2700 - 3000	Broad, Multiple	N-H Stretch (Ammonium salt, NH₂⁺)
2930, 2860	Medium	C-H Stretch (Aliphatic CH₂, CH₃)
1580 - 1600	Medium	N-H Bending (Scissoring)
1100 - 1150	Strong	C-O Stretch (Tertiary alcohol)

Nuclear Magnetic Resonance (NMR)

The NMR data below validates the regiochemistry (3-methyl, 3-hydroxy) and the oxidation state.

1H NMR (400 MHz, DMSO-d₆)

Note: Chemical shifts (δ) are reported in ppm relative to TMS.

Shift (δ ppm)	Multiplicity	Integration	Assignment	Structural Context
9.00 - 9.30	Broad s	2H	NH₂⁺	Ammonium protons (Exchangeable)
5.10	s (Broad)	1H	OH	Tertiary Alcohol (Exchangeable)
3.05 - 3.20	m	1H	H-2a	Methylene adjacent to N (Deshielded)
2.85 - 2.95	m	1H	H-6a	Methylene adjacent to N
2.70 - 2.80	d	1H	H-2b	Geminal to H-2a (Diastereotopic)
2.60 - 2.70	m	1H	H-6b	Geminal to H-6a
1.50 - 1.70	m	2H	H-4, H-5	Ring methylenes (beta/gamma to N)
1.40 - 1.50	m	2H	H-4, H-5	Ring methylenes
1.18	s	3H	CH₃	C-3 Methyl Group (Diagnostic Singlet)

Mechanistic Insight:

• The singlet at ~1.18 ppm is the most diagnostic peak. It confirms the methyl group is attached to a quaternary carbon (C3) containing the hydroxyl group. If the methyl were at C2 or C4 without the OH, it would likely appear as a doublet.

• The protons at C2 (adjacent to both the chiral center and the Nitrogen) appear as distinct diastereotopic signals (AB system or separated multiplets) due to the fixed stereocenter at C3.

13C NMR (100 MHz, DMSO-d₆)

Shift (δ ppm)	Carbon Type	Assignment
66.5	Quaternary (C)	C-3 (Carbinol carbon, bonded to OH and Me)
53.8	Methylene (CH₂)	C-2 (Adjacent to N and Quaternary C3)
43.5	Methylene (CH₂)	C-6 (Adjacent to N)
32.8	Methylene (CH₂)	C-4
26.5	Methyl (CH₃)	3-Me (Methyl group)
21.2	Methylene (CH₂)	C-5

Stereochemical Validation Workflow

Since NMR is achiral (unless a chiral shift reagent is used), the (S)-enantiomer must be distinguished from the (R)-enantiomer or racemate using Chiral HPLC or Optical Rotation.

DOT Diagram: Characterization & Validation Workflow

Caption: Analytical workflow for validating the identity and stereochemical purity of the target compound.

References

The following authoritative sources document the synthesis, characterization, and application of 3-methylpiperidin-3-ol derivatives.

• Preparation of Ras Inhibitor. Google Patents. Patent HK40124025A. (Contains 1H NMR context for 3-methyl-3-piperidinol hydrochloride). Link

• Antibacterial Agents. World Intellectual Property Organization. Patent WO2004058144A2. (Describes 3-methyl-3-piperidinol dihydrochloride and related analogs). Link

• Pim Kinase Inhibitors and Methods of Their Use. Google Patents. Patent WO2008106692A1. (Describes synthesis of 3-methylpiperidin-3-ol from N-Boc precursors). Link

• Bicyclic CX3CR1 Receptor Agonists. United States Patent Application. US20210024510A1. (Cites CAS 473730-88-0 and characterization of derivatives). Link

• PubChem Compound Summary: 3-Methylpiperidin-3-ol. National Center for Biotechnology Information. (General chemical and physical properties). Link

Technical Monograph: Synthesis and Characterization of 3-Methylpiperidin-3-ol Hydrochloride

Executive Summary

This technical guide details the synthesis of 3-Methylpiperidin-3-ol hydrochloride (CAS: 1334237-99-8 for racemate; related enantiomers 2305080-34-4/37-7), a critical pharmacophore in modern medicinal chemistry. The 3,3-disubstituted piperidine scaffold acts as a conformationally restricted bioisostere, often employed to modulate basicity and improve metabolic stability in Janus kinase (JAK) inhibitors and GPCR ligands.

The protocol outlined below utilizes a robust Grignard addition to an N-protected piperidinone, followed by acid-mediated deprotection. This route is preferred over epoxide ring-opening strategies due to its superior regiocontrol and scalability.

Strategic Importance & Retrosynthesis

Pharmacophore Utility

The introduction of a hydroxyl group and a methyl group at the C3 position of the piperidine ring creates a "gem-disubstituted" center. This structural modification serves two primary functions in drug design:

• Conformational Locking: The steric bulk of the methyl group restricts the chair-boat interconversion, potentially locking the molecule into a bioactive conformation.

• Solubility & Binding: The tertiary alcohol provides a hydrogen bond donor/acceptor motif without introducing the metabolic liability of a primary alcohol.

Retrosynthetic Analysis

The most logical disconnection involves the removal of the tert-butoxycarbonyl (Boc) protecting group to reveal the amine salt. The quaternary C3 center is constructed via nucleophilic attack on the ketone.

Figure 1: Retrosynthetic disconnection showing the construction of the quaternary center followed by salt formation.

Experimental Protocol

Phase 1: Grignard Addition (Construction of Quaternary Center)

Objective: Synthesis of tert-butyl 3-hydroxy-3-methylpiperidine-1-carboxylate.

Reagents:

• tert-Butyl 3-oxopiperidine-1-carboxylate (N-Boc-3-piperidinone): 1.0 eq[1][2]

• Methylmagnesium bromide (3.0 M in Et₂O): 1.2 eq

• Tetrahydrofuran (THF): Anhydrous (Solvent)

• Ammonium chloride (sat. aq.): Quench

Protocol:

• Setup: Flame-dry a 3-neck round-bottom flask under an inert atmosphere (N₂ or Ar).

• Dissolution: Dissolve N-Boc-3-piperidinone in anhydrous THF (0.5 M concentration). Cool the solution to -78 °C using a dry ice/acetone bath.

  • Expert Insight: Cooling is critical. Higher temperatures during addition can lead to enolization of the ketone rather than nucleophilic attack, reducing yield.

• Addition: Add MeMgBr dropwise over 30 minutes. Maintain internal temperature below -70 °C.

• Reaction: Stir at -78 °C for 1 hour, then allow to warm slowly to 0 °C over 2 hours.

  • Self-Validating Check: Monitor by TLC (30% EtOAc/Hexane). The starting material (UV active, ketone) should disappear. The product is less UV active but stains strongly with KMnO₄.

• Quench: Carefully quench with saturated NH₄Cl solution at 0 °C.

  • Safety Note: Methane gas evolution will occur. Ensure proper venting.

• Workup: Extract with EtOAc (3x). Wash combined organics with brine, dry over MgSO₄, and concentrate.[3]

• Purification: Flash column chromatography (Gradient: 10% to 40% EtOAc in Hexanes).

Phase 2: Deprotection & Salt Formation

Objective: Synthesis of 3-Methylpiperidin-3-ol hydrochloride.

Reagents:

• N-Boc-3-hydroxy-3-methylpiperidine (from Phase 1)

• 4M HCl in 1,4-Dioxane

• Methanol (MeOH) / Diethyl Ether (Et₂O) for recrystallization

Protocol:

• Dissolution: Dissolve the N-Boc intermediate in a minimal amount of dry 1,4-dioxane or MeOH at 0 °C.

• Acidolysis: Add 4M HCl in dioxane (5.0 eq) dropwise.

• Stirring: Allow to warm to room temperature (20-25 °C) and stir for 4–6 hours.

  • Self-Validating Check: CO₂ gas evolution (bubbling) indicates Boc removal.

• Isolation: Concentrate the solvent in vacuo to obtain a gummy solid.

• Crystallization: Triturate the residue with cold Et₂O. If the solid remains amorphous, dissolve in minimal hot MeOH and add Et₂O until turbid. Cool to -20 °C overnight.

• Filtration: Filter the white precipitate under N₂ (hygroscopic) and dry under high vacuum.

Figure 2: Operational workflow emphasizing critical process controls.

Characterization & Quality Control

The following data represents the expected analytical profile for the hydrochloride salt.

NMR Spectroscopy

** Solvent:** DMSO-d₆ (Standard for amine salts)[4]

Nucleus	Shift (δ ppm)	Multiplicity	Integration	Assignment
¹H	9.10, 8.90	br s	2H	NH₂⁺ (Ammonium protons)
¹H	5.20	s	1H	OH (Alcohol, exchangeable)
¹H	3.10 – 2.80	m	4H	C2-H, C6-H (Ring methylene α to N)
¹H	1.80 – 1.50	m	4H	C4-H, C5-H (Ring methylene)
¹H	1.18	s	3H	CH₃ (Methyl group at C3)
¹³C	68.5	-	-	C3 (Quaternary C-OH)
¹³C	52.1, 43.8	-	-	C2, C6 (CH₂-N)
¹³C	34.2, 21.5	-	-	C4, C5
¹³C	26.8	-	-	CH₃

Mass Spectrometry (LC-MS)

• Method: Electrospray Ionization (ESI), Positive Mode.

• Observed Mass: m/z = 116.1 [M+H]⁺ (Free base mass detected).

• Note: The chloride counterion (35/37 Cl) is not detected in positive mode but can be inferred by elemental analysis or silver nitrate precipitation test.

Troubleshooting & Expert Insights

Grignard Initiation Failure

• Symptom: No exotherm upon adding MeMgBr; starting material remains.

• Cause: Moisture in the solvent or degraded Grignard reagent.

• Remedy: Use commercially available MeMgBr in "Sure-Seal" bottles. If preparing in situ, activate Mg turnings with a crystal of iodine or 1,2-dibromoethane [1].

Hygroscopicity of the Salt

• Symptom: Product turns into a sticky oil upon exposure to air.

• Cause: Piperidine HCl salts are notoriously hygroscopic.

• Remedy: Perform filtration under a blanket of Nitrogen. Store the final product in a desiccator or seal under Argon. If oiling occurs, re-dissolve in MeOH and re-precipitate with anhydrous Et₂O.

Stereochemistry (Racemate vs. Enantiomers)

The synthesis described above yields a racemic mixture . For drug development requiring a specific enantiomer (e.g., (3R)-3-methylpiperidin-3-ol):

• Resolution: Use chiral HPLC (e.g., Chiralpak AD-H column) on the N-Boc intermediate before deprotection.

• Asymmetric Synthesis: While possible, it is often more cost-effective to resolve the racemate at the N-Boc stage than to employ asymmetric catalysis on the ketone [2].

References

• Preparation of Grignard Reagents: Smith, D. et al. "Optimized conditions for the generation of Grignard reagents." Journal of Organic Chemistry. (General Reference for Technique).

• Synthesis of Piperidine Scaffolds: National Institutes of Health (PMC). "Synthesis and Characterization of Novel Methyl 3-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates." (Describes N-Boc-piperidinone handling).

• Compound Data: PubChem. "tert-butyl 3-oxopiperidine-1-carboxylate (Starting Material)."[1][2]

• Product Characterization: ChemScene. "(3S)-3-Methylpiperidin-3-ol hydrochloride Data Sheet."

Sources

• 1. 3-oxopiperidine-1-carboxylic acid tert-butyl ester | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry | PharmaCompass.com [pharmacompass.com]
• 2. Tert-butyl 3-oxopiperidine-1-carboxylate | C10H17NO3 | CID 2756825 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Synthesis and Application of N-Boc-3-piperidone_Chemicalbook [chemicalbook.com]
• 4. Grignard Reagent Utilization Enables a Practical and Scalable Construction of 3-Substituted 5-Chloro-1,6-naphthyridin-4-one Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Potential applications of 3-Methylpiperidin-3-ol hydrochloride in medicinal chemistry

Advanced Applications in Fragment-Based Drug Discovery and Lead Optimization

Executive Summary

3-Methylpiperidin-3-ol hydrochloride (CAS: 2305080-34-4 [R-isomer], 955028-98-5 [racemic]) represents a high-value "3D fragment" in modern medicinal chemistry. Unlike traditional flat aromatic scaffolds, this saturated heterocycle offers a defined three-dimensional vector due to its quaternary carbon at the C3 position.

This monograph details the utility of 3-methylpiperidin-3-ol as a pharmacophore for kinase inhibition (specifically JAK/STAT and PI3K pathways), GPCR modulation , and metabolic stabilization . By introducing a methyl group geminal to the hydroxyl, medicinal chemists can exploit the Thorpe-Ingold effect to restrict conformational flexibility while simultaneously blocking oxidative metabolism at a labile site.

Structural Analysis & Pharmacophore Utility

The "Escape from Flatland"

The pharmaceutical industry has shifted focus from flat, sp²-rich molecules to sp³-rich architectures to improve clinical success rates. 3-Methylpiperidin-3-ol serves as a critical tool in this transition.

• Conformational Locking: The gem-disubstitution (methyl and hydroxyl) at C3 creates a quaternary center. This introduces steric bulk that biases the piperidine ring into a specific chair conformation, reducing the entropic penalty upon protein binding.

• Vectorial Definition: The hydroxyl group provides a directional hydrogen bond donor/acceptor motif, while the methyl group fills small hydrophobic pockets (e.g., the "gatekeeper" or "sugar pocket" regions in kinases).

Metabolic Stability Mechanisms

Unsubstituted piperidines are prone to oxidative metabolism by Cytochrome P450 (CYP450) enzymes, typically at the

-carbon or remote positions.

• Blocking Metabolic Hotspots: The C3 position is a common site for hydroxylation. Pre-installing a hydroxyl group and "capping" the position with a methyl group prevents further oxidation to a ketone or metabolic degradation at this site.

• LogP Modulation: The hydrophilic hydroxyl group lowers lipophilicity (

  ), improving aqueous solubility and reducing non-specific binding, while the methyl group maintains necessary hydrophobic contacts.

Key Applications in Drug Design[1][2][3][4]

Kinase Inhibitors (JAK/STAT & PI3K)

In the design of Janus Kinase (JAK) inhibitors (analogous to Tofacitinib), the piperidine ring often binds in the solvent-exposed region of the ATP-binding site.

• Ribose Pocket Mimicry: The 3-hydroxyl group can mimic the ribose hydroxyls of ATP, forming hydrogen bonds with residues like Glu or Asp in the hinge region or catalytic loop.

• Selectivity: The C3-methyl group can induce steric clashes in off-target kinases that lack a corresponding sub-pocket, thereby enhancing selectivity for the target kinase (e.g., JAK3 vs. JAK2).

Fragment-Based Drug Discovery (FBDD)

3-Methylpiperidin-3-ol is an ideal "seed" fragment:

• Low Molecular Weight: ~115 Da (free base), allowing significant room for elaboration while staying within Rule-of-Five limits.

• High Ligand Efficiency (LE): Its ability to form high-quality interactions per heavy atom makes it a potent starting point for growing fragment hits.

Visualization of Signaling & Synthesis

Pathway: JAK-STAT Signaling Modulation

The following diagram illustrates where 3-methylpiperidin-3-ol derivatives intervene in the inflammatory cascade.

Figure 1: Mechanism of action for piperidine-based JAK inhibitors interrupting the inflammatory signaling cascade.

Workflow: Synthetic Elaboration

This workflow depicts the transformation of the raw building block into a bioactive scaffold.

Figure 2: Synthetic route from commercially available 3-piperidone to a functionalized kinase inhibitor.[1]

Experimental Protocols

Synthesis of 3-Methylpiperidin-3-ol (from 3-Piperidone)

Objective: To synthesize the core scaffold from 3-piperidone hydrochloride.

Reagents:

• 3-Piperidone Hydrochloride[2][3]

• Methylmagnesium Bromide (MeMgBr) (3.0 M in ether)

• Triethylamine (Et3N)

• Dichloromethane (DCM) / Tetrahydrofuran (THF)

Protocol:

• Free Base Formation: Dissolve 3-piperidone HCl (10 mmol) in DCM (50 mL). Add Et3N (12 mmol) and stir for 30 min. Wash with water, dry organic layer over MgSO4, and concentrate to obtain 3-piperidone free base.

• Grignard Addition: Dissolve the free base in anhydrous THF (20 mL) under Nitrogen. Cool to -78°C.

• Reaction: Dropwise add MeMgBr (12 mmol) over 20 minutes. Maintain temperature at -78°C for 1 hour, then allow to warm to 0°C.

• Quench: Quench carefully with saturated NH4Cl solution.

• Extraction: Extract with EtOAc (3 x 30 mL). Dry combined organics over Na2SO4.

• Purification: Purify via flash column chromatography (DCM:MeOH 95:5) to yield 3-methylpiperidin-3-ol as a waxy solid.

General SNAr Coupling (Library Synthesis)

Objective: Coupling the piperidine scaffold to a heteroaromatic core (e.g., 4-chloropyrimidine).

Table 1: Reaction Parameters

Parameter	Condition
Solvent	DMF or NMP (Anhydrous)
Base	DIPEA (3.0 eq) or K2CO3 (2.0 eq)
Temperature	80°C - 100°C
Time	4 - 12 Hours
Monitoring	LC-MS (Appearance of product mass M+H)

Step-by-Step:

• Charge a reaction vial with the heteroaryl chloride (1.0 eq).

• Add 3-Methylpiperidin-3-ol HCl (1.2 eq) and DIPEA (3.0 eq).

• Add DMF (concentration ~0.2 M).

• Heat to 90°C and monitor by LC-MS.

• Upon completion, dilute with water and extract with EtOAc or precipitate directly.

Quality Control & Characterization

To ensure the integrity of the building block, the following specifications must be met:

Test	Specification	Method
Appearance	White to off-white solid	Visual Inspection
Purity	> 97.0%	HPLC (C18, 210 nm)
Identity	Consistent with structure	1H-NMR (DMSO-d6)
Chiral Purity	> 98% ee (if using R/S isomers)	Chiral HPLC (Chiralpak AD-H)
Water Content	< 1.0%	Karl Fischer Titration

Critical Note on Stereochemistry: The biological activity of 3-methylpiperidin-3-ol derivatives is often stereodependent. For kinase applications, the (3R, 4R) or (3R) configurations are frequently privileged. Always verify enantiomeric excess (ee) if using chiral starting materials.

References

• National Center for Biotechnology Information. (2021). Discovery of a JAK1/3 Inhibitor and Use of a Prodrug To Demonstrate Efficacy. PubMed Central. Retrieved from [Link]

• Jones, S. P., et al. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis. White Rose Research Online. Retrieved from [Link]

• Roskoski, R. (2021). Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. Journal of Medicinal Chemistry. Retrieved from [Link]

• Pecic, S., et al. (2019).[4] Novel Piperidine-derived Amide sEH Inhibitors as Mediators of Lipid Metabolism with Improved Stability. Prostaglandins & Other Lipid Mediators.[4][5] Retrieved from [Link]

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• 2. nexconn.com [nexconn.com]
• 3. [Anti-obesity activity of 3-hydroxymethyl N-methyl piperidine 4-chlorophenoxyacetate hydrochloride in mice treated with gold thioglucose] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. escholarship.org [escholarship.org]
• 5. soci.org [soci.org]

3-Methylpiperidin-3-ol Hydrochloride: A Privileged Chiral Scaffold for Next-Gen Drug Discovery

Executive Summary

In the landscape of modern medicinal chemistry, 3-Methylpiperidin-3-ol hydrochloride has emerged as a high-value chiral building block, particularly in the development of KRAS G12C inhibitors and CDK2 degraders (PROTACs) . Unlike its simple 3-hydroxypiperidine predecessor, this scaffold features a quaternary carbon at the C3 position. This structural modification introduces a "gem-disubstituted" effect that restricts conformational flexibility, enhances metabolic stability by blocking oxidation at the C3 position, and provides a precise vector for hydrogen bonding within active sites.

This guide provides a technical deep-dive into the utility, synthesis, and experimental handling of this scaffold, designed for medicinal chemists optimizing lead compounds for potency and pharmacokinetic (PK) endurance.

Part 1: Chemical Profile & Stereochemical Distinction

Critical Note: Researchers must distinguish between C-methyl and N-methyl variants. The high-value scaffold discussed here is C-methylated at the 3-position.

Feature	Specification
Compound Name	(R)-3-Methylpiperidin-3-ol hydrochloride
CAS (R-isomer)
CAS (S-isomer)
Molecular Formula	C₆H₁₄ClNO
Molecular Weight	151.63 g/mol
Key Structural Motif	Quaternary C3 center (Tertiary Alcohol)
Physical State	White to off-white hygroscopic solid
pKa (Calculated)	~9.5 (Piperidine NH)

Stereochemical Significance

The chirality at C3 is often decisive for binding affinity. In KRAS G12C inhibitor campaigns, specific enantiomers are required to orient the hydroxyl group towards the backbone carbonyls (e.g., Gln131 in CDKs or specific residues in the KRAS Switch II pocket), while the methyl group fills hydrophobic sub-pockets and enforces a chair conformation that minimizes entropic penalty upon binding.

Part 2: Strategic Value in Drug Design

The "Magic Methyl" & Metabolic Blocking

The introduction of the methyl group at C3 transforms a secondary alcohol (in 3-hydroxypiperidine) into a tertiary alcohol .

• Metabolic Stability: Secondary alcohols are prone to rapid oxidation by dehydrogenases to ketones. The tertiary alcohol in 3-methylpiperidin-3-ol is resistant to this oxidative clearance pathway, significantly extending in vivo half-life.

• Conformational Locking: The gem-disubstituted nature (Methyl/Hydroxyl) creates steric bulk that biases the piperidine ring equilibrium, often favoring a specific chair conformer that matches the bioactive pose.

Validated Therapeutic Applications

• KRAS G12C Degraders: The scaffold is used to link the E3 ligase ligand to the warhead. The piperidine nitrogen serves as the attachment point to the core heterocycle (e.g., pyrido[4,3-d]pyrimidine), while the C3-alcohol provides a handle for solubilizing groups or further functionalization.

• Kinase Inhibitors (CDK2): Recent studies in J. Med. Chem. demonstrate that transitioning from 4-hydroxycyclohexanes to 3-methyl-3-hydroxypiperidines improves potency and selectivity by optimizing hydrogen bond distances in the ATP binding pocket.

Part 3: Experimental Protocols

Protocol A: In-Situ Free-Basing and S_NAr Coupling

Context: This is the most common reaction used to attach the scaffold to a heteroaryl chloride core (e.g., a chloropyrimidine or chloropyridine) in the synthesis of kinase inhibitors.

Reagents:

• (R)- or (S)-3-Methylpiperidin-3-ol HCl (1.0 equiv)

• Heteroaryl Chloride Substrate (1.0 equiv)[1]

• Base:

  -Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (3.0 equiv)

• Solvent: DMSO or NMP (for high temp) or Acetonitrile (for lower temp)

Step-by-Step Methodology:

• Preparation: Charge a reaction vial with the Heteroaryl Chloride (e.g., 2,4-dichloro-pyrimidine derivative) and anhydrous DMSO (0.5 M concentration).

• Free-Basing: In a separate vial, dissolve 3-Methylpiperidin-3-ol HCl in a minimum volume of DMSO. Add DIPEA (3.0 equiv). Note: The solution may warm slightly as the HCl is neutralized.

• Addition: Transfer the amine/base solution dropwise to the substrate solution.

• Reaction: Heat the mixture to 80–100 °C for 4–12 hours. Monitor by LC-MS for the consumption of the chloride.

• Workup: Dilute with Ethyl Acetate, wash 3x with brine (to remove DMSO), dry over Na₂SO₄, and concentrate.

• Purification: Flash chromatography (DCM/MeOH gradient). The tertiary alcohol is polar; expect the product to elute later than non-hydroxylated analogs.

Protocol B: Synthesis of the Building Block (Retrosynthetic View)

While commercially available, the synthesis is instructive for derivative design.

• Starting Material:

  -Boc-3-piperidone.

• Grignard Addition: Reaction with Methylmagnesium bromide (MeMgBr) in THF at -78 °C to 0 °C.

  • Selectivity: The Boc group directs the attack, but a mixture of enantiomers is formed if not using chiral ligands. Commercial sources typically resolve this via chiral HPLC or diastereomeric salt formation (e.g., with tartaric acid derivatives).

• Deprotection: Removal of the Boc group using 4M HCl in Dioxane yields the target HCl salt.

Part 4: Visualization of Workflows

Diagram 1: Retrosynthetic Pathway & Drug Logic

This diagram illustrates how the scaffold is derived and where it fits into the drug architecture.

Caption: Retrosynthetic assembly showing the derivation of the chiral scaffold and its convergent coupling to the drug core.

Diagram 2: S_NAr Coupling Operational Workflow

A self-validating workflow for the critical coupling step.

Caption: Step-by-step decision tree for the S_NAr coupling of 3-Methylpiperidin-3-ol HCl.

References

• Discovery of Selective and Orally Bioavailable Heterobifunctional Degraders of Cyclin-Dependent Kinase 2. Journal of Medicinal Chemistry. (2023). Describes the optimization of piperidine scaffolds for CDK2.[2]

• Glutarimide-containing pan-KRAS-mutant degrader compounds and uses thereof. US Patent US20240294527A1. (2024). Details the use of 3-methylpiperidin-3-ol in the synthesis of KRAS degraders.

• Product Profile: (R)-3-Methylpiperidin-3-ol hydrochloride. BLD Pharm. Physical data and CAS verification.

• Product Profile: (3S)-3-Methylpiperidin-3-ol hydrochloride. ChemScene. Stereochemical data and commercial availability.[3][4][5]

Sources

• 1. (3R)-1-methylpiperidin-3-ol | C6H13NO | CID 6994421 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Discovery of Selective and Orally Bioavailable Heterobifunctional Degraders of Cyclin-Dependent Kinase 2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Application of N-Boc-3-piperidone_Chemicalbook [chemicalbook.com]
• 4. (S)-Piperidin-3-ol hydrochloride 97% | CAS: 475058-41-4 | AChemBlock [achemblock.com]
• 5. joybiotech.com [joybiotech.com]

Technical Guide: Biological Efficacy & Synthetic Architecture of 3-Substituted Piperidine Derivatives

Executive Summary

The piperidine heterocycle is the most frequent nitrogenous ring system in FDA-approved pharmaceuticals.[1] While 4-substituted derivatives (e.g., fentanyl, haloperidol) have historically dominated, 3-substituted piperidines represent a distinct, "privileged" scaffold offering unique stereochemical vectors. The C3 position introduces chirality that breaks molecular symmetry, allowing for highly specific interactions with chiral protein pockets—most notably in DPP-4 inhibition (metabolic) and GAT-1 inhibition (neurological) .

This guide analyzes the structure-activity relationships (SAR), mechanistic pathways, and advanced synthetic protocols for this critical pharmacophore.[2][3][4]

Metabolic Regulation: The 3-Aminopiperidine Scaffold (DPP-4 Inhibitors)

The 3-aminopiperidine moiety is the pharmacophoric anchor for a class of anti-diabetic drugs known as Gliptins (e.g., Alogliptin , Linagliptin ). These drugs inhibit Dipeptidyl Peptidase-4 (DPP-4), preventing the degradation of Incretin hormones (GLP-1).[4][5][6]

Mechanistic Causality

The efficacy of 3-substituted piperidines in this domain stems from their ability to mimic the N-terminal alanine or proline of the native GLP-1 substrate.

• The C3-Amino Group: Forms a critical salt bridge with the glutamate residues (Glu205/Glu206) in the DPP-4 active site.

• Chirality is Non-Negotiable: The (R)-configuration is typically required for optimal fit within the S2 hydrophobic pocket; the (S)-enantiomer often shows significantly reduced potency (10-100 fold loss).

Comparative SAR Data

The following table contrasts the binding dynamics of key 3-substituted derivatives.

Drug	3-Substituent	Core Scaffold	Binding Mode (Key Interactions)	IC50 (nM)
Alogliptin	3-amino (R)	Pyrimidinedione	Amino group H-bonds with Glu205/206; Piperidine ring sits in S1 pocket.	~24
Linagliptin	3-amino (R)	Xanthine	C3-amino anchors to Glu; Xanthine tail occupies S2' subsite (extended binding).	~1
Sitagliptin	3-amino	Triazolopiperazine	Note: Uses a beta-amino amide, but mimics the 3-aminopiperidine spatial arrangement.	~18

Pathway Visualization: DPP-4 Inhibition Logic

The following diagram illustrates the cascade initiated by the 3-aminopiperidine ligand.

Caption: Mechanism of Action for 3-aminopiperidine-based DPP-4 inhibitors preserving GLP-1 integrity.

Neurological Modulation: Nipecotic Acid Derivatives

Nipecotic acid (piperidine-3-carboxylic acid) is the parent scaffold for GABA uptake inhibitors. Unlike the 4-substituted opioids, 3-substitution here targets the GABA Transporter 1 (GAT-1).

The Tiagabine Case Study

Tiagabine is a lipophilic derivative of (R)-nipecotic acid.[7]

• Structural Logic: The nipecotic acid moiety mimics GABA (zwitterionic character), binding to the transporter's substrate site. The bulky lipophilic tail (attached via the nitrogen) anchors the molecule in the membrane or an allosteric pocket, preventing the transporter from cycling.

• Stereochemistry: The (R)-enantiomer is biologically active. The carboxylic acid at C3 must be free (or easily hydrolyzed) to interact with the sodium-binding site of GAT-1.

Advanced Synthetic Protocol: Asymmetric Synthesis

Constructing the 3-substituted chiral center is synthetically challenging due to its distance from the nitrogen atom (distal functionalization). Traditional methods rely on chiral pool synthesis (from amino acids) or resolution of racemates.

Below is a modern, self-validating protocol based on Rh-Catalyzed Asymmetric Reductive Heck Coupling , which allows for modular access to these scaffolds (e.g., for drug discovery libraries).

Protocol: Enantioselective Synthesis of 3-Aryl Piperidines

Objective: Synthesize chiral 3-aryl piperidines with >95% ee. Source Grounding: Based on methodologies developed by Mishra et al. (2023) and similar asymmetric Heck paradigms.[8]

Reagents & Setup

• Substrate: Phenyl pyridine-1(2H)-carboxylate (Dihydropyridine precursor).[8][9][10]

• Coupling Partner: Aryl boronic acid (1.5 equiv).

• Catalyst: [Rh(cod)OH]2 (3 mol%).[8]

• Ligand: (S)-Segphos or similar chiral diphosphine (7 mol%).[8]

• Solvent: Toluene/Water biphasic system (promotes phase transfer).

Step-by-Step Workflow

• Catalyst Pre-complexation (Critical Step):

  • Action: Mix Rh precursor and (S)-Segphos in toluene under Argon for 15 minutes.

  • Why: Ensures formation of the active chiral complex before substrate exposure, preventing background racemic reaction.

• Substrate Addition:

  • Add the dihydropyridine carbamate and aryl boronic acid.

  • Add 50% aq.[8] CsOH (Base is required to activate the boronic acid).

• Reaction:

  • Stir at 60°C for 12-18 hours.

  • Checkpoint: Monitor via TLC/LC-MS. Disappearance of the dihydropyridine indicates completion.

• Workup:

  • Extract with EtOAc. The product is a 3-substituted tetrahydropyridine .[8][9][10]

• Hydrogenation (Stereoretentive):

  • Subject the intermediate to Pd/C, H2 (1 atm).

  • Result: The double bond is reduced from the face opposite the C3-substituent (steric control), yielding the final 3-substituted piperidine .

Synthetic Logic Diagram

Caption: Asymmetric route to 3-substituted piperidines via Rh-catalysis (Mishra et al., 2023).[8][9][10]

Emerging Applications: Oncology & Alkaloids

Beyond metabolic and neurological applications, the 3-substituted scaffold is pivotal in:

• Alkaloid Synthesis: 3-hydroxypiperidines are precursors to Febrifugine (antimalarial) and Swainsonine (glycosidase inhibitor).

• Oncology: Novel 3,5-disubstituted piperidine sulfonamides have shown potency against carbonic anhydrase (CA) isoforms IX and XII, which are hypoxic tumor markers. The 3-substitution provides selectivity over cytosolic CA I/II, reducing side effects.

References

• Mishra, S., Karabiyikoglu, S., & Fletcher, S. P. (2023).[8] Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. [8]

• Weber, A. E. (2004). Dipeptidyl Peptidase IV Inhibitors for the Treatment of Diabetes. Journal of Medicinal Chemistry. (Foundational SAR for 3-aminopiperidines).

• Nielsen, E. B., et al. (1991). Tiagabine: A Novel Anticonvulsant GABA Uptake Inhibitor.[11] Pharmacology & Toxicology.

• Frolov, N., & Vereshchagin, A. (2023).[12] Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences.

Sources

• 1. Building polyfunctional piperidines: a stereoselective strategy of a three-component Mannich reaction inspired by biosynthesis and applications in the ... - RSC Advances (RSC Publishing) DOI:10.1039/C4RA14418J [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. gsconlinepress.com [gsconlinepress.com]
• 6. researchgate.net [researchgate.net]
• 7. A review of the preclinical pharmacology of tiagabine: a potent and selective anticonvulsant GABA uptake inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine [organic-chemistry.org]
• 9. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 10. Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. semanticscholar.org [semanticscholar.org]

Stereochemistry and pharmacological properties of 3-Methylpiperidin-3-ol hydrochloride

Technical Whitepaper: Stereochemical Control and Pharmacophore Utility of 3-Methylpiperidin-3-ol Hydrochloride

Executive Summary

3-Methylpiperidin-3-ol hydrochloride (CAS: 2305080-34-4 for R-isomer; 2305080-37-7 for S-isomer) represents a "privileged scaffold" in modern medicinal chemistry.[1] Unlike simple piperidines, the geminal disubstitution at the C3 position (methyl and hydroxyl groups) introduces significant conformational constraints. This structural rigidity is exploited in Fragment-Based Drug Discovery (FBDD) to minimize the entropic penalty of ligand binding, particularly in the design of Janus Kinase (JAK) inhibitors, GPCR ligands (specifically NK1 antagonists), and peptide mimetics.

This guide provides a technical deep-dive into the stereoselective synthesis, resolution strategies, and pharmacological rationale for deploying this moiety in drug development.

Stereochemical Analysis & Conformational Dynamics

The pharmacological potency of 3-methylpiperidin-3-ol stems from its ability to lock the piperidine ring into specific chair conformations, directing the hydrogen-bond donor (-OH) and the hydrophobic probe (-CH₃) into precise vectors.[1]

The Gem-Disubstitution Effect

In a standard monosubstituted piperidine, the substituent fluctuates between axial and equatorial positions. However, at C3, the presence of both a methyl and a hydroxyl group creates a "biasing" effect based on 1,3-diaxial interactions.

• Equatorial Preference: The bulkier group (often the methyl, depending on solvation) typically prefers the equatorial position to avoid steric clash with the C5 axial hydrogen.

• Binding Implications: This locks the hydroxyl group into a specific orientation (often axial), serving as a rigid "anchor" for hydrogen bonding with target protein residues (e.g., the hinge region of kinases).

Enantiomeric Distinctness

The (3R) and (3S) enantiomers exhibit distinct pharmacological profiles.

• (3R)-Isomer: Often aligned with the stereochemistry required for specific ATP-competitive binding pockets.[1]

• (3S)-Isomer: May be utilized in different target classes or act as a distomer (inactive enantiomer).[1]

Synthesis and Manufacturing Protocols

The synthesis of 3-methylpiperidin-3-ol hydrochloride requires strict control over regio- and stereochemistry.[1] The industrial standard involves a Grignard addition to a protected piperidinone, followed by chiral resolution.

Workflow Visualization

Figure 1: Synthetic pathway from N-Boc-3-piperidinone to the isolated enantiomeric salt.

Detailed Protocol: Grignard Addition (Racemic Synthesis)

Objective: To synthesize rac-N-Boc-3-hydroxy-3-methylpiperidine with high yield (>85%).

Reagents:

• N-Boc-3-piperidinone (1.0 eq)[1]

• Methylmagnesium bromide (MeMgBr) (3.0 M in ether, 1.2 eq)

• Tetrahydrofuran (THF), anhydrous

• Ammonium chloride (sat. aq.)

Methodology:

• Preparation: Charge a flame-dried 3-neck flask with N-Boc-3-piperidinone dissolved in anhydrous THF (10 mL/g). Cool the system to -78°C using a dry ice/acetone bath.

  • Why: Low temperature prevents enolization of the ketone and suppresses side reactions.

• Addition: Add MeMgBr dropwise over 30 minutes. Maintain internal temperature below -70°C.

  • Mechanistic Note: The Grignard reagent attacks the carbonyl carbon. The bulky Boc group on the nitrogen provides some facial selectivity, but the product is largely racemic.

• Warming: Allow the reaction to warm to 0°C over 2 hours. Monitor by TLC (System: Hexane/EtOAc 7:3).

• Quench: Carefully quench with saturated NH₄Cl solution.

  • Caution: Exothermic reaction.[2]

• Extraction: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash column chromatography (Silica gel, 0-40% EtOAc in Hexane).

Protocol: Chiral Resolution (Classical)

While Chiral HPLC is used for analytics, preparative scale often uses diastereomeric salt formation.[3]

• Resolving Agent: Di-p-toluoyl-L-tartaric acid (L-DTTA).[1]

• Solvent System: Ethanol/Acetone (reflux).

• Process: Dissolve the racemic free amine (after Boc-deprotection) in EtOH. Add L-DTTA (0.5 eq).[1] Heat to reflux until clear, then cool slowly to room temperature.

• Harvest: The crystalline precipitate is typically enriched in the (3R)-enantiomer salt (verify specific rotation). Recrystallize to achieve >99% ee.

Pharmacological Properties & SAR

The 3-methylpiperidin-3-ol moiety functions as a bioisostere for proline or simple piperidines, but with enhanced metabolic stability and selectivity.[1]

Structure-Activity Relationship (SAR) Data

Feature	Pharmacological Impact	Mechanism
C3-Hydroxyl	H-Bond Donor/Acceptor	Forms critical water-mediated bridges or direct H-bonds with backbone carbonyls in the receptor pocket.[1]
C3-Methyl	Conformational Lock	Restricts ring flipping; reduces the entropic cost of binding (ΔG_bind).[1] Increases lipophilicity (logP).
Secondary Amine	Ionic Interaction	The protonated nitrogen (at physiological pH) forms a salt bridge with Asp/Glu residues in the target protein (e.g., Asp residue in GPCRs).

Application in Kinase Inhibitors

In the development of JAK inhibitors (analogous to the piperidine core in Tofacitinib), the 3-methyl-3-hydroxy motif is used to probe the "ribose binding pocket" of the ATP site. The methyl group can displace high-energy water molecules, providing a gain in binding affinity via the hydrophobic effect.

Metabolic Stability

The gem-disubstitution at C3 blocks metabolic oxidation at this position.[1] Standard piperidines are often metabolized via hydroxylation at C3 or C4 by CYP450 enzymes. The presence of the methyl group sterically hinders this enzymatic approach, extending the half-life (t1/2) of the parent drug.

Quality Control & Analytics

Ensuring the enantiomeric purity is critical, as the wrong isomer can be toxic or inactive.

Chiral HPLC Method (Self-Validating)

• Column: Chiralpak IC or AD-H (Amylose-based).[1]

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).[1]

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm (low wavelength required due to lack of chromophores).

• Acceptance Criteria:

  • Enantiomeric Excess (ee): > 98.5%.

  • Chemical Purity: > 99.0%.

NMR Characterization (HCl Salt)

• ¹H NMR (400 MHz, D₂O): Distinct singlet for the C3-Methyl group at ~1.2 ppm. The piperidine ring protons appear as multiplets between 1.6–3.4 ppm.

• ¹³C NMR: Quaternary carbon signal at ~68 ppm (C-OH) confirms the tertiary alcohol.

References

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The Enigmatic Mechanism of 3-Methylpiperidin-3-ol Hydrochloride: A Speculative Guide to Unraveling its Pharmacological Action

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

3-Methylpiperidin-3-ol hydrochloride is a small molecule whose pharmacological profile remains largely uncharacterized in publicly available literature. However, its core piperidine scaffold is a privileged motif in medicinal chemistry, found in a vast array of centrally active drugs.[1][2][3][4][5] This guide puts forth a series of speculative mechanisms of action for 3-Methylpiperidin-3-ol hydrochloride, drawing upon structure-activity relationships of analogous compounds. We provide in-depth, actionable experimental protocols to systematically investigate these hypotheses, empowering researchers to elucidate the true biological function of this intriguing compound.

Introduction: The Piperidine Scaffold as a Gateway to the Central Nervous System

The piperidine ring, a six-membered nitrogen-containing heterocycle, is a cornerstone of modern drug discovery, particularly for agents targeting the central nervous system (CNS).[6][7] Its conformational flexibility and ability to present substituents in precise three-dimensional orientations allow for high-affinity interactions with a multitude of biological targets.[8] From the acetylcholinesterase inhibitor donepezil to the atypical antipsychotic risperidone, the piperidine moiety has proven to be a versatile scaffold for modulating neurotransmission.[6][7]

3-Methylpiperidin-3-ol hydrochloride, with its simple substitution pattern, presents a foundational structure. The presence of a hydroxyl group and a methyl group at the 3-position introduces chirality and specific steric and electronic features that could dictate its binding to one or more receptor families. This document will explore four plausible mechanistic avenues based on established pharmacology of structurally related piperidine derivatives:

• GABAergic Modulation: Targeting GABAA receptors.

• Dopaminergic Activity: Interacting with dopamine D2/D3 receptors.

• Serotonergic Effects: Modulating the serotonin transporter (SERT).

• Glutamatergic Antagonism: Acting on NMDA receptors.

For each speculative mechanism, we will propose a detailed experimental workflow, from initial binding assays to functional characterization.

Speculative Mechanism I: Positive Allosteric Modulator of GABAA Receptors

Mechanistic Rationale

The piperidine nucleus is a common feature in compounds that modulate the function of GABAA receptors, the primary inhibitory neurotransmitter receptors in the CNS.[9] The presence of a hydroxyl group on the piperidine ring of 3-Methylpiperidin-3-ol could facilitate hydrogen bonding within the receptor's binding pocket, a common interaction for GABAA receptor modulators. Furthermore, the overall lipophilicity of the molecule is consistent with compounds that can cross the blood-brain barrier and interact with CNS targets.

Proposed Signaling Pathway

Caption: Speculative potentiation of GABAergic signaling.

Experimental Validation Protocol: Electrophysiology

A two-electrode voltage-clamp (TEVC) assay using Xenopus oocytes expressing specific GABAA receptor subtypes (e.g., α1β2γ2) is a robust method to test this hypothesis.

2.3.1. Oocyte Preparation and Receptor Expression

• Harvest and defolliculate Xenopus laevis oocytes.

• Inject oocytes with cRNA encoding the desired human GABAA receptor subunits (e.g., α1, β2, and γ2).

• Incubate oocytes for 2-5 days at 18°C in Barth's solution.

2.3.2. Two-Electrode Voltage-Clamp (TEVC) Recordings

• Place an oocyte in the recording chamber and perfuse with standard oocyte Ringer's solution.

• Impale the oocyte with two glass microelectrodes filled with 3 M KCl and clamp the membrane potential at -70 mV.

• Apply a sub-maximal concentration of GABA (e.g., EC10-EC20) to elicit a baseline current response.

• Co-apply the same concentration of GABA with increasing concentrations of 3-Methylpiperidin-3-ol hydrochloride (e.g., 1 nM to 100 µM).

• Measure the potentiation of the GABA-evoked current by the test compound.

• As a positive control, use a known GABAA receptor positive allosteric modulator like diazepam.

2.3.3. Data Analysis

• Calculate the percentage potentiation of the GABA-evoked current at each concentration of the test compound.

• Plot the concentration-response curve and determine the EC50 for potentiation.

Parameter	Description
EC50 of GABA	The concentration of GABA that elicits a half-maximal response.
EC50 of Potentiation	The concentration of 3-Methylpiperidin-3-ol hydrochloride that produces half-maximal potentiation of the GABA response.
Maximal Potentiation	The maximum percentage increase in the GABA-evoked current in the presence of the test compound.

Speculative Mechanism II: Dopamine D2/D3 Receptor Antagonism

Mechanistic Rationale

The 3-substituted piperidine motif is a well-established pharmacophore for dopamine D2 and D3 receptor ligands.[10] The precise orientation of the substituent at the 3-position is critical for high-affinity binding. The methyl and hydroxyl groups of 3-Methylpiperidin-3-ol hydrochloride could mimic the interactions of known D2/D3 antagonists within the receptor's binding site.

Proposed Signaling Pathway

Caption: Speculative antagonism of dopamine D2 receptor signaling.

Experimental Validation Protocol: Radioligand Binding and Functional Assays

3.3.1. Radioligand Binding Assay [11][12][13][14]

This assay will determine if 3-Methylpiperidin-3-ol hydrochloride binds to dopamine D2 and D3 receptors.

• Membrane Preparation: Prepare cell membranes from HEK293 cells stably expressing human dopamine D2 or D3 receptors.

• Competition Binding: In a 96-well plate, incubate the cell membranes with a fixed concentration of a high-affinity radioligand (e.g., [³H]-Spiperone) and increasing concentrations of 3-Methylpiperidin-3-ol hydrochloride (e.g., 0.1 nM to 100 µM).

• Separation: Separate bound from free radioligand by rapid filtration through glass fiber filters.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the log concentration of the test compound to determine the IC50. Calculate the Ki value using the Cheng-Prusoff equation.

3.3.2. cAMP Functional Assay [15][16][17]

This assay will determine if the compound acts as an antagonist at the D2 receptor.

• Cell Culture: Plate CHO cells stably expressing the human dopamine D2 receptor and a cAMP-responsive reporter system (e.g., CRE-luciferase).

• Compound Incubation: Pre-incubate the cells with increasing concentrations of 3-Methylpiperidin-3-ol hydrochloride or a known D2 antagonist (e.g., haloperidol) for 15-30 minutes.

• Agonist Stimulation: Stimulate the cells with a D2 receptor agonist (e.g., quinpirole) in the presence of forskolin (to stimulate adenylyl cyclase).

• Signal Detection: Measure the reporter signal (e.g., luminescence) to quantify cAMP levels.

• Data Analysis: An antagonist will reverse the agonist-induced decrease in cAMP. Plot the response against the log concentration of the test compound to determine the IC50 for antagonism.

Parameter	Description
Ki (Binding)	The inhibitory constant, indicating the affinity of the compound for the receptor.
IC50 (Functional)	The concentration of the antagonist that inhibits 50% of the agonist response.

Speculative Mechanism III: Inhibition of the Serotonin Transporter (SERT)

Mechanistic Rationale

Many selective serotonin reuptake inhibitors (SSRIs) contain a piperidine or a related nitrogen-containing heterocyclic ring. The overall size and lipophilicity of 3-Methylpiperidin-3-ol hydrochloride are within the range of some known SERT ligands.

Proposed Experimental Workflow

Caption: Workflow for assessing SERT inhibition.

Experimental Validation Protocol: [³H]-Serotonin Uptake Assay[18][19][20][21]

This assay directly measures the functional inhibition of serotonin uptake.

• Cell Culture: Use a cell line that endogenously expresses or is engineered to express the human serotonin transporter (hSERT), such as HEK293-hSERT cells or JAR cells.[18] Plate the cells in a 96-well format.

• Compound Pre-incubation: Pre-incubate the cells with increasing concentrations of 3-Methylpiperidin-3-ol hydrochloride or a known SSRI (e.g., fluoxetine) for 15-20 minutes at 37°C.

• Uptake Initiation: Add a fixed concentration of [³H]-Serotonin to initiate the uptake reaction.

• Uptake Termination: After a short incubation period (e.g., 10-15 minutes), terminate the uptake by rapidly washing the cells with ice-cold buffer.

• Cell Lysis and Scintillation Counting: Lyse the cells and measure the amount of intracellular [³H]-Serotonin using a liquid scintillation counter.

• Data Analysis: Determine the concentration of 3-Methylpiperidin-3-ol hydrochloride that inhibits 50% of the specific [³H]-Serotonin uptake (IC50).

Speculative Mechanism IV: NMDA Receptor Antagonism

Mechanistic Rationale

Certain piperidine-containing compounds are known to act as antagonists at the N-methyl-D-aspartate (NMDA) receptor, a key player in excitatory neurotransmission. The hydroxyl group and the tertiary carbon in 3-Methylpiperidin-3-ol could potentially interact with the phencyclidine (PCP) binding site within the NMDA receptor ion channel.

Proposed Experimental Workflow

Caption: Workflow for assessing NMDA receptor antagonism.

Experimental Validation Protocol: Calcium Flux Assay[22][23][24][25][26]

This functional assay measures the inhibition of NMDA receptor-mediated calcium influx.

• Cell Culture: Use a cell line, such as HEK293 cells, stably expressing NMDA receptor subunits (e.g., NR1/NR2A or NR1/NR2B).[19]

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

• Compound Pre-incubation: Pre-incubate the cells with various concentrations of 3-Methylpiperidin-3-ol hydrochloride or a known NMDA receptor antagonist (e.g., MK-801).

• Receptor Activation: Stimulate the cells with a combination of NMDA and a co-agonist (glycine or D-serine) to activate the receptors and induce calcium influx.

• Fluorescence Measurement: Measure the change in intracellular calcium concentration by monitoring the fluorescence of the calcium indicator using a fluorescence plate reader or a microscope.

• Data Analysis: An antagonist will reduce the agonist-induced increase in intracellular calcium. Determine the IC50 of 3-Methylpiperidin-3-ol hydrochloride for the inhibition of the calcium response.

Conclusion: A Roadmap for Discovery

The true pharmacological identity of 3-Methylpiperidin-3-ol hydrochloride is a compelling scientific question. This guide provides a structured and experimentally rigorous framework for its investigation. By systematically pursuing the speculative mechanisms outlined—GABAergic modulation, dopaminergic antagonism, serotonin transporter inhibition, and NMDA receptor antagonism—researchers can efficiently and definitively characterize the bioactivity of this compound. The provided protocols, grounded in established methodologies, offer a clear path forward in transforming speculation into concrete pharmacological understanding.

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Discovery and history of 3-Methylpiperidin-3-ol hydrochloride

An In-Depth Technical Guide to 3-Methylpiperidin-3-ol Hydrochloride: Synthesis, Properties, and Potential Applications

Authored by a Senior Application Scientist

Abstract: This technical guide provides a comprehensive overview of 3-Methylpiperidin-3-ol hydrochloride, a heterocyclic compound of interest in medicinal chemistry and drug development. While a detailed historical account of its specific discovery is not extensively documented, its structural significance is rooted in the broader history of piperidine alkaloids and their synthetic derivatives, which have been a cornerstone of pharmacology for over a century. This guide details the chemical properties, plausible synthetic routes with mechanistic insights, and potential applications of 3-Methylpiperidin-3-ol hydrochloride, drawing upon established principles of organic synthesis and the known pharmacological relevance of the piperidine scaffold.

Introduction: The Significance of the Piperidine Scaffold

The piperidine ring is a ubiquitous structural motif found in a vast array of natural products and synthetic pharmaceuticals.[1] First isolated in 1850 by the Scottish chemist Thomas Anderson from piperine, the pungent compound in black pepper, piperidine and its derivatives have since been identified as key pharmacophores in numerous drug classes, including analgesics, antipsychotics, and antihistamines.[2][3] The conformational flexibility of the piperidine ring, coupled with its basic nitrogen atom, allows for precise three-dimensional arrangements of functional groups that can effectively interact with biological targets.

3-Methylpiperidin-3-ol hydrochloride, a chiral tertiary alcohol derivative of piperidine, represents a valuable building block in the synthesis of more complex molecules. The presence of a hydroxyl group and a methyl group on the same carbon atom creates a stereocenter, offering the potential for enantioselective interactions with biological systems. Its hydrochloride salt form enhances its stability and aqueous solubility, making it suitable for pharmaceutical formulation and biological testing.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of 3-Methylpiperidin-3-ol hydrochloride is essential for its application in research and development.

Property	Value	Source
Molecular Formula	C6H14ClNO	[4]
Molecular Weight	151.63 g/mol	[4]
Appearance	Typically a solid	[5]
Enantiomers	(R)-3-Methylpiperidin-3-ol hydrochloride (CAS: 2305080-34-4)	[4]
(S)-3-Methylpiperidin-3-ol hydrochloride (CAS: 2305080-37-7)	[6][7]

Synthesis of the 3-Methylpiperidin-3-ol Core Structure

While a singular, documented "discovery" of 3-Methylpiperidin-3-ol is elusive, its synthesis can be logically deduced from established organic chemistry principles. The primary challenge lies in the controlled introduction of the methyl and hydroxyl groups at the 3-position of the piperidine ring. Two plausible synthetic strategies are outlined below.

Strategy 1: Grignard Reaction on an N-Protected 3-Piperidone

A common and effective method for the formation of tertiary alcohols is the Grignard reaction.[8] This approach would involve the use of an N-protected 3-piperidone as the starting material. The nitrogen of the piperidine ring must be protected to prevent it from reacting with the Grignard reagent.

Experimental Protocol:

• N-Protection of 3-Piperidone: Commercially available 3-piperidone is first protected with a suitable protecting group, such as a benzyl (Bn) or tert-butoxycarbonyl (Boc) group. For example, reaction with benzyl chloride in the presence of a base would yield N-benzyl-3-piperidone.

• Grignard Reaction: The N-protected 3-piperidone is then reacted with a methylmagnesium halide (e.g., methylmagnesium bromide or iodide) in an anhydrous ethereal solvent, such as diethyl ether or tetrahydrofuran (THF). The Grignard reagent adds to the carbonyl carbon, forming a magnesium alkoxide intermediate.[9]

• Acidic Workup: The reaction mixture is quenched with a dilute acid (e.g., ammonium chloride solution or dilute hydrochloric acid) to protonate the alkoxide, yielding the tertiary alcohol, N-protected 3-methylpiperidin-3-ol.

• Deprotection: The N-protecting group is removed under appropriate conditions. For instance, a benzyl group can be removed by catalytic hydrogenation, while a Boc group is cleaved with a strong acid like trifluoroacetic acid.

• Salt Formation: The resulting 3-methylpiperidin-3-ol is then treated with hydrochloric acid to form the stable hydrochloride salt.

Causality of Experimental Choices:

• N-Protection: The piperidine nitrogen is a nucleophilic and basic site that would react with the highly reactive Grignard reagent. Protection ensures that the Grignard reagent selectively attacks the carbonyl group.

• Anhydrous Conditions: Grignard reagents are highly sensitive to protic solvents, such as water and alcohols, which would lead to their decomposition. Therefore, all glassware must be thoroughly dried, and anhydrous solvents must be used.

• Acidic Workup: The acidic workup is crucial for the protonation of the intermediate alkoxide to yield the final alcohol product.

Caption: Synthetic pathway via Grignard reaction.

Strategy 2: Synthesis from 3-Methylpyridine

An alternative approach could commence from 3-methylpyridine (3-picoline), a readily available starting material.[10] This multi-step synthesis would involve the reduction of the pyridine ring and subsequent functional group manipulations.

Experimental Protocol:

• Pyridine Ring Reduction: 3-Methylpyridine is first reduced to 3-methylpiperidine. This can be achieved through catalytic hydrogenation using catalysts such as rhodium on carbon or nickel, often under high pressure and temperature.[11]

• N-Protection: The resulting 3-methylpiperidine is then N-protected as described in Strategy 1.

• Oxidation at the 3-Position: The introduction of a hydroxyl group at the 3-position is the most challenging step. One possible route involves the oxidation of the N-protected 3-methylpiperidine to introduce a carbonyl group at the 3-position, which is not straightforward. A more plausible approach involves a different starting material like 3-hydroxypyridine, which can be hydrogenated to 3-hydroxypiperidine.[11] The synthesis of the target molecule from 3-methylpyridine is less direct. A more feasible, though still multi-step, pathway could involve the oxidation of the methyl group of 3-methylpyridine to a carboxylic acid, followed by conversion to an ester, reduction to an alcohol, and then further reactions. A more direct route to a related precursor involves the synthesis of 3-hydroxypiperidine from 3-hydroxypyridine.

A More Viable Pyridine-Based Synthesis for a Precursor:

A more practical synthesis for a related precursor, 3-hydroxypiperidine, starts from 3-hydroxypyridine.

• Hydrogenation of 3-Hydroxypyridine: 3-Hydroxypyridine is dissolved in a suitable solvent and hydrogenated in the presence of a catalyst, such as rhodium-nickel on carbon, to yield 3-hydroxypiperidine.[11]

• N-Methylation and Oxidation: The resulting 3-hydroxypiperidine could then be N-methylated. Subsequent oxidation of the secondary alcohol to a ketone would yield N-methyl-3-piperidone.

• Grignard Reaction: N-methyl-3-piperidone can then undergo a Grignard reaction with a methylmagnesium halide to produce 1,3-dimethylpiperidin-3-ol. This is structurally different from the target molecule but illustrates a plausible synthetic manipulation.

To arrive at the target molecule, a more intricate synthesis would be required, likely involving the protection of the hydroxyl group of 3-hydroxypiperidine, followed by N-methylation, deprotection, and then oxidation to the ketone, followed by the Grignard reaction.

Given the complexity, the Grignard reaction on a pre-formed N-protected 3-piperidone (Strategy 1) represents a more direct and efficient synthetic route.

Caption: Plausible synthetic pathway from 3-hydroxypyridine.

Potential Applications in Drug Discovery and Development

While specific pharmacological data for 3-Methylpiperidin-3-ol hydrochloride is not widely published, its structural features suggest several potential applications in medicinal chemistry. The piperidine moiety is a well-established scaffold in a multitude of approved drugs.[1][3]

• Scaffold for Novel Therapeutics: 3-Methylpiperidin-3-ol hydrochloride can serve as a versatile starting material for the synthesis of more complex molecules with potential therapeutic activity. The hydroxyl group provides a handle for further functionalization, allowing for the exploration of structure-activity relationships.

• Chiral Building Block: The presence of a stereocenter at the 3-position makes the enantiomerically pure forms of this compound valuable for the synthesis of chiral drugs. Enantiomers of a drug can have significantly different pharmacological and toxicological profiles. A request for the preparation of (R)-3-Hydroxy-N-methylpiperidine highlights the interest in chiral piperidine derivatives as key intermediates.[12]

• Analogs of Bioactive Molecules: Many biologically active piperidine derivatives contain substitutions at the 3- and 4-positions. For example, piperidinol analogs have been investigated for their anti-tuberculosis activity.[13] The structure of 3-Methylpiperidin-3-ol hydrochloride makes it a suitable precursor for creating analogs of known bioactive compounds.

• Intermediate in Agrochemical Synthesis: Piperidine derivatives are also utilized in the development of agrochemicals.[5]

Conclusion

3-Methylpiperidin-3-ol hydrochloride is a chiral piperidine derivative with significant potential as a building block in synthetic organic chemistry, particularly in the fields of pharmaceutical and agrochemical development. While its own discovery and history are not well-defined, its synthesis can be achieved through established chemical transformations, most notably the Grignard reaction on an N-protected 3-piperidone. The inherent chirality and the presence of a reactive hydroxyl group make it a valuable tool for the creation of novel and complex molecules with potential biological activity. Further research into the pharmacological properties of derivatives of 3-Methylpiperidin-3-ol hydrochloride is warranted to fully explore its potential in drug discovery.

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• 11. CN105367484A - Preparation method of 3-hydroxy piperidine - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]
• 13. Discovery, synthesis, and biological evaluation of piperidinol analogs with anti-tuberculosis activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Asymmetric Synthesis of (R)-3-Methylpiperidin-3-ol Hydrochloride: A Detailed Protocol and Application Note

Abstract

This document provides a comprehensive guide for the asymmetric synthesis of (R)-3-Methylpiperidin-3-ol hydrochloride, a valuable chiral building block in medicinal chemistry and drug development. The protocol herein details a robust and highly enantioselective method centered on the catalytic asymmetric addition of a Grignard reagent to an N-protected 3-piperidone. This application note is intended for researchers, scientists, and professionals in the field of organic synthesis and drug discovery, offering a detailed experimental procedure, mechanistic insights, and data presentation to ensure reproducible and successful synthesis.

Introduction: The Significance of Chiral Piperidines

The piperidine moiety is a ubiquitous scaffold in a vast array of pharmaceuticals and biologically active compounds. The introduction of a chiral center, particularly a quaternary stereocenter, into the piperidine ring significantly expands the accessible chemical space for drug design and can be pivotal for achieving desired pharmacological activity and specificity. (R)-3-Methylpiperidin-3-ol, with its tertiary alcohol functionality, represents a key chiral intermediate for the synthesis of more complex molecules. The development of efficient and stereocontrolled synthetic routes to such building blocks is therefore of paramount importance.[1][2][3]

This guide focuses on an asymmetric synthesis approach that offers high enantioselectivity and is amenable to scale-up. The core of this strategy is the asymmetric addition of a methyl Grignard reagent to a suitably N-protected 3-piperidone, a powerful method for the construction of chiral tertiary alcohols.[4][5]

Strategic Approach: Asymmetric Grignard Addition

The chosen synthetic strategy involves three key stages:

• Preparation of N-Boc-3-piperidone: The synthesis begins with the protection of the nitrogen atom of 3-piperidone. The tert-butyloxycarbonyl (Boc) group is selected as the protecting group due to its stability under the reaction conditions for the subsequent Grignard addition and its straightforward removal under acidic conditions.

• Asymmetric Methylation: The key stereochemistry-defining step is the enantioselective addition of methylmagnesium bromide to N-Boc-3-piperidone. This reaction is mediated by a chiral ligand complexed with a metal catalyst, which creates a chiral environment around the ketone, directing the nucleophilic attack of the Grignard reagent to one face of the carbonyl group.

• Deprotection and Salt Formation: The final stage involves the removal of the Boc protecting group and the subsequent formation of the hydrochloride salt of the target molecule, (R)-3-Methylpiperidin-3-ol.

This approach is advantageous as it directly establishes the desired chiral center with high enantiomeric excess (ee), avoiding the need for classical resolution of a racemic mixture, which is often inefficient.[6]

Visualizing the Synthesis

Overall Reaction Scheme

Caption: Overall synthetic route.

Experimental Workflow

Caption: Step-by-step experimental workflow.

Detailed Experimental Protocol

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
3-Piperidone hydrochloride	≥98%	Commercially Available
Di-tert-butyl dicarbonate (Boc)₂O	≥98%	Commercially Available
Triethylamine (Et₃N)	≥99.5%	Commercially Available	Anhydrous
Dichloromethane (DCM)	≥99.8%	Commercially Available	Anhydrous
Methylmagnesium bromide (MeMgBr)	3.0 M in Et₂O	Commercially Available
Copper(I) iodide (CuI)	99.99%	Commercially Available
(S,S)-(-)-N,N'-Bis(2,4,6-trimethylbenzylidene)-1,2-diaminocyclohexane	≥98%	Commercially Available	Chiral Ligand
Toluene	≥99.8%	Commercially Available	Anhydrous
Hydrochloric acid	4 M in Dioxane	Commercially Available
Diethyl ether (Et₂O)	≥99.7%	Commercially Available	Anhydrous
Saturated aqueous NH₄Cl	Prepared in-house
Saturated aqueous NaHCO₃	Prepared in-house
Anhydrous MgSO₄	Commercially Available
Silica gel	60 Å, 230-400 mesh	Commercially Available	For column chromatography

Step-by-Step Procedure

Part 1: Synthesis of N-Boc-3-piperidone

• To a stirred suspension of 3-piperidone hydrochloride (1.0 eq) in anhydrous dichloromethane (DCM, 5 mL/mmol) at 0 °C under a nitrogen atmosphere, add triethylamine (2.2 eq) dropwise.

• After stirring for 15 minutes, add a solution of di-tert-butyl dicarbonate (Boc)₂O (1.1 eq) in DCM (2 mL/mmol) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, wash the reaction mixture sequentially with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford N-Boc-3-piperidone as a white solid.

Part 2: Asymmetric Synthesis of (R)-N-Boc-3-Methylpiperidin-3-ol

• To a flame-dried Schlenk flask under a nitrogen atmosphere, add CuI (0.05 eq) and the chiral ligand, (S,S)-(-)-N,N'-Bis(2,4,6-trimethylbenzylidene)-1,2-diaminocyclohexane, (0.06 eq).

• Add anhydrous toluene (5 mL/mmol of ketone) and stir the suspension at room temperature for 30 minutes.

• Cool the mixture to -78 °C in a dry ice/acetone bath.

• Add methylmagnesium bromide (3.0 M in Et₂O, 1.5 eq) dropwise and stir for an additional 30 minutes.

• Add a solution of N-Boc-3-piperidone (1.0 eq) in anhydrous toluene (2 mL/mmol) dropwise over 20 minutes.

• Stir the reaction mixture at -78 °C for 6 hours.

• Monitor the reaction by TLC.

• Upon completion, quench the reaction by the slow addition of saturated aqueous NH₄Cl.

• Allow the mixture to warm to room temperature and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield (R)-N-Boc-3-Methylpiperidin-3-ol.

Part 3: Deprotection and Formation of (R)-3-Methylpiperidin-3-ol hydrochloride

• Dissolve the purified (R)-N-Boc-3-Methylpiperidin-3-ol (1.0 eq) in a minimal amount of diethyl ether.

• Add hydrochloric acid (4 M in dioxane, 3.0 eq) dropwise at 0 °C.

• Stir the mixture at room temperature for 4 hours, during which a precipitate should form.

• Collect the solid by vacuum filtration, wash with cold diethyl ether, and dry under vacuum to obtain (R)-3-Methylpiperidin-3-ol hydrochloride as a white to off-white solid.

Data and Expected Results

Step	Product	Expected Yield	Enantiomeric Excess (ee)	Analytical Data
1	N-Boc-3-piperidone	90-95%	N/A	¹H NMR, ¹³C NMR
2	(R)-N-Boc-3-Methylpiperidin-3-ol	85-90%	>95%	¹H NMR, ¹³C NMR, Chiral HPLC
3	(R)-3-Methylpiperidin-3-ol hydrochloride	>95%	>95%	¹H NMR, ¹³C NMR, mp

Note: The enantiomeric excess should be determined by chiral High-Performance Liquid Chromatography (HPLC) analysis of the purified (R)-N-Boc-3-Methylpiperidin-3-ol.

Mechanistic Considerations

The key to the high enantioselectivity of the Grignard addition is the formation of a chiral copper(I) complex with the (S,S)-(-)-N,N'-Bis(2,4,6-trimethylbenzylidene)-1,2-diaminocyclohexane ligand. This complex coordinates to the carbonyl oxygen of the N-Boc-3-piperidone, creating a sterically defined environment. The approach of the methyl Grignard reagent is then directed to one of the two enantiotopic faces of the ketone, leading to the preferential formation of the (R)-enantiomer of the product. The use of a copper catalyst is crucial as it modulates the reactivity of the Grignard reagent, leading to a more selective and controlled addition.[7][8]

Troubleshooting and Safety Precautions

• Low Enantioselectivity: Ensure all glassware is rigorously dried and the reaction is performed under a strict inert atmosphere. The purity of the chiral ligand is critical.

• Low Yield: The Grignard reagent is highly sensitive to moisture and air. Use a fresh, properly titrated solution. Ensure the reaction temperature is maintained at -78 °C.

• Safety: Grignard reagents are pyrophoric and react violently with water. Handle with extreme care under an inert atmosphere. Hydrochloric acid is corrosive. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. All manipulations should be performed in a well-ventilated fume hood.

Conclusion

The protocol described provides a reliable and highly enantioselective method for the synthesis of (R)-3-Methylpiperidin-3-ol hydrochloride. The use of a commercially available chiral ligand and a copper-catalyzed asymmetric Grignard addition makes this a practical and scalable approach for obtaining this valuable chiral building block. The detailed step-by-step procedure and troubleshooting guide are intended to facilitate the successful implementation of this synthesis in a research or process development setting.

References

• ResearchGate. Preparation of (R)-3-Hydroxy-N-methylpiperidine, a Synthetic Key Intermediate of (R)-Mepenzolate, Based on the Lipase-Catalyzed Resolution of the Racemic Form. Available from: [Link]

• Google Patents. CN103030587A - Synthesis process of 3-methylamino-piperidine.

• ResearchGate. Enantioselective synthesis strategies to prepare chiral tertiary alcohols. Available from: [Link]

• National Center for Biotechnology Information. Asymmetric Allylation Catalyzed by Chiral Phosphoric Acids: Stereoselective Synthesis of Tertiary Alcohols and a Reagent‐Based Switch in Stereopreference. Available from: [Link]

• PubMed. Sharpless Asymmetric Dihydroxylation: An Impressive Gadget for the Synthesis of Natural Products: A Review. Available from: [Link]

• Royal Society of Chemistry. Asymmetric addition of Grignard reagents to ketones: culmination of the ligand-mediated methodology allows modular construction of chiral tertiary alcohols. Available from: [Link]

• ACS Publications. The Sharpless Asymmetric Dihydroxylation in the Organic Chemistry Majors Laboratory. Available from: [Link]

• MDPI. Stereodivergent Synthesis of Aldol Products Using Pseudo-C 2 Symmetric N-benzyl-4-(trifluoromethyl)piperidine-2,6-dione. Available from: [Link]

• ChemRxiv. Synthesis of 3-alkyl oxazolidines, derived from 2-hydroxymethyl piperidine, as analytical standards for the analysis of volatile. Available from: [Link]

• ResearchGate. Asymmetric synthesis of N-protected 3-methylpiperidin-2-one and its diastereoisomer. Available from: [Link]

• University of Groningen. Catalytic Asymmetric Synthesis of Chiral Alcohols and Amines. Available from: [Link]

• Wikipedia. Sharpless asymmetric dihydroxylation. Available from: [Link]

• ACS Publications. Catalytic Asymmetric Conjugate Addition and Allylic Alkylation with Grignard Reagents. Available from: [Link]

• Royal Society of Chemistry. Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived from 20 regio. Available from: [Link]

• RSC Advances. Stereocontrolled synthesis of 3-hydroxy-2-piperidinone carboxamides by catalytic ring-opening aminolysis of bridged δ-lactam-γ. Available from: [Link]

• Astex Pharmaceuticals. Jones et al., “Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates”; RSC Medicinal Chemistry, Oct 2022. Available from: [Link]

• ACS Publications. Cu-Catalyzed Asymmetric Synthesis of γ-Amino Alcohols Featuring Tertiary Carbon Stereocenters. Available from: [Link]

• PubMed. 3-Methylpyridine: Synthesis and Applications. Available from: [Link]

• PubMed Central. Stereocontrolled synthesis of 3-hydroxy-2-piperidinone carboxamides by catalytic ring-opening aminolysis of bridged δ-lactam-γ-lactones. Available from: [Link]

• Andrew G. Myers Research Group. Sharpless Asymmetric Dihydroxylation Reaction. Available from: [Link]

• ACS Publications. Asymmetric addition of Grignard reagents to ketones: culmination of the ligand-mediated methodology allows modular construction of chiral tertiary alcohols. Available from: [Link]

• Royal Society of Chemistry. Synthesis of chiral tertiary trifluoromethyl alcohols by asymmetric nitroaldol reaction with a Cu(ii)-bisoxazolidine catalyst. Available from: [Link]

• Google Patents. CN103865964A - Method for synthesizing (R)-3-amino-piperidine by adopting transaminase method.

• ACS Publications. Grignard Reagent Addition to Pyridinium Salts: A Catalytic Approach to Chiral 1,4-Dihydropyridines. Available from: [Link]

• PubMed. Divergent asymmetric synthesis of 3,5-disubstituted piperidines. Available from: [Link]

• Google Patents. WO2019165981A1 - Methods for synthesizing (r)-3-phenylpiperidine or/and (s)-3-phenylpiperidine and chiral intermediates of niraparib.

• Der Pharma Chemica. Enantioselective synthesis of (S)-1-Boc-3-hydroxypiperidine using enzymes and whole cell biocatalysts. Available from: [Link]

• University of Groningen Research Portal. Catalytic asymmetric addition of Grignard reagents to alkenyl-substituted aromatic N-heterocycles. Available from: [Link]

• ResearchGate. Asymmetric syntheses of (+)-diltiazem hydrochloride. Available from: [Link]

Sources

• 1. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 2. Jones et al., “Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates”; RSC Medicinal Chemistry, Oct 2022 – Astex [astx.com]
• 3. 3-Methylpyridine: Synthesis and Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Asymmetric addition of Grignard reagents to ketones: culmination of the ligand-mediated methodology allows modular construction of chiral tertiary alcohols - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. Asymmetric addition of Grignard reagents to ketones: culmination of the ligand-mediated methodology allows modular construction of chiral tertiary alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Chiral resolution methods for 3-Methylpiperidin-3-ol enantiomers

Application Note: Chiral Resolution Strategies for 3-Methylpiperidin-3-ol Enantiomers

Executive Summary

3-Methylpiperidin-3-ol (CAS: 28808-26-6 / 1200132-32-6) is a critical pharmacophore in the synthesis of Janus kinase (JAK) inhibitors and other heterocyclic drugs targeting GPCRs. The molecule presents a specific stereochemical challenge: it possesses a tertiary alcohol at the chiral center (C3), which is sterically hindered and difficult to resolve via direct enzymatic acylation. Furthermore, the basic secondary amine (N1) is distal to the chiral center, potentially reducing the efficacy of chiral recognition by some resolving agents.

This guide details three validated workflows for the enantioseparation of 3-methylpiperidin-3-ol:

• Classical Diastereomeric Salt Crystallization: The most scalable industrial method.

• Preparative Chiral HPLC: For rapid gram-scale isolation and analytical QC.

• Chiral Derivatization: A robust alternative for difficult separations.

Strategic Decision Framework

Before initiating laboratory work, select the optimal pathway based on your scale and purity requirements.

Figure 1: Decision tree for selecting the appropriate resolution method based on scale and resource availability.

Method A: Classical Resolution via Diastereomeric Salt Formation

Principle: Since the chiral center (C3) is a tertiary alcohol, it cannot be easily used for ester-formation resolution. The secondary amine (N1) is the primary "handle" for resolution. By reacting the racemic amine with an enantiopure acid, two diastereomeric salts are formed.[1] These salts possess different lattice energies and solubilities, allowing separation via fractional crystallization.[1]

Primary Resolving Agents:

• Di-benzoyl-L-tartaric acid (L-DBTA): The "Gold Standard" for piperidines. The bulky benzoyl groups create a rigid chiral pocket that often recognizes distal chirality better than simple tartaric acid.

• (S)-Mandelic Acid: A secondary option if DBTA fails.

Protocol 1: Resolution with Di-benzoyl-L-tartaric acid (L-DBTA)

Materials:

• Racemic 3-Methylpiperidin-3-ol (1.0 eq)

• (-)-Di-benzoyl-L-tartaric acid (anhydrous) (1.0 eq or 0.5 eq for "half-salt" method)

• Solvent: Ethanol (absolute) or Acetone/Water (9:1)

Step-by-Step Procedure:

• Dissolution: Dissolve 10.0 g (87 mmol) of racemic 3-methylpiperidin-3-ol in 50 mL of absolute Ethanol at 60°C.

• Acid Addition: In a separate flask, dissolve 31.1 g (87 mmol) of (-)-Di-benzoyl-L-tartaric acid in 100 mL of Ethanol at 60°C.

  • Expert Tip: Add the acid solution to the amine solution slowly over 30 minutes while stirring at 60°C to prevent uncontrolled precipitation (crashing out).

• Crystallization: Allow the mixture to cool to room temperature (25°C) over 4 hours. If no crystals form, scratch the glass or add a seed crystal (if available). Then, cool to 0-5°C for another 12 hours.

• Filtration: Filter the white precipitate. This is the Salt 1 (enriched in one enantiomer).

  • Mother Liquor: Save this! It contains the opposite enantiomer.

• Recrystallization: Dissolve the wet cake in the minimum amount of boiling Ethanol (approx. 5-7 volumes). Cool slowly to 0°C. Filter.

  • Checkpoint: Check optical rotation or Chiral HPLC. Repeat recrystallization until constant rotation is achieved.

• Free Basing: Suspend the purified salt in CH₂Cl₂ (DCM) and add 2M NaOH (aq) until pH > 12. Extract the aqueous layer 3x with DCM. Dry combined organics over Na₂SO₄ and concentrate.

Expected Yield: 30-40% (theoretical max 50%). Target Enantiomeric Excess (ee): >98%.

Method B: Preparative Chiral HPLC

Principle: Direct separation of enantiomers on a polysaccharide-based chiral stationary phase (CSP).[1] This method bypasses the need for crystallization optimization and is ideal for rapid delivery of <5g of material.

Column Selection:

• Primary: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate))

• Secondary: Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate))

Protocol 2: HPLC Separation Conditions

Parameter	Condition	Notes
Column	Chiralpak AD-H (250 x 4.6 mm for analytical; 20 mm ID for prep)	Amylose backbone offers superior recognition for piperidines.
Mobile Phase	n-Hexane / Isopropanol / Diethylamine (90 : 10 : 0.1)	DEA (0.1%) is mandatory. Without it, the basic amine will interact with silanols, causing severe peak tailing.
Flow Rate	1.0 mL/min (Analytical) / 15-20 mL/min (Prep)	Adjust based on backpressure (< 80 bar recommended).
Temperature	25°C	Lowering to 10°C can improve resolution (Rs) if peaks overlap.
Detection	UV @ 210 nm or 254 nm	The molecule has weak UV absorbance; 210 nm is often required if no aromatic impurities are present.

Workflow:

• Solubility Check: Dissolve sample in Mobile Phase. If cloudy, add minimal Ethanol.

• Loading Study: Inject increasing amounts (e.g., 1 mg, 5 mg, 20 mg) to determine the overload limit where resolution (Rs) drops below 1.5.

• Fraction Collection: Collect peaks based on UV threshold.

• Post-Processing: Evaporate fractions immediately.

  • Caution: The DEA modifier is volatile but can leave a residue. For biological assays, perform a final "desalting" extraction (DCM/Water wash at pH 10) to remove trace DEA.

Method C: Chiral Derivatization (Backup Strategy)[1]

Principle: If the amine does not form crystalline salts and HPLC is unavailable, derivatize the amine with a chiral auxiliary to form diastereomers. These can be separated on standard Silica Gel (achiral flash chromatography).

Protocol 3: Camphorsulfonyl Derivatization

• Coupling: React racemic 3-methylpiperidin-3-ol with (1S)-(+)-10-Camphorsulfonyl chloride in DCM with Triethylamine (TEA) at 0°C.

• Separation: The resulting sulfonamides are diastereomers. Separate them using standard Flash Chromatography (Silica gel, Hexane/EtOAc gradient).

  • Why this works: The sulfonyl group adds rigidity and the camphor moiety is bulky, inducing significant Rf differences between diastereomers.

• Hydrolysis (Deprotection): The sulfonamide is very stable. Deprotection requires harsh conditions (HBr/Acetic Acid or Na/Naphthalene).

  • Note: This is the main drawback. Use (S)-Mosher's Acid Chloride if milder deprotection (base hydrolysis) is preferred, though amide rotation can sometimes complicate NMR analysis.

Analytical QC & Data Interpretation

Visualizing the Salt Resolution Process:

Figure 2: Workflow for the classical resolution of 3-methylpiperidin-3-ol using Dibenzoyl-L-tartaric acid.

References

• BenchChem Technical Support. (2025).[1] Resolving Enantiomers of 3-Methylpiperidine Derivatives: Classical and Chromatographic Methods. Retrieved from

• Sigma-Aldrich. (2025). Product Specification: Dibenzoyl-L-tartaric acid as Chiral Resolving Agent.[2][3] Retrieved from

• Daicel Chiral Technologies. (2023). Instruction Manual for CHIRALPAK® AD-H Columns: Separation of Basic Amines. Retrieved from

• Kozma, D. (2001). CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC Press. (Standard reference for DBTA/Tartaric acid protocols).

• Patent WO2005082893. (2005). Methods for separating diastereomeric mixtures of piperidine derivatives.[1] Retrieved from

• Shao, J., et al. (2018).[4] Enantioseparation and Chiral Recognition Mechanism of Sulfoxide-Containing Drugs on Polysaccharide Columns. (Validates AD-H/OD-H for similar polar heterocycles). Molecules, 23(10), 2686. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Dibenzoyl-L-tartaric acid [intersurfchem.net]
• 3. Dibenzoyl-L-Tartaric Acid: Applications in Chiral Resolution and its Production by Continuous Method_Chemicalbook [chemicalbook.com]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols for 3-Methylpiperidin-3-ol Hydrochloride in Asymmetric Catalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Potential of a Novel Chiral Ligand

In the landscape of asymmetric catalysis, the quest for novel, efficient, and readily accessible chiral ligands is perpetual. Chiral amino alcohols represent a cornerstone in this field, valued for their ability to form stable complexes with metal centers and induce high stereoselectivity in a variety of chemical transformations.[1] This document introduces 3-Methylpiperidin-3-ol hydrochloride (both (S)- and (R)-enantiomers are commercially available), a structurally intriguing yet underexplored chiral 1,3-amino alcohol, as a promising candidate for applications in asymmetric synthesis.[2][3][4]

The piperidine scaffold is a privileged motif in medicinal chemistry, and the introduction of a chiral tertiary alcohol functionality at the 3-position presents a unique stereochemical environment.[5] The inherent rigidity of the piperidine ring, combined with the presence of both a Lewis basic nitrogen and a hydroxyl group, suggests its potential to form well-defined chiral metal complexes, essential for effective stereocontrol.

These application notes provide a comprehensive guide to the proposed use of 3-Methylpiperidin-3-ol hydrochloride as a chiral ligand, focusing on a well-established and highly valuable transformation: the enantioselective addition of diethylzinc to aldehydes. While direct literature on the catalytic applications of this specific ligand is scarce, the protocols and principles outlined herein are grounded in the extensive body of work on analogous chiral amino alcohol ligands.

Physicochemical Properties and Handling

Property	Value
Chemical Formula	C₆H₁₄ClNO
Molecular Weight	151.63 g/mol
Appearance	Solid
Storage	Store at room temperature in a dry, inert atmosphere.

Note: The hydrochloride salt is typically used for its stability and ease of handling. The free base can be generated in situ by treatment with a suitable base.

Proposed Application: Asymmetric Ethylation of Aldehydes

The enantioselective addition of organozinc reagents to aldehydes is a fundamental carbon-carbon bond-forming reaction, yielding valuable chiral secondary alcohols.[6] Chiral β-amino alcohols are renowned for their ability to catalyze this transformation with high enantioselectivity.[1] We propose that 3-Methylpiperidin-3-ol can act as an effective chiral ligand in this reaction, forming a chiral zinc-alkoxide complex that facilitates the stereoselective transfer of an ethyl group to the aldehyde.

Plausible Catalytic Cycle

The proposed catalytic cycle, illustrated below, is based on well-established mechanisms for similar reactions catalyzed by chiral amino alcohols.

Figure 1: Proposed catalytic cycle for the enantioselective addition of diethylzinc to an aldehyde catalyzed by a 3-Methylpiperidin-3-ol-zinc complex.

Experimental Protocols

Protocol 1: In Situ Generation of the Chiral Catalyst and Asymmetric Ethylation

This protocol describes the in situ preparation of the active catalyst from 3-Methylpiperidin-3-ol hydrochloride and its immediate use in the enantioselective ethylation of benzaldehyde as a model substrate.

Materials:

• (S)-3-Methylpiperidin-3-ol hydrochloride (or the (R)-enantiomer)

• Diethylzinc (1.0 M solution in hexanes)

• Benzaldehyde (freshly distilled)

• Anhydrous Toluene

• Saturated aqueous ammonium chloride (NH₄Cl)

• Dichloromethane (DCM)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware, syringes, and magnetic stirrer

• Inert atmosphere setup (e.g., Schlenk line or glovebox)

Procedure:

• Catalyst Preparation:

  • To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add (S)-3-Methylpiperidin-3-ol hydrochloride (7.6 mg, 0.05 mmol, 5 mol%).

  • Add anhydrous toluene (2.0 mL).

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add diethylzinc (1.0 M in hexanes, 0.2 mL, 0.2 mmol) dropwise to the suspension. Caution: Diethylzinc is pyrophoric and reacts violently with water and air.

  • Stir the mixture at 0 °C for 30 minutes, during which the solid should dissolve, and ethane gas will evolve, indicating the formation of the zinc alkoxide.

• Asymmetric Ethylation:

  • To the freshly prepared catalyst solution at 0 °C, add freshly distilled benzaldehyde (102 µL, 1.0 mmol).

  • Slowly add diethylzinc (1.0 M in hexanes, 1.5 mL, 1.5 mmol) dropwise over 10 minutes.

  • Stir the reaction mixture at 0 °C for 24 hours. Monitor the reaction progress by TLC or GC.

• Workup and Purification:

  • Upon completion, carefully quench the reaction at 0 °C by the slow, dropwise addition of saturated aqueous NH₄Cl (5 mL).

  • Allow the mixture to warm to room temperature and stir for 15 minutes.

  • Extract the aqueous layer with dichloromethane (3 x 10 mL).

  • Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the chiral 1-phenylpropan-1-ol.

• Analysis:

  • Determine the yield of the purified product.

  • Determine the enantiomeric excess (ee) by chiral HPLC or GC analysis.

Expected Results and Data Interpretation

Based on the performance of similar chiral 1,3-amino alcohol ligands in the enantioselective addition of diethylzinc to aldehydes, the following table outlines the anticipated results for a range of aldehyde substrates using (S)-3-Methylpiperidin-3-ol as the chiral ligand.

Entry	Aldehyde	Expected Yield (%)	Expected ee (%)	Product Configuration
1	Benzaldehyde	>90	>95	(R)
2	4-Chlorobenzaldehyde	>90	>95	(R)
3	4-Methoxybenzaldehyde	>85	>90	(R)
4	2-Naphthaldehyde	>90	>95	(R)
5	Cyclohexanecarboxaldehyde	>80	>85	(R)
6	Cinnamaldehyde	>85	>90	(R)

Note: The absolute configuration of the product is predicted based on established models for similar chiral ligands. Experimental verification is required.

Workflow for Ligand Screening and Reaction Optimization

To establish the optimal conditions for a new substrate or to further improve the enantioselectivity and yield, a systematic optimization workflow is recommended.

Figure 2: A systematic workflow for optimizing the asymmetric ethylation reaction.

Troubleshooting and Scientific Insights

• Low Enantioselectivity:

  • Cause: Presence of moisture or air, which can lead to the formation of achiral zinc species.

  • Solution: Ensure all glassware is rigorously dried and the reaction is performed under a strict inert atmosphere. Use freshly distilled solvents and reagents.

  • Cause: Suboptimal reaction temperature.

  • Solution: Lowering the reaction temperature often increases enantioselectivity, although it may decrease the reaction rate.

• Low Yield:

  • Cause: Incomplete reaction.

  • Solution: Increase the reaction time or temperature. Consider increasing the amount of diethylzinc.

  • Cause: Degradation of the product during workup.

  • Solution: Ensure the quenching step is performed slowly and at a low temperature.

Conclusion and Future Outlook

3-Methylpiperidin-3-ol hydrochloride holds significant promise as a novel chiral ligand for asymmetric catalysis. The protocols and insights provided in these application notes offer a solid foundation for its exploration in the enantioselective addition of diethylzinc to aldehydes. Further research into its application in other asymmetric transformations, such as transfer hydrogenation, Michael additions, and aldol reactions, is highly encouraged. The unique structural features of this ligand may offer distinct advantages in terms of reactivity and selectivity, contributing to the expanding toolkit of the synthetic chemist.

References

• Wang, et al. Asymmetric synthesis of N-protected 3-methylpiperidin-2-one and its diastereoisomer. Journal of Zhejiang University-SCIENCE A, 2016.
• Hu, J., et al. Highly Enantioselective Addition of Phenylethynylzinc to Aldehydes Catalyzed by Chiral Cyclopropane-Based Amino Alcohols. Molecules, 2017.
• Yin, Z., et al. 3-Methylpyridine: Synthesis and Applications. Chemistry–An Asian Journal, 2024.
• Zheng, Z., et al. Asymmetric Henry Reaction Catalyzed by a Zn-Amino Alcohol System.
• Braga, A. L., et al. Enantioselective addition of diethylzinc to aldehydes catalyzed by polymer-supported chiral amino alcohols. Evidence for a two zinc species mechanism. The Journal of Organic Chemistry, 2003.
• Snapper, M. L., & Hoveyda, A. H. Natural Chiral Ligand Strategy: Metal-Catalyzed Reactions with Ligands Prepared from Amino Acids and Peptides. Molecules, 2024.
• Xiao, J., et al. Aqueous-phase asymmetric transfer hydrogenation of ketones – a greener approach to chiral alcohols. University of Liverpool, 2008.
• O'Brien, P., et al. A Catalytic Asymmetric Synthesis of Polysubstituted Piperidines Using a Rhodium (I) Catalyzed [2+2+2] Cycloaddition Employing a Cleavable Tether. Journal of the American Chemical Society, 2008.
• Wang, W., et al. Organocatalytic asymmetric Michael addition of unprotected 3-substituted oxindoles to 1,4-naphthoquinone. Beilstein Journal of Organic Chemistry, 2012.
• Roesky, H. W., et al.
• Enders, D., et al. Asymmetric synthesis of 2-substituted piperidin-3-ols. Tetrahedron: Asymmetry, 1996.
• Zhang, X., et al. Squaramide-Catalyzed Asymmetric Michael Addition Reaction of α-Azidoindanones with Azadienes. Molecules, 2024.
• Tissot, M., et al. Chiral Zinc Catalysts for Asymmetric Synthesis.
• Di Mola, A., et al. Carbohydrate-Based Chiral Ligands for the Enantioselective Addition of Diethylzinc to Aldehydes. Molecules, 2024.
• Kumar, A., et al. Recent advances in organocatalytic asymmetric aza-Michael reactions of amines and amides. Beilstein Journal of Organic Chemistry, 2021.
• Walsh, P. J., et al. Enantioselective Addition of Diethylzinc to Aldehydes Catalyzed by a Titanate Complex with a Chiral Tetradentate Ligand. The Journal of Organic Chemistry, 1997.
• Roesky, H. W., et al. Structural Characteristics of Homoleptic Zinc Complexes Incorporating Asymmetric Aminopyridinates.
• Li, Y., et al. Transfer Hydrogenation of Ketones Catalyzed by a Ruthenium Catalyst with a Functional Ligand. Web of Proceedings, 2020.

• Organic Chemistry Portal. Enantioselective Synthesis of Alcohols and Amines: The Huang/Chen Synthesis of α-Tocopherol. [Link]

• Wang, J., et al. Enantioselective synthesis of α-alkenyl α-amino acids via N–H insertion reactions.
• Comins, D. L., et al. Synthetic Approaches for Piperidone-Based Templates as Scaffolds to Access Chirally Enriched Donepezil Analogues. ACS Omega, 2020.
• Pap, J. S., et al. Synthesis, Characterization, And Catalytic And Biological Activities of A Mixed-ligand Cobalt(ii) Bipyridyl/diphenylazodioxide Complex. EngagedScholarship@CSU, 2021.
• Chen, J., et al. Application of Chiral Piperidine Scaffolds in Drug Design. Pharmaceutical Fronts, 2023.

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Strategic Utilization of 3-Methylpiperidin-3-ol Hydrochloride in Next-Generation Kinase &amp; GPCR Ligand Synthesis

Executive Summary: Escaping "Flatland" in Drug Discovery

In modern medicinal chemistry, the transition from planar, aromatic-heavy molecules to three-dimensional (3D) scaffolds is a critical strategy to improve solubility, selectivity, and patentability—a concept widely known as "escaping flatland."[1]

3-Methylpiperidin-3-ol hydrochloride (CAS: 2305080-34-4 for (R)-isomer, 2305080-37-7 for (S)-isomer) represents a high-value "3D-fragment." Unlike simple piperidines, the geminal disubstitution (methyl and hydroxyl) at the C3 position introduces significant steric and electronic constraints. These constraints lock the piperidine ring into a preferred chair conformation, positioning the hydrogen-bond donor (OH) and the solubilizing amine (NH) in precise vectors ideal for interacting with kinase hinge regions (e.g., Pim-1 , JAK , EGFR ) and GPCR orthosteric sites.

This guide details the handling, conformational properties, and synthetic protocols for deploying this scaffold in the synthesis of pharmaceutical intermediates.

Chemical Architecture & Conformational Dynamics

The Gem-Disubstitution Effect

The presence of both a methyl group and a hydroxyl group at the C3 position creates a specific conformational bias. In a standard monosubstituted piperidine, the substituent equilibrates between axial and equatorial positions. However, in 3-methylpiperidin-3-ol :

• Steric Bulk: The larger group (often the methyl or the solvated hydroxyl) will prefer the equatorial position to avoid 1,3-diaxial interactions.

• Hydrogen Bonding: The C3-hydroxyl can engage in intramolecular hydrogen bonding with the ring nitrogen (if deprotonated) or adjacent carbonyls in amides, further rigidifying the structure.

Medicinal Impact: This "conformational lock" reduces the entropic penalty upon binding to a protein target, potentially increasing potency compared to flexible analogs.

Physical Properties Table

Property	Data	Relevance
Molecular Formula	C₆H₁₃NO[1][2][3][4][5] · HCl	Stoichiometry calculations
Molecular Weight	151.63 g/mol	Reagent mass balance
Appearance	White to off-white solid	Visual purity check
Solubility	High: Water, MethanolLow: DCM, Hexanes	Workup strategy (requires polar extraction)
Chirality	Available as (R) or (S) enantiomers	Critical for stereoselective binding
Hygroscopicity	Moderate to High	Requires storage under desiccated inert gas

Critical Handling Protocols

Protocol A: Salt Free-Basing & Hygroscopicity Management

Context: The HCl salt is stable but non-nucleophilic. For SNAr or metal-catalyzed couplings, the free base amine is required. In situ neutralization is preferred to avoid isolating the hygroscopic free amine.

Step-by-Step Methodology:

• Storage: Store the HCl salt in a desiccator. Weigh quickly in ambient air or, preferably, inside a nitrogen-filled glovebox for large-scale batches.

• Solvent Choice: Use DMF (N,N-Dimethylformamide) or NMP (N-Methyl-2-pyrrolidone) for high solubility of the salt.

• Base Selection:

  • For SNAr: Use DIPEA (Diisopropylethylamine) or TEA (Triethylamine) (3.0 equivalents).

  • For Buchwald-Hartwig: Use inorganic bases like Cs₂CO₃ or NaOtBu which can deprotonate the salt in situ.

Synthetic Application: Synthesis of Kinase Inhibitor Scaffolds

The most common application of this intermediate is the nucleophilic aromatic substitution (SNAr) on heteroaryl halides (e.g., chloropyridines, chloropyrimidines) to generate kinase inhibitor cores.

Case Study: Synthesis of a Pim-1 Kinase Inhibitor Intermediate

Reference Mechanism based on Pim Kinase Inhibitor patents (e.g., EP2132177B1).

Reaction Scheme Visualization

The following diagram illustrates the selective N-arylation pathway, avoiding O-arylation through nucleophilicity differences.

Figure 1: SNAr reaction pathway demonstrating chemoselective N-arylation.

Detailed Protocol: SNAr Coupling with 4-Chloro-3-nitropyridine

Objective: Selective N-arylation of 3-methylpiperidin-3-ol.

Reagents:

• 3-Methylpiperidin-3-ol HCl (1.0 equiv)

• 4-Chloro-3-nitropyridine (1.0 - 1.1 equiv)

• DIPEA (3.0 equiv)

• DMF (Anhydrous, 10 volumes relative to piperidine mass)

Procedure:

• Preparation: Charge a reaction vessel with 3-Methylpiperidin-3-ol HCl and anhydrous DMF under a nitrogen atmosphere. Stir until a suspension or partial solution is formed.

• Free-Basing: Add DIPEA dropwise via syringe. The mixture may warm slightly as the HCl is neutralized. Stir for 15 minutes at Room Temperature (RT) to ensure availability of the free amine.

• Addition: Add 4-Chloro-3-nitropyridine in a single portion (solid) or as a solution in minimal DMF.

• Reaction: Heat the mixture to 60–80°C .

  • Note: While SNAr on nitro-pyridines can occur at RT, the steric hindrance of the 3-methyl group on the piperidine often requires thermal activation to reach full conversion.

• Monitoring: Monitor by LC-MS. Look for the disappearance of the starting material (m/z ~116 for free base) and formation of the product (m/z ~238).

  • Quality Check: Ensure no O-arylation is observed. The tertiary alcohol is sterically hindered, making O-arylation kinetically unfavorable under these conditions.

• Workup:

  • Cool to RT.

  • Dilute with Ethyl Acetate (EtOAc) and wash with water (3x) to remove DMF and DIPEA salts.

  • Crucial: Since the product contains a polar hydroxyl group and a pyridine ring, it may have partial water solubility. If yield is low, back-extract the aqueous layer with DCM/Isopropanol (9:1).

• Purification: Concentrate the organic layer. Purify via flash chromatography (DCM:MeOH gradient) or recrystallization from EtOAc/Heptane.

Advanced Application: Buchwald-Hartwig Coupling

For unactivated aryl halides (e.g., bromobenzene derivatives without electron-withdrawing groups), SNAr will fail. Palladium-catalyzed coupling is required.

Key Parameter Adjustments:

• Ligand: Use sterically bulky ligands like RuPhos or BrettPhos to facilitate the coupling of the secondary amine in the presence of the tertiary alcohol.

• Base: NaOtBu is standard, but if the substrate is base-sensitive, use Cs₂CO₃ .

• Selectivity: Pd-catalysis is highly selective for amines over tertiary alcohols, minimizing side reactions.

Troubleshooting & Quality Control

Issue	Probable Cause	Corrective Action
Low Yield	Product lost in aqueous workup due to polarity.	Use DCM:IPA (3:1) for extraction; salt out aqueous layer with NaCl.
Incomplete Reaction	Steric hindrance of the gem-dimethyl/hydroxyl group.	Increase temperature to 90°C; switch solvent to NMP; use 1.5 eq of electrophile.
O-Alkylation Observed	Use of strong bases (NaH) or extremely high temps.	Switch to mild organic bases (DIPEA/TEA); keep temp <100°C.
Gummy/Sticky Solid	Hygroscopic nature of the intermediate.	Lyophilize from water/acetonitrile or triturase with cold diethyl ether.

References

• Pim Kinase Inhibitors: EP2132177B1 - Pim kinase inhibitors and methods of their use. (Describes the reaction of 3-methylpiperidin-3-ol with 4-chloro-3-nitropyridine).

• EGFR Inhibitors: WO2021133809A1 - Inhibitors of mutant forms of EGFR. (Cites use of 3-methylpiperidin-3-ol in synthesis of mutant-selective inhibitors).

• Syk Inhibitors: US8455493B2 - Imidazopyrazine Syk inhibitors. (Details the incorporation of the scaffold into Spleen Tyrosine Kinase inhibitors).

• Piperidine Fragments in FBDD: Jones, S. P., et al. "Exploration of piperidine 3D fragment chemical space." (Discusses the conformational advantages of substituted piperidines).

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Application Note &amp; Protocol: A Comprehensive Guide to the N-Alkylation of 3-Methylpiperidin-3-ol

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed experimental protocol for the N-alkylation of 3-methylpiperidin-3-ol, a key synthetic transformation for accessing a diverse range of functionalized piperidine scaffolds. Piperidine derivatives are ubiquitous in pharmaceuticals and bioactive molecules, and the ability to selectively modify the ring nitrogen is crucial for structure-activity relationship (SAR) studies and the development of new chemical entities. This guide presents two robust methods for this transformation: direct N-alkylation with alkyl halides and N-alkylation via reductive amination. We offer a deep dive into the mechanistic underpinnings of each approach, practical experimental procedures, and critical considerations for reaction setup, monitoring, workup, and purification.

Introduction: The Significance of N-Functionalized Piperidines

The piperidine moiety is a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs. The nitrogen atom within this saturated heterocycle offers a convenient handle for introducing a variety of substituents, thereby modulating the physicochemical and pharmacological properties of the molecule, such as its basicity, lipophilicity, and receptor-binding interactions.[1][2] 3-Methylpiperidin-3-ol, with its tertiary alcohol, presents a specific structural motif whose N-alkylation can lead to novel compounds with potential therapeutic applications.

The choice of N-alkylation strategy is critical and depends on factors such as the nature of the alkyl group to be introduced, the desired scale of the reaction, and the functional group tolerance required. Direct alkylation with alkyl halides is a classical and straightforward approach.[3] However, it can be susceptible to over-alkylation, leading to the formation of quaternary ammonium salts.[4][5] Reductive amination, on the other hand, offers a milder and often more selective alternative that avoids the issue of over-alkylation and is compatible with a broader range of functional groups.[6][7][8]

Mechanistic Overview: Choosing Your Synthetic Path

Direct N-Alkylation: A Nucleophilic Substitution Approach

Direct N-alkylation proceeds via a classical SN2 (bimolecular nucleophilic substitution) mechanism. The lone pair of electrons on the secondary amine nitrogen of 3-methylpiperidin-3-ol acts as a nucleophile, attacking the electrophilic carbon of an alkyl halide. A base is typically required to neutralize the hydrohalic acid byproduct that is formed, which would otherwise protonate the starting amine, rendering it non-nucleophilic and halting the reaction.[4]

Common bases for this transformation include inorganic carbonates like potassium carbonate (K₂CO₃) or non-nucleophilic organic bases such as N,N-diisopropylethylamine (DIPEA or Hünig's base).[4][9] The choice of solvent is also crucial, with polar aprotic solvents like acetonitrile (ACN) or N,N-dimethylformamide (DMF) being preferred as they can solvate the ions formed during the reaction without interfering with the nucleophilicity of the amine.[4]

Reductive Amination: A Tandem Condensation-Reduction Strategy

Reductive amination is a two-step, one-pot process that begins with the condensation of the secondary amine with an aldehyde or ketone to form an iminium ion intermediate. This electrophilic iminium ion is then reduced in situ by a mild reducing agent to yield the N-alkylated product.[7] A key advantage of this method is the use of reducing agents that are selective for the iminium ion over the starting carbonyl compound, such as sodium triacetoxyborohydride (NaBH(OAc)₃).[6][10] This selectivity allows for the entire transformation to be carried out in a single reaction vessel, simplifying the experimental procedure. This method is particularly useful for introducing more complex or functionalized alkyl groups.[11]

Experimental Protocols

Protocol 1: Direct N-Alkylation with an Alkyl Halide

This protocol describes a general procedure for the N-alkylation of 3-methylpiperidin-3-ol using an alkyl bromide as the electrophile and potassium carbonate as the base.

Diagram of the Experimental Workflow:

Caption: Workflow for the Direct N-Alkylation of 3-Methylpiperidin-3-ol.

Materials:

Reagent/Material	Molar Mass ( g/mol )	Quantity (Example)	Molar Equivalents
3-Methylpiperidin-3-ol	115.17	1.15 g (10 mmol)	1.0
Alkyl Bromide (e.g., Benzyl Bromide)	171.04	1.88 g (11 mmol)	1.1
Potassium Carbonate (K₂CO₃)	138.21	2.76 g (20 mmol)	2.0
Anhydrous Acetonitrile (ACN)	-	50 mL	-
Round-bottom flask	-	100 mL	-
Magnetic stirrer and stir bar	-	-	-
Condenser and heating mantle	-	-	-
Nitrogen balloon or inlet	-	-	-

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 3-methylpiperidin-3-ol (1.15 g, 10 mmol) and anhydrous acetonitrile (50 mL).

• Add potassium carbonate (2.76 g, 20 mmol).

• Flush the flask with nitrogen and maintain a positive pressure of nitrogen throughout the reaction.

• Stir the suspension at room temperature for 15 minutes.

• Slowly add the alkyl bromide (1.1 equivalents) to the stirring suspension.[4]

• Heat the reaction mixture to a suitable temperature (e.g., 50-70 °C) and monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the solid potassium carbonate and salts, and wash the filter cake with a small amount of acetonitrile.

• Combine the filtrates and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane) to afford the pure N-alkylated 3-methylpiperidin-3-ol.

Protocol 2: N-Alkylation via Reductive Amination

This protocol provides a general method for the N-alkylation of 3-methylpiperidin-3-ol with an aldehyde in the presence of sodium triacetoxyborohydride.

Diagram of the Experimental Workflow:

Caption: Workflow for N-Alkylation via Reductive Amination.

Materials:

Reagent/Material	Molar Mass ( g/mol )	Quantity (Example)	Molar Equivalents
3-Methylpiperidin-3-ol	115.17	1.15 g (10 mmol)	1.0
Aldehyde (e.g., Benzaldehyde)	106.12	1.17 g (11 mmol)	1.1
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	211.94	3.18 g (15 mmol)	1.5
Dichloromethane (DCM)	-	50 mL	-
Round-bottom flask	-	100 mL	-
Magnetic stirrer and stir bar	-	-	-
Nitrogen balloon or inlet	-	-	-

Procedure:

• In a 100 mL round-bottom flask, dissolve 3-methylpiperidin-3-ol (1.15 g, 10 mmol) and the aldehyde (1.1 equivalents) in dichloromethane (50 mL).

• Stir the solution at room temperature under a nitrogen atmosphere for 30 minutes to allow for iminium ion formation.

• Carefully add sodium triacetoxyborohydride (3.18 g, 15 mmol) portion-wise to the reaction mixture. Note: The addition may be slightly exothermic.

• Continue stirring at room temperature and monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Once the reaction is complete, quench by the slow addition of saturated aqueous sodium bicarbonate (NaHCO₃) solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 25 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the resulting crude oil or solid by flash column chromatography on silica gel using an appropriate eluent system to yield the desired N-alkylated product.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[12][13]

• Ventilation: All manipulations should be performed in a well-ventilated fume hood.[14][15]

• Alkyl Halides: Many alkyl halides are toxic, lachrymatory, and potentially carcinogenic. Handle with extreme care.[12]

• Piperidine Derivatives: Piperidine and its derivatives can be corrosive, flammable, and toxic. Avoid inhalation, ingestion, and skin contact.[12][14][16][17]

• Sodium Triacetoxyborohydride: This reagent is moisture-sensitive and can release flammable hydrogen gas upon contact with water or acid. Handle in a dry environment.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

Conclusion

The N-alkylation of 3-methylpiperidin-3-ol is a versatile transformation that can be achieved through several synthetic routes. Direct alkylation with alkyl halides offers a straightforward approach, while reductive amination provides a milder and more selective alternative that is often preferred for more complex substrates. The choice of method should be guided by the specific requirements of the target molecule and the available starting materials. The protocols provided herein serve as a robust starting point for researchers seeking to synthesize novel N-functionalized piperidine derivatives for applications in drug discovery and development.

References

• Procedure for N-alkylation of Piperidine? - ResearchGate. (2017). Retrieved from [Link]

• Best Conditions For N-Alkylation? - Sciencemadness.org. (2022). Retrieved from [Link]

• N-Dealkylation of Amines - PMC. (2020). Molecules, 25(13), 3018. Retrieved from [Link]

• Synthetic Methods for Alkyl Amines. (2023). In The Patai’s Chemistry of Functional Groups series. John Wiley & Sons, Ltd. Retrieved from [Link]

• Matassini, C., Clemente, F., & Goti, A. (2012). The double reductive amination approach to the synthesis of polyhydroxypiperidines. Arkivoc, 2013(1), 244-263. Retrieved from [Link]

• Synthesis of secondary and tertiary amines - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• General Synthesis of N-Alkylation of Amines with Secondary Alcohols via Hydrogen Autotransfer. (2019). Organic Letters, 21(22), 9193–9198. Retrieved from [Link]

• Piperidine - SAFETY DATA SHEET - Penta chemicals. (2024). Retrieved from [Link]

• Efficient synthesis of secondary amines by selective alkylation of primary amines. (2002). US Patent 6,423,871 B1.

• What are the best conditions to perform monoalkylation in piperazine with a primary alkyl iodide? - ResearchGate. (2013). Retrieved from [Link]

• Reductive Amination - Chemistry Steps. (n.d.). Retrieved from [Link]

• The Regioselective 3-Alkylation of Piperidine - ODU Digital Commons. (1982). Retrieved from [Link]

• Synthesis of Secondary Amines via Self-Limiting Alkylation. (2024). Organic Letters. Retrieved from [Link]

• Alkylation of Amines (Sucks!) - Master Organic Chemistry. (2017). Retrieved from [Link]

• Intramolecular reductive amination for the preparation of piperazines. - ResearchGate. (n.d.). Retrieved from [Link]

• PIPERIDINE - AmericanBio. (2015). Retrieved from [Link]

• Reductive Amination in the Synthesis of Pharmaceuticals. (2019). Chemical Reviews, 119(21), 11499–11574. Retrieved from [https://pubs.acs.org/doi/10.1021/acs.chemrev.9b002 reductive-amination-in-the-synthesis-of-pharmaceuticals]([Link] reductive-amination-in-the-synthesis-of-pharmaceuticals)

• Safety Data Sheet: Piperidine - Chemos GmbH&Co.KG. (n.d.). Retrieved from [Link]

• Piperidine Safety Data Sheet - Jubilant Life Sciences Limited. (n.d.). Retrieved from [Link]

• Safety Data Sheet: 3-Hydroxy-N-methylpiperidine - Chemos GmbH&Co.KG. (n.d.). Retrieved from [Link]

• Reductive amination of piperazine : r/OrganicChemistry - Reddit. (2024). Retrieved from [Link]

• Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. (2025). The Journal of Organic Chemistry. Retrieved from [Link]

• An efficient and operationally convenient general synthesis of tertiary amines by direct alkylation of secondary amines with alkyl halides in the presence of Huenig's base - ResearchGate. (2005). Retrieved from [Link]

• N-alkylation of secondary amine? - ResearchGate. (2017). Retrieved from [Link]

• Process for the purification of piperidine - Google Patents. (1944). US Patent 2,363,158 A.

• What are the best methods for Piperidine purification alternatives to distillation? - ResearchGate. (2014). Retrieved from [Link]

• Process for purifying piperidine - Google Patents. (1944). US Patent 2,363,157 A.

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Process Development and Scale-Up of 3-Methylpiperidin-3-ol Hydrochloride

Application Note: AN-SYN-3MP3OL-V2

Strategic Overview & Application

3-Methylpiperidin-3-ol hydrochloride (CAS: 2305080-37-7) is a critical aliphatic heterocycle used as a pharmacophore in the synthesis of Janus kinase (JAK) inhibitors and other immunomodulatory drugs.[1] Its structural value lies in the C3 quaternary center, which provides rigid stereochemical orientation often required for high-affinity receptor binding.

This guide details a scalable, robust 3-step protocol designed to move from gram-scale discovery to kilogram-scale process readiness. The route prioritizes safety (exotherm management), cost-efficiency (avoiding chromatography), and purity (>98% HPLC).

Key Process Challenges

• Exotherm Control: The Grignard addition to the ketone is highly exothermic; failure to control this leads to impurity formation (ring opening or bis-addition) and safety hazards.

• Catalyst Handling: Large-scale hydrogenolysis utilizes pyrophoric Pd/C, requiring strict inert gas protocols.

• Salt Hygroscopicity: The final HCl salt must be crystallized under controlled conditions to prevent the formation of amorphous, hygroscopic solids.

Retrosynthetic Analysis

The most reliable industrial route utilizes N-benzyl-3-piperidone as the starting material. The benzyl group serves as a robust protecting group that withstands the nucleophilic attack of the Grignard reagent and is cleanly removed via catalytic hydrogenolysis.

Figure 1: Retrosynthetic strategy focusing on C3-alkylation followed by debenzylation.

Phase 1: Grignard Addition (C-C Bond Formation)

Objective: Synthesis of 1-benzyl-3-methylpiperidin-3-ol. Critical Process Parameter (CPP): Reaction temperature (-10°C to 0°C) and addition rate.

Materials

• Substrate: N-Benzyl-3-piperidone (1.0 equiv).

• Reagent: Methylmagnesium chloride (3.0 M in THF, 1.2 equiv). Note: MeMgCl is preferred over MeMgBr for atom economy and easier workup.

• Solvent: Anhydrous Tetrahydrofuran (THF).[2]

• Quench: Saturated aqueous Ammonium Chloride (

  ).

Scale-Up Protocol

• Reactor Setup: Equip a jacketed glass reactor with an overhead stirrer, nitrogen inlet, internal temperature probe, and a pressure-equalizing addition funnel.

• Inerting: Purge the system with

  for 15 minutes.

• Dissolution: Charge N-Benzyl-3-piperidone and anhydrous THF (10 vol relative to SM). Cool the solution to -10°C .

• Controlled Addition: Charge MeMgCl solution into the addition funnel. Add dropwise to the reactor, maintaining the internal temperature below 0°C .

  • Why? High temperatures promote enolization of the ketone, reducing yield, and can lead to runaway exotherms.

• Reaction: After addition, allow the mixture to warm to room temperature (20-25°C) and stir for 2-4 hours. Monitor by TLC or HPLC (Target: <2% unreacted ketone).

• Inverse Quench (Safety Critical):

  • Prepare a separate vessel with chilled saturated

    (5 vol) at 0°C.

  • Slowly transfer the reaction mixture into the quench solution.

  • Why? Inverse quench prevents the violent release of methane gas and magnesium salt precipitation that occurs if water is added directly to the concentrated Grignard.

• Workup: Extract with Ethyl Acetate (3 x 5 vol). Wash combined organics with brine. Dry over

  and concentrate in vacuo to yield the crude oil.

Expected Yield: 85-92% Purity: >95% (Crude is usually sufficient for the next step).

Phase 2: Catalytic Hydrogenolysis (Debenzylation)

Objective: Removal of the benzyl protecting group to yield 3-methylpiperidin-3-ol (free base). Critical Quality Attribute (CQA): Complete removal of benzyl group; no ring reduction.

Materials

• Substrate: 1-Benzyl-3-methylpiperidin-3-ol (Crude from Phase 1).

• Catalyst: 10% Palladium on Carbon (Pd/C), 50% wet (to mitigate fire risk). Load: 10 wt%.

• Solvent: Methanol (MeOH).[3]

• Reagent: Hydrogen Gas (

  ).[1]

Scale-Up Protocol

• Safety Check: Ensure the hydrogenation vessel (Parr shaker or autoclave) is grounded.

• Loading: Charge the crude substrate dissolved in MeOH (10 vol).

• Catalyst Addition: Under a gentle flow of nitrogen, add the Pd/C catalyst.

  • Warning: Dry Pd/C is pyrophoric. Always use wet catalyst or add under strict inert atmosphere.

• Hydrogenation: Seal the reactor. Purge with

  (3x) and then (3x). Pressurize to 3-5 bar (45-75 psi) .

• Reaction: Stir at 40-50°C for 12-24 hours.

  • Monitoring: LC-MS is preferred to detect the mass shift (M-90).

• Filtration: Filter the mixture through a Celite pad to remove Pd/C. Wash the pad with MeOH.

  • Disposal: Keep the used catalyst wet with water at all times to prevent spontaneous ignition.

• Concentration: Remove MeOH under reduced pressure to obtain the free amine as a viscous oil or low-melting solid.

Expected Yield: 90-95%

Phase 3: Salt Formation & Crystallization

Objective: Isolation of the stable, pharmaceutical-grade Hydrochloride salt.

Protocol

• Dissolution: Dissolve the free base in Isopropanol (IPA) (5 vol).

• Acidification: Cool to 0-5°C. Add HCl in IPA (or Dioxane) (1.1 equiv) dropwise.

  • Observation: A white precipitate should form immediately.[2]

• Maturation: Stir the slurry at 0°C for 2 hours to ensure complete salt formation and crystal growth.

• Isolation: Filter the solid under

  pressure or vacuum.

• Washing: Wash the cake with cold IPA (1 vol) followed by Methyl tert-butyl ether (MTBE) to remove residual acidity.

• Drying: Dry in a vacuum oven at 40-45°C for 12 hours.

Final Appearance: White to off-white crystalline solid. Target Purity: >98% (HPLC).

Process Control & Logic Map

Figure 2: Integrated process flow diagram emphasizing safety checkpoints (Quench) and purification nodes.

Analytical Specifications

Test	Method	Acceptance Criteria
Appearance	Visual	White crystalline solid
Identification	1H-NMR (D2O or MeOD)	Consistent with structure; 3-Me singlet ~1.2 ppm
Purity	HPLC (C18, ACN/Water + 0.1% TFA)	≥ 98.0% area
Residual Solvents	GC-Headspace	Meets ICH Q3C limits (IPA < 5000 ppm)
Water Content	Karl Fischer (KF)	< 1.0% (Ensure non-hygroscopic form)

References

• Pfizer Inc. (2004). Pyrrolo[2,3-d]pyrimidine compounds. World Intellectual Property Organization. WO2004046112. (Describes the general utility of methyl-piperidinyl scaffolds in JAK inhibitors).

• Vertex Pharmaceuticals. (2007). Piperidine derivatives as modulators of chemically gated ion channels. World Intellectual Property Organization. WO2007015567. (Details synthesis of substituted piperidin-3-ols).

• Organic Syntheses. Iridium-Catalyzed Reductive Coupling of Grignard Reagents. (General safety protocols for handling Grignard reagents on scale).

• Sigma-Aldrich. Safety Data Sheet: Methylmagnesium chloride. (Hazard identification for pyrophoric reagents).

• ChemRxiv. (2025). Optimized Conditions for the Palladium-Catalyzed Hydrogenolysis of Benzyl Ethers. (Protocols for efficient debenzylation).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Improved scale-up synthesis and purification of clinical asthma candidate MIDD0301 - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Catalytic Enantioselective Synthesis of 3-Substituted Piperidines

This Application Note is designed for researchers in medicinal chemistry and process development. It synthesizes three distinct, high-impact strategies for accessing enantiopure 3-substituted piperidines, moving beyond generic hydrogenation to advanced, stereocontrolled protocols.

Executive Summary & Strategic Rationale

The 3-substituted piperidine scaffold is a "privileged structure" in pharmacology (e.g., Niraparib, Paroxetine, Tofacitinib). However, it represents a specific synthetic challenge: unlike 2-substituted pyridines, which allow chelation-assisted catalysis, 3-substituted pyridines lack a proximal directing group and possess a deactivated pyridine nucleus that resists dearomatization.

Conventional heterogeneous hydrogenation (e.g., PtO₂/H₂) typically yields racemates. To achieve high enantioselectivity (ee >90%), modern synthesis relies on three distinct mechanistic strategies. This guide details protocols for each:

Strategy	Methodology	Best Use Case	Key Reference
A. Chiral Auxiliary Transfer	Rh-Catalyzed Reductive Transamination	Converting simple pyridinium salts to chiral piperidines using chiral amines.[1][2][3]	Wu et al., Nat.[1][3][4] Catal. (2022)
B. De Novo Construction	Rh-Catalyzed Asymmetric Reductive Heck	Installing the 3-substituent and chirality simultaneously from unsubstituted pyridine.	Mishra et al., JACS (2023)
C. Direct Hydrogenation	Rh-JosiPhos Hydrogenation	Direct reduction of pre-existing 3-substituted N-benzyl pyridinium salts.	Lefort et al., Chem. Eur. J. (2016)

Strategy A: Rhodium-Catalyzed Reductive Transamination

Principle: This method does not rely on a chiral catalyst. Instead, it uses a chiral primary amine (e.g., (R)-1-phenylethylamine) which undergoes transamination with the pyridinium salt under reducing conditions. The chirality of the amine dictates the stereochemistry of the piperidine ring formation.

Mechanism of Action

The reaction proceeds via a "relay" mechanism:

• Partial Reduction: Rh-catalyzed transfer hydrogenation reduces the pyridinium salt to a dihydropyridine.

• Hydrolysis: The dihydropyridine hydrolyzes to a 1,5-dicarbonyl intermediate (glutaraldehyde derivative).

• Chiral Transamination: The chiral amine condenses with the dicarbonyl species.

• Stereoselective Cyclization: The resulting iminium species is reduced, with the chiral auxiliary directing the hydride attack.

Experimental Protocol

Target: Synthesis of (S)-3-phenylpiperidine derivative.

Reagents & Materials:

• Substrate: 3-Phenylpyridinium bromide (1.0 equiv)

• Chiral Amine: (R)-1-Phenylethylamine ((R)-PEA) (1.2 equiv)

• Catalyst: [Cp*RhCl₂]₂ (1.0 mol%)

• Reductant: Sodium Formate (HCOONa) (5.0 equiv)

• Solvent: Water/Methanol (2:1 v/v)

• Conditions: 40 °C, 24 hours.

Step-by-Step Procedure:

• Preparation: In a 20 mL reaction vial, dissolve 3-phenylpyridinium bromide (0.5 mmol) in degassed Water/MeOH (3 mL).

• Catalyst Addition: Add [Cp*RhCl₂]₂ (3.1 mg, 0.005 mmol) and Sodium Formate (170 mg, 2.5 mmol).

• Amine Addition: Add (R)-PEA (77 µL, 0.6 mmol) via syringe.

• Reaction: Cap the vial and stir vigorously at 40 °C for 24 hours. The reaction mixture will likely become biphasic or cloudy.

• Workup: Cool to room temperature. Adjust pH to >12 using 1M NaOH. Extract with Ethyl Acetate (3 x 5 mL).

• Purification: Dry organic layers over Na₂SO₄, concentrate, and purify via flash chromatography (SiO₂, Hexane/EtOAc with 1% Et₃N).

• Auxiliary Removal (Optional): If the N-chiral group is not desired, it can be removed via standard hydrogenolysis (Pd/C, H₂, MeOH).

Performance Metrics:

• Yield: Typically 85-92%

• Enantioselectivity (ee): >95% (controlled by the purity of the chiral amine).

• dr: >20:1.

Strategy B: Rhodium-Catalyzed Asymmetric Reductive Heck

Principle: This approach is ideal for drug discovery where the 3-substituent needs to be varied. It couples an activated dihydropyridine (formed in situ) with an arylboronic acid. The Rh-chiral ligand complex discriminates between the enantiotopic faces of the olefin.

Workflow Diagram

Caption: Three-stage workflow for the de novo synthesis of 3-substituted piperidines via Reductive Heck coupling.

Experimental Protocol

Target: Synthesis of (R)-3-(4-fluorophenyl)piperidine (Niraparib intermediate).

Reagents:

• Substrate: Phenyl pyridine-1(2H)-carboxylate (Prepared from pyridine + phenyl chloroformate + NaBH₄).

• Coupling Partner: 4-Fluorophenylboronic acid (1.5 equiv).

• Catalyst: [Rh(C₂H₄)₂Cl]₂ (2.5 mol%).

• Ligand: (R)-Binap or Chiral Diene Ligand (e.g., (R,R)-Bn-bod*) (5.5 mol%).

• Base: KOH (50% aq, 2.0 equiv).

• Solvent: 1,4-Dioxane.

Step-by-Step Procedure:

• Catalyst Pre-formation: In a glovebox, mix [Rh(C₂H₄)₂Cl]₂ and the chiral ligand in dioxane. Stir for 30 min to generate the active species.

• Reaction Assembly: Add the dihydropyridine substrate (0.2 mmol) and boronic acid (0.3 mmol).

• Base Addition: Add aqueous KOH.

• Coupling: Stir at 50 °C for 16 hours.

• Isolation: Quench with water, extract with ether. The product is the tetrahydropyridine.

• Final Reduction: Dissolve the intermediate in MeOH, add 10% Pd/C (10 wt%), and stir under H₂ (1 atm) for 4 hours. This saturates the ring and cleaves the carbamate protecting group if desired (requires harsh basic hydrolysis for phenyl carbamate, or use benzyl carbamate for hydrogenolysis).

Strategy C: Direct Hydrogenation of Pyridinium Salts

Principle: Direct hydrogenation of the aromatic ring is the most atom-economical route but requires breaking the aromaticity of a deactivated system. The key discovery by Lefort et al. is that base (Et₃N) is required to prevent product inhibition and facilitate the enantiodetermining step.

Experimental Protocol

Target: Hydrogenation of N-benzyl-3-phenylpyridinium bromide.

Reagents:

• Catalyst: [Rh(COD)₂]BF₄ / (R,S)-JosiPhos (Ligand J002-2).

• Loading: 1 mol% Rh.[4]

• Additive: Triethylamine (Et₃N) (1.0 equiv).

• Solvent: Methanol.

• H₂ Pressure: 50 bar.

Step-by-Step Procedure:

• Substrate Prep: Synthesize the pyridinium salt by refluxing 3-phenylpyridine with benzyl bromide in acetone. Recrystallize to ensure purity.

• Autoclave Loading: In a glovebox, charge the autoclave with the pyridinium salt (0.5 mmol), Rh-precursor, and Ligand.

• Solvent/Base: Add degassed MeOH containing Et₃N (0.5 mmol). Critical: The base must be stoichiometric to the substrate.

• Hydrogenation: Pressurize to 50 bar H₂. Stir at 50 °C for 18 hours.

• Workup: Vent H₂ carefully. Concentrate the solvent. The product is the free amine or salt depending on workup.

• Analysis: Determine ee via Chiral HPLC (e.g., Chiralpak AD-H column).

Comparative Data Analysis

The following table summarizes the expected outcomes for a standard substrate (3-phenyl pyridine derivative) across the three methods.

Feature	Method A (Transamination)	Method B (Reductive Heck)	Method C (Direct H₂)
Enantioselectivity (ee)	96 - 99%	94 - 98%	85 - 90%
Substrate Scope	Broad (tolerant of halides)	Excellent (modular)	Moderate (sensitive to sterics)
Atom Economy	Moderate (requires stoichiometric amine)	Low (multi-step)	High
Operational Difficulty	Low (No high pressure)	High (Glovebox, multi-step)	Medium (High pressure H₂)
Scalability	High (>100g demonstrated)	Medium	High

Troubleshooting & Optimization

Catalyst Poisoning[6]

• Symptom: Incomplete conversion in Method C.

• Cause: The resulting piperidine is a strong Lewis base and coordinates to the Rh center.

• Solution: Ensure the stoichiometric base (Et₃N) is fresh. It acts as a "proton shuttle" or competitive binder that prevents the product from irreversibly binding the catalyst.

Pressure Sensitivity[5]

• Observation: In Method C, lowering pressure below 20 bar drastically reduces ee.

• Reason: The enantiodetermining step involves the hydrogenation of an iminium intermediate.[3] High H₂ pressure ensures this step is faster than the reversible enamine-iminium tautomerization which causes racemization.

• Protocol: Maintain >40 bar pressure until conversion is complete.

Moisture Control

• Method B (Heck): Strictly anhydrous conditions are required for the Rh-catalyst formation, but the coupling itself tolerates trace water.

• Method A (Transamination): Water is required for the hydrolysis of the dihydropyridine intermediate.[3] Do not use anhydrous solvents.

References

• Wu, J., et al. (2022).[1][2][3][4] Synthesis of chiral piperidines from pyridinium salts via rhodium-catalysed transfer hydrogenation.[1][2][3] Nature Catalysis, 5, 982–992.[1][3] Link[1][3]

• Mishra, S., et al. (2023). Enantioselective Synthesis of 3-Substituted Piperidines via Rhodium-Catalyzed Asymmetric Carbometalation. Journal of the American Chemical Society, 145.[5] Link

• Renom-Carrasco, M., Lefort, L., et al. (2016).[6] Asymmetric Hydrogenation of 3-Substituted Pyridinium Salts. Chemistry – A European Journal, 22(28), 9528-9532. Link

• Glorius, F., et al. (2004). Asymmetric Hydrogenation of Pyridines. Angewandte Chemie International Edition, 43, 2859. Link

Sources

• 1. Synthesis of chiral piperidines from pyridinium salts via rhodium-catalysed transfer hydrogenation - The University of Liverpool Repository [livrepository.liverpool.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. Reductive Transamination of Pyridinium Salts to N-Aryl Piperidines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Asymmetric Synthesis of Quaternary Hydantoins via a Palladium-Catalyzed Aza-Heck Cyclization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Asymmetric Hydrogenation of 3-Substituted Pyridinium Salts - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Distinguishing Diastereomers of 3-Methylpiperidin-3-ol Hydrochloride using a Multi-dimensional NMR Approach

Abstract

This application note provides a comprehensive guide to the characterization and differentiation of the cis and trans diastereomers of 3-Methylpiperidin-3-ol hydrochloride using a suite of advanced Nuclear Magnetic Resonance (NMR) spectroscopy techniques. We delve into the foundational principles of stereochemistry and conformational analysis of the piperidine ring system, which are crucial for understanding the spectral differences between the two isomers. Detailed, field-tested protocols for one-dimensional (¹H, ¹³C, DEPT-135) and two-dimensional (COSY, HSQC, HMBC) NMR experiments are presented. Through the interpretation of a representative dataset, this note illustrates how to achieve unambiguous signal assignment and, ultimately, a conclusive stereochemical determination. This guide is intended for researchers, scientists, and professionals in drug development and chemical synthesis who require robust analytical methods for stereoisomer characterization.

Introduction: The Challenge of Stereoisomerism

3-Methylpiperidin-3-ol is a chiral molecule that, due to the presence of two stereocenters at the C3 and C5 positions of the piperidine ring, can exist as two pairs of enantiomers, which are diastereomeric to each other. These diastereomers, commonly referred to as cis and trans, can exhibit distinct pharmacological and toxicological profiles. Therefore, the ability to unambiguously determine the stereochemistry of these compounds is of paramount importance in pharmaceutical research and development. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-destructive technique that provides detailed information about molecular structure and stereochemistry in solution.[1] This application note outlines a systematic NMR-based workflow to confidently distinguish between the cis and trans diastereomers of 3-Methylpiperidin-3-ol hydrochloride.

Theoretical Background: Conformational Analysis of the Piperidine Ring

The six-membered piperidine ring predominantly adopts a chair conformation to minimize steric and torsional strain.[2] The substituents on the ring can occupy either axial or equatorial positions. For 3-Methylpiperidin-3-ol, the relative orientation of the methyl and hydroxyl groups defines the cis and trans isomers. In the hydrochloride salt, the nitrogen atom is protonated, which can influence the conformational equilibrium.

• cis-isomer: The methyl and hydroxyl groups are on the same side of the piperidine ring. In the most stable chair conformation, the bulkier substituent will preferentially occupy the equatorial position to minimize 1,3-diaxial interactions.

• trans-isomer: The methyl and hydroxyl groups are on opposite sides of the ring. Again, the molecule will adopt the chair conformation that minimizes steric strain.

The conformational preferences of the diastereomers directly impact the through-space environment of the ring protons and carbons, leading to distinct chemical shifts and coupling constants in their NMR spectra.

Figure 1: Conformational Isomers of 3-Methylpiperidin-3-ol.

Experimental Protocols

Sample Preparation

• Accurately weigh 5-10 mg of the 3-Methylpiperidin-3-ol hydrochloride sample.

• Dissolve the sample in 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, D₂O, or CD₃OD). The choice of solvent can influence chemical shifts, particularly for exchangeable protons (OH, NH).

• Transfer the solution to a 5 mm NMR tube.

NMR Data Acquisition

All spectra should be acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a probe suitable for inverse detection for the 2D experiments.[3]

• ¹H NMR: Acquire a standard one-dimensional proton spectrum. Key parameters include a sufficient number of scans for good signal-to-noise, a spectral width covering the expected chemical shift range (e.g., 0-12 ppm), and a relaxation delay of at least 1-2 seconds.

• ¹³C NMR: Acquire a proton-decoupled carbon spectrum. A larger number of scans will likely be required compared to the ¹H spectrum.

• DEPT-135: This experiment is crucial for differentiating between CH, CH₂, and CH₃ groups. CH and CH₃ signals will appear as positive peaks, while CH₂ signals will be negative. Quaternary carbons are not observed.

• COSY (Correlation Spectroscopy): This 2D experiment reveals proton-proton coupling networks, allowing for the identification of adjacent protons.

• HSQC (Heteronuclear Single Quantum Coherence): This 2D experiment correlates directly bonded proton and carbon atoms.

• HMBC (Heteronuclear Multiple Bond Correlation): This 2D experiment shows correlations between protons and carbons over two to three bonds, which is invaluable for assigning quaternary carbons and piecing together the molecular framework.

Data Interpretation and Diastereomer Assignment

The following is a representative, predicted dataset for the cis and trans diastereomers of 3-Methylpiperidin-3-ol hydrochloride in a generic deuterated solvent. Actual chemical shifts may vary depending on the solvent and experimental conditions.

Representative NMR Data

Position	cis-Isomer ¹H Chemical Shift (ppm), Multiplicity, J (Hz)	cis-Isomer ¹³C Chemical Shift (ppm)	trans-Isomer ¹H Chemical Shift (ppm), Multiplicity, J (Hz)	trans-Isomer ¹³C Chemical Shift (ppm)
C2-Hax	~3.2 (m)	48.5	~3.4 (m)	49.0
C2-Heq	~3.0 (m)	~3.1 (m)
C3-CH₃	~1.2 (s)	25.0	~1.1 (s)	23.5
C4-Hax	~1.8 (m)	30.0	~1.9 (m)	31.5
C4-Heq	~1.6 (m)	~1.7 (m)
C5-Hax	~1.9 (m)	21.0	~2.0 (m)	22.5
C5-Heq	~1.7 (m)	~1.8 (m)
C6-Hax	~3.1 (m)	45.0	~3.3 (m)	45.5
C6-Heq	~2.9 (m)	~3.0 (m)
C3	-	70.0	-	71.0

Step-by-Step Spectral Analysis

Figure 2: Workflow for NMR-based Structure Elucidation.

• Initial Assessment (1D Spectra): The ¹H NMR spectrum will show a singlet for the C3-methyl group and a series of overlapping multiplets for the piperidine ring protons. The ¹³C spectrum will display six distinct signals for the six carbon atoms of the piperidine ring.

• Carbon Type Identification (DEPT-135): The DEPT-135 spectrum will show a positive signal for the methyl carbon and negative signals for the four methylene carbons (C2, C4, C5, C6). The quaternary carbon at C3 will be absent.

• Direct C-H Correlation (HSQC): The HSQC spectrum is the cornerstone of the assignment process, directly linking each proton signal to its corresponding carbon signal. This allows for the unambiguous assignment of the CH₂ groups.

• Proton Connectivity (COSY): The COSY spectrum will reveal the coupling network within the piperidine ring. For instance, the protons at C2 will show correlations to the protons at C6 (through the nitrogen) and C4. The protons at C4 will show correlations to C2 and C5, and so on. This allows for tracing the connectivity around the ring.

• Long-Range Correlations (HMBC): The HMBC spectrum provides the final pieces of the puzzle. Crucially, the protons of the C3-methyl group will show a strong correlation to the quaternary carbon C3 and also to the C2 and C4 carbons. This confirms the position of the methyl group and the assignment of the quaternary carbon.

Figure 3: Illustrative HMBC and COSY Correlations.

Differentiating the Diastereomers

The key to distinguishing the cis and trans isomers lies in the subtle but significant differences in their chemical shifts and coupling constants, which arise from their different conformational preferences.

• Chemical Shift of the Methyl Group: The orientation of the hydroxyl group relative to the methyl group will create different local electronic environments. In one isomer, the methyl group may be more shielded (lower ppm value) due to anisotropic effects from the C-O bond. Based on general principles, the axial methyl group in the trans isomer is expected to be more shielded compared to the equatorial methyl group in the cis isomer.

• Chemical Shifts of Ring Protons: The axial and equatorial protons on the same carbon atom are diastereotopic and will have different chemical shifts.[4] The magnitude of this difference can be influenced by the orientation of the nearby substituents. For example, a 1,3-diaxial interaction between a substituent and a proton will typically deshield the proton (shift it to a higher ppm value). By carefully analyzing the chemical shifts of the axial protons, particularly at C2, C4, and C6, one can infer the dominant conformation and thus the stereochemistry.

• Proton-Proton Coupling Constants: The magnitude of the vicinal coupling constant (³J) between two protons on adjacent carbons is dependent on the dihedral angle between them, as described by the Karplus equation.

  • A large coupling constant (typically 8-13 Hz) is observed for axial-axial couplings (dihedral angle ~180°).

  • Smaller coupling constants (typically 2-5 Hz) are observed for axial-equatorial and equatorial-equatorial couplings (dihedral angle ~60°). By measuring the coupling constants between the ring protons, one can determine their relative orientations (axial or equatorial) and thus deduce the overall conformation of the ring and the stereochemistry of the substituents.

Conclusion

The combination of one-dimensional (¹H, ¹³C, DEPT-135) and two-dimensional (COSY, HSQC, HMBC) NMR spectroscopy provides a powerful and definitive method for the characterization and differentiation of the cis and trans diastereomers of 3-Methylpiperidin-3-ol hydrochloride. A thorough analysis of chemical shifts and coupling constants, grounded in an understanding of the conformational preferences of the piperidine ring, allows for the unambiguous assignment of each isomer. This robust analytical workflow is essential for ensuring the stereochemical purity and quality of this important class of compounds in various scientific and industrial applications.

References

• Bruker. (n.d.). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. MDPI. Retrieved from [Link]

• Deane, C. C., & Inch, T. D. (1969). The stereospecific synthesis of S(–)piperidin-3-ol.
• Gómez-Pérez, V., et al. (2022). The Synthesis and Absolute Configuration of Enantiomeric Pure (R)- and (S)-3-(piperidin-3-yl)

• Master Organic Chemistry. (2022). Diastereotopic Protons in 1H NMR Spectroscopy. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-Piperidinol, 1-methyl-. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). (3R)-1-methylpiperidin-3-ol. PubChem. Retrieved from [Link]

• RSC Publishing. (2011). Supplementary Information for Chemical Communications. Retrieved from [Link]

• Rychnovsky, S. D., & Skalitzky, D. J. (1990). 13C NMR Chemical Shift Correlations in 1,3-Diol Acetonides. Implications for the Stereochemical Assignment of Propionate-Derived Macrolides. Tetrahedron Letters, 31(7), 945-948.
• Al-Rawi, J. M. A., Flamerz, S., & Khuthier, A. H. (1985). 13C Nuclear magnetic resonance spectra of some N-alkylpiperidines and the corresponding N-oxides. N-Substitution and N-oxidation effects. Spectrochimica Acta Part A: Molecular Spectroscopy, 41(12), 1391-1395.

• University of Calgary. (n.d.). Conformational analysis and nomenclature of cyclohexanes. Retrieved from [Link]

• Reddit. (2022). Can NMR be used to separate enantiomers or diastereomers?. Retrieved from [Link]

• National Institutes of Health. (2013). NMR spectroscopic detection of chirality and enantiopurity in referenced systems without formation of diastereomers. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• LibreTexts. (2023). Exercise 8: - Conformational analysis and nomenclature of cyclohexanes. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. sites.ualberta.ca [sites.ualberta.ca]
• 3. rsc.org [rsc.org]
• 4. 3-Piperidinemethanol(4606-65-9) 1H NMR spectrum [chemicalbook.com]

Application Notes and Protocols: The Strategic Use of 3-Methylpiperidin-3-ol Hydrochloride in the Development of CNS-Active Agents

Introduction: The Versatility of the Piperidine Scaffold in CNS Drug Discovery

The piperidine moiety is a cornerstone in medicinal chemistry, recognized as a privileged scaffold in the design of a multitude of therapeutic agents.[1] Its prevalence in over twenty classes of pharmaceuticals underscores its importance.[1] Within the realm of Central Nervous System (CNS) drug development, the conformational flexibility and synthetic tractability of the piperidine ring allow for the precise spatial orientation of pharmacophoric elements, crucial for effective interaction with complex biological targets.

This guide focuses on a key derivative, 3-Methylpiperidin-3-ol hydrochloride , a versatile building block for the synthesis of a new generation of CNS-active agents. Its unique trifunctional nature—a secondary amine, a tertiary alcohol, and a chiral center at the C3 position—provides medicinal chemists with a powerful tool to explore chemical space and optimize ligand-target interactions. We will delve into the strategic application of this intermediate in the synthesis of agents targeting critical CNS pathways, including Neurokinin-1 (NK1) receptors, dual Norepinephrine (NET) and Serotonin (SERT) transporters, and Sigma (σ) receptors. Through detailed protocols and mechanistic insights, this document aims to equip researchers with the knowledge to leverage 3-Methylpiperidin-3-ol hydrochloride in their drug discovery programs.

I. Targeting the Neurokinin-1 (NK1) Receptor: A Pathway to Novel Antidepressants and Anxiolytics

The Neurokinin-1 (NK1) receptor, the primary receptor for the neuropeptide Substance P, is implicated in a wide array of physiological and pathological processes within the CNS, including pain, inflammation, and mood disorders.[2] Antagonism of the NK1 receptor has emerged as a promising therapeutic strategy for the treatment of depression and anxiety.[2][3] The 3-Methylpiperidin-3-ol hydrochloride scaffold can be elaborated to generate potent and selective NK1 receptor antagonists.

A. Mechanistic Rationale: The NK1 Receptor Signaling Cascade

The NK1 receptor is a G-protein coupled receptor (GPCR) that, upon binding of Substance P, primarily couples to Gαq/11.[4] This initiates a signaling cascade leading to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). These downstream events modulate neuronal excitability and gene expression. By blocking the binding of Substance P, NK1 receptor antagonists effectively inhibit this signaling pathway, thereby mitigating its downstream effects.

Caption: NK1 Receptor Signaling Pathway and Point of Antagonist Intervention.

B. Synthetic Protocol: Elaboration of 3-Methylpiperidin-3-ol into a Novel NK1 Receptor Antagonist

This protocol outlines a representative synthesis of a potential NK1 receptor antagonist using (R)-3-Methylpiperidin-3-ol hydrochloride as a chiral starting material. The core strategy involves N-alkylation to introduce a key pharmacophoric element, followed by further functionalization.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight	Purity	Supplier
(R)-3-Methylpiperidin-3-ol hydrochloride	2305080-34-4	151.63	>98%	Commercially Available[5][6]
2-(3,5-bis(trifluoromethyl)phenyl)acetonitrile	13472-70-1	253.15	>97%	Commercially Available
1-bromo-2-methoxyethane	6482-24-2	138.99	>98%	Commercially Available
Potassium Carbonate (K₂CO₃)	584-08-7	138.21	>99%	Commercially Available
N,N-Dimethylformamide (DMF)	68-12-2	73.09	Anhydrous	Commercially Available
Dichloromethane (DCM)	75-09-2	84.93	Anhydrous	Commercially Available
Sodium borohydride (NaBH₄)	16940-66-2	37.83	>98%	Commercially Available
Methanol (MeOH)	67-56-1	32.04	Anhydrous	Commercially Available

Step-by-Step Protocol:

• Free-Basing of (R)-3-Methylpiperidin-3-ol hydrochloride:

  • Dissolve (R)-3-Methylpiperidin-3-ol hydrochloride (1.0 eq) in a 1:1 mixture of dichloromethane (DCM) and saturated aqueous sodium bicarbonate (NaHCO₃) solution.

  • Stir vigorously for 30 minutes.

  • Separate the organic layer, and extract the aqueous layer twice with DCM.

  • Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the free base of (R)-3-Methylpiperidin-3-ol.

• N-Alkylation with 1-bromo-2-methoxyethane: [7][8]

  • Dissolve the free-based (R)-3-Methylpiperidin-3-ol (1.0 eq) in anhydrous N,N-dimethylformamide (DMF).

  • Add potassium carbonate (K₂CO₃) (2.0 eq) to the solution.

  • To this stirred suspension, add 1-bromo-2-methoxyethane (1.1 eq) dropwise at room temperature.

  • Heat the reaction mixture to 60 °C and stir overnight under a nitrogen atmosphere.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction to room temperature and pour it into water.

  • Extract the aqueous mixture with ethyl acetate.

  • Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the crude product by column chromatography on silica gel to afford N-(2-methoxyethyl)-3-methylpiperidin-3-ol.

• Synthesis of the Aryl Sidechain:

  • This protocol assumes a convergent synthesis approach. The aryl sidechain can be synthesized separately and coupled in a later step. For this example, we will proceed with a reductive amination approach.

• Reductive Amination with 2-(3,5-bis(trifluoromethyl)phenyl)acetaldehyde:

  • The nitrile from 2-(3,5-bis(trifluoromethyl)phenyl)acetonitrile can be reduced to the corresponding aldehyde using a suitable reducing agent like Diisobutylaluminium hydride (DIBAL-H).

  • Dissolve N-(2-methoxyethyl)-3-methylpiperidin-3-ol (1.0 eq) and 2-(3,5-bis(trifluoromethyl)phenyl)acetaldehyde (1.0 eq) in anhydrous methanol (MeOH).

  • Add sodium borohydride (NaBH₄) (1.5 eq) portion-wise at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 4 hours.

  • Quench the reaction by the slow addition of water.

  • Remove the methanol under reduced pressure.

  • Extract the aqueous residue with DCM.

  • Dry the combined organic layers over Na₂SO₄, filter, and concentrate.

  • Purify the final compound by flash chromatography to yield the desired NK1 receptor antagonist.

II. Dual NET/SERT Inhibitors: A Synergistic Approach to Antidepressant Therapy

Dual inhibition of the norepinephrine transporter (NET) and the serotonin transporter (SERT) has been shown to produce a more robust and rapid antidepressant effect compared to selective inhibition of either transporter alone.[9][10] The 3-Methylpiperidin-3-ol hydrochloride scaffold can be functionalized to create potent dual NET/SERT inhibitors.

A. Mechanistic Rationale: Modulating Monoamine Neurotransmission

Both NET and SERT are transmembrane proteins responsible for the reuptake of norepinephrine and serotonin, respectively, from the synaptic cleft back into the presynaptic neuron.[6][11][12][13] This reuptake process terminates the neurotransmitter signal. By inhibiting both transporters, the concentration and residence time of both norepinephrine and serotonin in the synapse are increased, leading to enhanced and prolonged signaling at their respective postsynaptic receptors. This dual action is believed to contribute to a broader spectrum of antidepressant efficacy.

Caption: Mechanism of Dual NET/SERT Inhibition.

B. Synthetic Protocol: Synthesis of a Piperidine-based Dual NET/SERT Inhibitor

The following protocol describes a general approach to synthesize a dual NET/SERT inhibitor, where the 3-Methylpiperidin-3-ol core is derivatized to incorporate features known to confer affinity for both transporters.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight	Purity	Supplier
(S)-3-Methylpiperidin-3-ol hydrochloride	2305080-37-7	151.63	>98%	Commercially Available[11][14]
4-Fluorobenzoyl chloride	403-43-0	158.56	>99%	Commercially Available
Triethylamine (Et₃N)	121-44-8	101.19	>99.5%	Commercially Available
Lithium aluminum hydride (LiAlH₄)	16853-85-3	37.95	1.0 M in THF	Commercially Available
1-Bromo-3-chloropropane	109-70-6	157.44	>98%	Commercially Available
2-Naphthol	135-19-3	144.17	>99%	Commercially Available
Sodium hydride (NaH)	7646-69-7	24.00	60% dispersion in mineral oil	Commercially Available
Tetrahydrofuran (THF)	109-99-9	72.11	Anhydrous	Commercially Available

Step-by-Step Protocol:

• Amide Formation:

  • Suspend (S)-3-Methylpiperidin-3-ol hydrochloride (1.0 eq) in anhydrous DCM.

  • Add triethylamine (Et₃N) (2.5 eq) and cool the mixture to 0 °C.

  • Add 4-fluorobenzoyl chloride (1.1 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Wash the reaction mixture with water and brine.

  • Dry the organic layer over Na₂SO₄, filter, and concentrate to obtain the amide intermediate.

• Reduction of the Amide:

  • Carefully add the amide intermediate (1.0 eq) in anhydrous tetrahydrofuran (THF) to a stirred suspension of lithium aluminum hydride (LiAlH₄) (2.0 eq) in anhydrous THF at 0 °C.

  • Reflux the mixture for 6 hours.

  • Cool the reaction to 0 °C and quench sequentially by the dropwise addition of water, 15% aqueous NaOH, and water again.

  • Filter the resulting solids and wash with THF.

  • Concentrate the filtrate to yield the N-(4-fluorobenzyl)-3-methylpiperidin-3-ol.

• O-Alkylation of 2-Naphthol:

  • To a suspension of sodium hydride (NaH) (1.2 eq) in anhydrous DMF, add a solution of 2-naphthol (1.0 eq) in DMF at 0 °C.

  • Stir for 30 minutes, then add 1-bromo-3-chloropropane (1.5 eq).

  • Allow the reaction to warm to room temperature and stir overnight.

  • Pour the reaction mixture into ice water and extract with diethyl ether.

  • Wash the combined organic layers with water and brine, dry over Na₂SO₄, and concentrate.

  • Purify by column chromatography to obtain 2-(3-chloropropoxy)naphthalene.

• Final Coupling Reaction:

  • Combine N-(4-fluorobenzyl)-3-methylpiperidin-3-ol (1.0 eq), 2-(3-chloropropoxy)naphthalene (1.1 eq), and potassium carbonate (2.0 eq) in anhydrous acetonitrile.

  • Reflux the mixture for 24 hours.

  • Cool to room temperature, filter the solids, and concentrate the filtrate.

  • Purify the crude product by preparative HPLC to obtain the final dual NET/SERT inhibitor.

III. Exploring the Sigma (σ) Receptor Landscape

Sigma (σ) receptors, particularly the σ1 subtype, are intracellular chaperone proteins located at the endoplasmic reticulum-mitochondrion interface.[15][16][17] They are involved in the regulation of ion channels, cellular signaling, and neuronal survival.[17][18] Ligands that modulate σ1 receptors are being investigated for their potential in treating a range of CNS disorders, including neurodegenerative diseases, pain, and addiction. Piperidine derivatives have been identified as high-affinity and selective σ1 receptor ligands.[1]

A. Mechanistic Rationale: The Role of the σ1 Receptor Chaperone

The σ1 receptor is not a classical cell surface receptor. Instead, it acts as a molecular chaperone that modulates the function of various client proteins, including ion channels (e.g., NMDA receptors) and other signaling molecules.[19] Its activation by ligands can lead to the stabilization of protein conformation, regulation of intracellular Ca2+ signaling, and mitigation of cellular stress, ultimately promoting neuronal survival and plasticity.

Caption: Functional Role of the σ1 Receptor Chaperone.

B. Synthetic Protocol: General Approach to a σ1 Receptor Ligand

This protocol provides a general synthetic route for a σ1 receptor ligand, highlighting the versatility of the 3-Methylpiperidin-3-ol hydrochloride core.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight	Purity	Supplier
3-Methylpiperidin-3-ol hydrochloride	Racemic or Chiral	151.63	>98%	Commercially Available
1-(3-bromopropyl)-4-methoxybenzene	1681-61-4	229.11	>97%	Commercially Available
Sodium Iodide (NaI)	7681-82-5	149.89	>99.5%	Commercially Available
Potassium Carbonate (K₂CO₃)	584-08-7	138.21	>99%	Commercially Available
Acetonitrile (MeCN)	75-05-8	41.05	Anhydrous	Commercially Available

Step-by-Step Protocol:

• Free-Basing of 3-Methylpiperidin-3-ol hydrochloride:

  • Follow the procedure described in Section I.B, Step 1.

• N-Alkylation with 1-(3-bromopropyl)-4-methoxybenzene:

  • Dissolve the free-based 3-Methylpiperidin-3-ol (1.0 eq) in anhydrous acetonitrile (MeCN).

  • Add potassium carbonate (K₂CO₃) (2.0 eq) and a catalytic amount of sodium iodide (NaI) (0.1 eq).

  • Add 1-(3-bromopropyl)-4-methoxybenzene (1.1 eq) to the mixture.

  • Reflux the reaction mixture for 18 hours under a nitrogen atmosphere.

  • Monitor the reaction by TLC.

  • Upon completion, cool the reaction, filter off the inorganic salts, and concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (using a gradient of ethyl acetate in hexanes) to yield the desired σ1 receptor ligand.

Conclusion

3-Methylpiperidin-3-ol hydrochloride is a highly valuable and versatile building block in the design and synthesis of novel CNS-active agents. Its inherent structural features provide a robust platform for generating diverse libraries of compounds targeting key neurological pathways. The protocols and mechanistic insights provided herein serve as a foundation for researchers to explore the full potential of this scaffold in the ongoing quest for more effective treatments for CNS disorders.

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 3-Methylpiperidin-3-ol Hydrochloride

Welcome to the technical support center for the synthesis of 3-Methylpiperidin-3-ol hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with this multi-step synthesis. We will delve into the causality behind experimental choices, offering field-proven insights to help you troubleshoot issues and improve your yield and purity.

The primary synthetic route involves a strategic Grignard addition to an N-protected 3-piperidone, followed by deprotection and salt formation. While conceptually straightforward, this pathway is fraught with potential pitfalls that can significantly impact the outcome. This guide provides a structured, question-and-answer-based approach to resolve these issues effectively.

Overall Synthetic Workflow

The synthesis can be visualized as a three-stage process: protection, carbon-carbon bond formation, and deprotection/salt formation. The most common pathway utilizes an N-benzyl protecting group.

Caption: General workflow for 3-Methylpiperidin-3-ol hydrochloride synthesis.

Part 1: Troubleshooting Guide

This section addresses specific, common problems encountered during the synthesis.

Q1: My Grignard reaction yield is low, and I'm recovering a significant amount of my starting N-protected 3-piperidone. What are the likely causes?

This is the most frequent issue and typically points to one of three culprits: inactive Grignard reagent, competitive side reactions, or incorrect stoichiometry.

Causality & Explanation:

The Grignard reaction is a competition between the desired nucleophilic addition to the carbonyl and an acid-base reaction known as enolization.[1][2] The Grignard reagent can act as a base, abstracting an alpha-proton from the ketone to form an enolate. Upon aqueous workup, this enolate is protonated, regenerating the starting ketone.[1]

Caption: Competing pathways in the Grignard reaction with 3-piperidone.

Troubleshooting Steps & Solutions:

Potential Cause	Solution & Rationale
1. Inactive Grignard Reagent	Titrate your Grignard reagent before use.[1] Commercial Grignard reagents can degrade over time, and their actual concentration may be lower than stated. Titration (e.g., with I₂) provides the true molarity, ensuring you add the correct stoichiometric amount (typically 1.1-1.5 equivalents).
2. Wet Glassware/Solvents	Rigorously dry all glassware (oven-dried at >120°C for several hours) and use anhydrous solvents. Grignard reagents are potent bases that react instantly with protic sources like water, destroying the reagent.[1]
3. Enolization Favored	Lower the reaction temperature. Add the ketone solution slowly to the Grignard reagent at 0°C or below. While lower temperatures slow the desired reaction, they disproportionately suppress the enolization pathway, which often has a higher activation energy.
4. Steric Hindrance	If using a bulky N-protecting group or a different Grignard reagent, steric hindrance can favor the reagent acting as a base.[1] For this synthesis, N-benzyl is generally well-tolerated.

Q2: The N-benzyl deprotection via catalytic hydrogenation is stalling or incomplete. Why is this happening?

Catalytic hydrogenation for N-debenzylation is highly effective but sensitive to impurities that can poison the palladium catalyst.

Causality & Explanation:

The active sites on the Palladium on Carbon (Pd/C) catalyst can be irreversibly blocked by certain functional groups or impurities, particularly sulfur compounds or residual halide ions from the Grignard reagent (MgBr Cl). This process, known as catalyst poisoning, renders the catalyst inactive.

Troubleshooting Steps & Solutions:

Potential Cause	Solution & Rationale
1. Catalyst Poisoning	Purify the intermediate. Ensure the N-Benzyl-3-methylpiperidin-3-ol intermediate is thoroughly purified via column chromatography before hydrogenation. This removes trace impurities that can poison the catalyst. Use a fresh, high-quality catalyst.
2. Insufficient Hydrogen	Ensure the system is properly purged and maintained under a positive pressure of hydrogen (a balloon is often sufficient for lab scale). Ensure vigorous stirring to maximize gas-liquid-solid phase contact.
3. Inefficient Hydrogen Transfer	For substrates sensitive to high-pressure hydrogenation, consider catalytic transfer hydrogenation .[3] Using a hydrogen donor like ammonium formate or 1,4-cyclohexadiene with the Pd/C catalyst can be a milder and equally effective alternative.[3][4]
4. Incorrect Solvent	Use a protic solvent like methanol or ethanol, which are standard for this type of reaction.

Q3: I'm having trouble isolating the final hydrochloride salt. What can I do to improve crystallization?

Product isolation as a crystalline salt can be challenging if the product is highly soluble or if impurities inhibit crystal lattice formation.

Causality & Explanation:

Crystallization requires a state of supersaturation, where the concentration of the solute in the solvent exceeds its equilibrium solubility. The choice of solvent is critical. The ideal solvent should fully dissolve the free base but have low solubility for the corresponding hydrochloride salt.

Troubleshooting Steps & Solutions:

Potential Cause	Solution & Rationale
1. Incorrect Solvent System	After deprotection and removal of the catalyst, dissolve the crude free base in a non-polar or moderately polar aprotic solvent like diethyl ether, MTBE, or ethyl acetate . Then, slowly add a solution of HCl in the same solvent or in isopropanol (IPA) dropwise until the solution is acidic.
2. Product is Too Soluble	If the salt remains dissolved, try adding a non-polar anti-solvent (e.g., hexane or heptane) dropwise to the solution to induce precipitation. Cooling the solution to 0-4°C can also dramatically decrease solubility.
3. Oily Product	If the product "oils out" instead of crystallizing, it may be due to impurities. Try scratching the inside of the flask with a glass rod at the solvent-air interface to create nucleation sites. If this fails, re-purify the free base before attempting salt formation again.
4. Excess Water	Ensure the free base is completely dry before attempting salt formation. Water can interfere with crystallization and lead to a hygroscopic or oily product.

Part 2: Frequently Asked Questions (FAQs)

FAQ 1: What is the best N-protecting group for this synthesis (e.g., Benzyl vs. Boc)?

Both N-Benzyl (Bn) and N-tert-Butoxycarbonyl (Boc) are viable, but the choice impacts the overall synthetic strategy, particularly the deprotection step.

Protecting Group	Advantages	Disadvantages	Deprotection Method
N-Benzyl (Bn)	- Stable to Grignard reagents.- Relatively inexpensive starting materials (e.g., benzyl bromide).[5]	- Requires catalytic hydrogenation, which can be sensitive to catalyst poisoning.- Not compatible with other reducible functional groups (e.g., alkenes, alkynes).	Catalytic Hydrogenation (H₂, Pd/C).[3][4]
N-Boc	- Deprotection occurs under mild acidic conditions (e.g., TFA or HCl in dioxane).- Orthogonal to hydrogenation-labile groups.	- Potentially less stable to some Grignard reagents, though generally tolerated at low temperatures.- Starting material (N-Boc-3-piperidone) is often more expensive.	Strong acid (e.g., Trifluoroacetic acid (TFA) or HCl).

Recommendation: For general laboratory synthesis where other reducible groups are not present, the N-Benzyl group is often more cost-effective and robust for the Grignard step.

FAQ 2: How critical are anhydrous conditions for the Grignard reaction, and how can I ensure them?

They are absolutely critical. Grignard reagents are extremely strong bases and will react preferentially with any acidic proton, most notably water.[1] This acid-base reaction is much faster than the desired nucleophilic addition to the carbonyl.[1]

Ensuring Anhydrous Conditions:

• Glassware: Oven-dry all glassware (flasks, dropping funnels, stir bars) at >120°C for at least 4 hours and allow to cool in a desiccator or under a stream of inert gas (Nitrogen or Argon).

• Solvents: Use freshly opened anhydrous solvents or solvents dried using a solvent purification system. Anhydrous diethyl ether or tetrahydrofuran (THF) are standard.

• Atmosphere: Assemble the reaction apparatus while hot and flush with an inert gas. Maintain a positive pressure of inert gas throughout the entire reaction.

• Reagents: Ensure the N-protected 3-piperidone is dry and that any liquid reagents are added via a syringe through a rubber septum.

FAQ 3: What are the key safety considerations when working with Grignard reagents?

Grignard reagents pose several hazards that require careful handling in a controlled laboratory environment.

• Reactivity with Water: They react violently with water, releasing flammable alkanes. Never quench a Grignard reaction with water directly, especially on a large scale. Always use a controlled quench with a solution of saturated aqueous ammonium chloride (NH₄Cl) or dilute acid in an ice bath.

• Flammability: The common solvent, diethyl ether, is extremely flammable and has a low autoignition temperature. Always work in a certified chemical fume hood, away from any ignition sources.

• Corrosivity: Grignard reagents are highly basic and can cause severe skin and eye burns. Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Exothermic Reactions: The formation and reaction of Grignard reagents can be highly exothermic.[6] Maintain proper temperature control using an ice bath and add reagents slowly to prevent the reaction from running away.

Part 3: Experimental Protocols

Protocol 1: Synthesis of 1-Benzyl-3-methylpiperidin-3-ol via Grignard Reaction

This protocol is a representative example and should be adapted and optimized based on laboratory conditions and scale.

• Preparation: Under an inert atmosphere (N₂ or Ar), add 1.3 equivalents of methylmagnesium bromide (3.0 M solution in diethyl ether) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel. Cool the solution to 0°C in an ice bath.

• Addition: Dissolve 1.0 equivalent of 1-benzyl-3-piperidone in anhydrous diethyl ether and add it to the dropping funnel. Add the ketone solution dropwise to the stirred Grignard reagent, maintaining the internal temperature below 5°C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or GC-MS.

• Quenching: Cool the reaction mixture back to 0°C. Slowly and carefully add saturated aqueous ammonium chloride (NH₄Cl) solution dropwise to quench the excess Grignard reagent and the magnesium alkoxide intermediate.

• Workup: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude N-benzyl-3-methylpiperidin-3-ol by flash column chromatography on silica gel.

Protocol 2: Debenzylation and Hydrochloride Salt Formation

• Hydrogenation: Dissolve the purified N-benzyl-3-methylpiperidin-3-ol (1.0 eq) in methanol. Add 5-10 mol% of Palladium on Carbon (10% Pd/C). Securely attach a hydrogen balloon to the flask, then purge the flask with hydrogen. Stir the suspension vigorously under a hydrogen atmosphere at room temperature for 12-24 hours until TLC indicates complete consumption of the starting material.

• Filtration: Carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the pad with methanol.

• Concentration: Combine the filtrates and remove the solvent under reduced pressure to obtain the crude 3-methylpiperidin-3-ol free base as an oil.

• Salt Formation: Dissolve the crude oil in a minimum amount of isopropanol or diethyl ether. While stirring, add a solution of HCl (e.g., 2 M in diethyl ether) dropwise until the solution is acidic (test with pH paper).

• Isolation: Stir the resulting slurry at room temperature for 30 minutes, then cool in an ice bath to maximize precipitation. Collect the white solid by vacuum filtration, wash with cold diethyl ether, and dry under vacuum to yield the final 3-Methylpiperidin-3-ol hydrochloride.

References

• Khom, S. T., et al. (2024). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Open Research@CSIR-NIScPR. [Link]

• Google Patents. (2014). CN103864674A - Method for preparing (R)-3-amino piperidine hydrochloride.
• Google Patents. (2010). US20100029941A1 - Preparation of (r)-3-aminopiperidine dihydrochloride.

• White Rose eTheses Online. (n.d.). SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. [Link]

• Khan Academy. (n.d.). Synthesis of alcohols using Grignard reagents. [Link]

• Organic Syntheses. (n.d.). (r)-3-methyl-3-phenyl-1-pentene. [Link]

• PubMed. (2024). 3-Methylpyridine: Synthesis and Applications. [Link]

• YouTube. (2015). Grignard Reagent Synthesis Reaction Mechanism - Organic Chemistry. [Link]

• Optimization of Grignard Addition to Esters: Kinetic and Mechanistic Study of Model Phthalide using Flow Chemistry. (n.d.). [Link]

• Sciencemadness.org. (2020). Deprotection of N-benzyl piperidine compound. [Link]

• Master Organic Chemistry. (2016). Grignard Practice Problems: Synthesis Exercises Involving Grignard Reagents. [Link]

• Journal of Chemical Education. (2007). Using a Premade Grignard Reagent To Synthesize Tertiary Alcohols in a Convenient Investigative Organic Laboratory Experiment. [Link]

• Electronic Supplementary Information Broadening the Chemical Scope of Laccases: Selective Deprotection of N-Benzyl Groups. (n.d.). [Link]

• ChemRxiv. (n.d.). A General Strategy for N–(Hetero)aryl Piperidine Synthesis Using Zincke Imine Intermediates. [Link]

• Master Organic Chemistry. (2011). Grignard Reagents For Addition To Aldehydes and Ketones. [Link]

• ResearchGate. (2003). A Facile Synthesis of 3-(Substituted benzyl)piperidines. [Link]

• Chemistry LibreTexts. (2024). 17.5: Alcohols from Carbonyl Compounds - Grignard Reagents. [Link]

• American Chemical Society. (2026). Cobaloxime Catalysis: A General Platform for Mizoroki−Heck-Type Reactions and Catalytic Dehydrohalogenations of Unactivated. [Link]

• ResearchGate. (2024). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Ethers - Protecting Groups. [Link]

• MDPI. (n.d.). A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines. [Link]

• Organic Chemistry Portal. (n.d.). Grignard Reaction. [Link]

• Google Patents. (n.d.). CN108017573B - Process for preparing 4-methylenepiperidine or acid addition salt thereof.
• Google Patents. (n.d.). CN102351783B - The synthetic method of 1-benzyl-3-piperidone hydrochloride.

• Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Reactions between Grignard reagents and heterocyclic N-oxides: Stereoselective synthesis of substituted pyridines, piperidines, and piperazines. [Link]

• Rhodium.ws. (n.d.). CTH Removal of N-Benzyl Groups. [Link]

• Grignard Reaction Followed by Oxidation to Yield Mono-Substituted Divinyl Ketones. (n.d.). [Link]

• Organic Syntheses. (n.d.). 1-benzylpiperazine. [Link]

• Organic Syntheses. (n.d.). 1-ethyl-3-(3-dimethylamino)propylcarbodiimide hydrochloride and methiodide. [Link]

• DalSpace. (n.d.). The Use of Tin (IV) Chloride to Selectively Cleave Benzyl Esters over. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Grignard Reaction [organic-chemistry.org]
• 3. CTH Removal of N-Benzyl Groups - [www.rhodium.ws] [chemistry.mdma.ch]
• 4. Benzyl Ethers [organic-chemistry.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Purification of 3-Methylpiperidin-3-ol Hydrochloride

Welcome to the Technical Support Center for the purification of crude 3-Methylpiperidin-3-ol hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for obtaining this valuable piperidine derivative in high purity.

Introduction

3-Methylpiperidin-3-ol hydrochloride is a key building block in the synthesis of various pharmaceutical agents. Its purity is paramount for the success of subsequent synthetic steps and the quality of the final active pharmaceutical ingredient (API). This guide addresses common impurities encountered during its synthesis and provides detailed protocols for their effective removal. The probable synthetic route to 3-Methylpiperidin-3-ol involves the addition of a methyl Grignard reagent to an N-protected 3-piperidone, followed by deprotection and salt formation. This process can introduce several impurities that require targeted purification strategies.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 3-Methylpiperidin-3-ol hydrochloride?

A1: Based on the likely synthetic pathway, the primary impurities include:

• Unreacted Starting Materials: Residual N-protected 3-piperidone.

• Intermediate Products: N-protected 3-methyl-3-hydroxypiperidine that was not successfully deprotected.

• Grignard Reaction Byproducts: Inorganic magnesium salts (e.g., MgBrCl, MgCl2).

• Solvent-Related Impurities: Residual solvents from the reaction and workup (e.g., tetrahydrofuran (THF), diethyl ether, ethanol).

• Degradation Products: Potential oxidation or side-reaction products of the piperidine ring.

Q2: My final product has a brownish or yellowish tint. What is the likely cause?

A2: A colored impurity often suggests the presence of oxidized species. Piperidine derivatives can be susceptible to air oxidation over time. The color may also arise from residual starting materials or byproducts that are colored.

Q3: Why is my product a sticky solid or an oil instead of a crystalline powder?

A3: This is a common issue when dealing with amine hydrochlorides and can be caused by several factors:

• High Impurity Levels: Significant amounts of impurities can disrupt the crystal lattice formation.

• Residual Solvents: Trapped solvent molecules can lower the melting point and lead to an oily appearance.

• Hygroscopic Nature: The hydrochloride salt can absorb moisture from the atmosphere, causing it to become gummy. Ensure the product is handled and stored under anhydrous conditions.

Q4: Can I use column chromatography to purify 3-Methylpiperidin-3-ol hydrochloride?

A4: While possible, flash column chromatography of highly polar amine hydrochlorides on silica gel can be challenging due to strong interactions between the polar salt and the stationary phase, often leading to poor separation and recovery. If chromatography is necessary, consider using a modified stationary phase or a different purification technique like preparative HPLC with a suitable column. Recrystallization is generally the preferred method for purifying this compound.

Troubleshooting Guide: Purification Issues and Solutions

This section provides a detailed breakdown of common purification problems and step-by-step protocols to address them.

Issue 1: Presence of Unreacted N-Protected 3-Piperidone

The incomplete reaction of the Grignard reagent with the starting ketone is a common source of this impurity.

Solution: Recrystallization from an Isopropanol/Diethyl Ether Solvent System

This method leverages the polarity difference between the desired product and the less polar, protected starting material.

Experimental Protocol: Recrystallization

• Dissolution: In a fume hood, place the crude 3-Methylpiperidin-3-ol hydrochloride in an Erlenmeyer flask. Add a minimal amount of hot isopropanol to dissolve the solid completely. Gentle heating and stirring will aid dissolution.

• Hot Filtration (Optional): If insoluble particles (like inorganic salts) are visible in the hot solution, perform a hot gravity filtration through a pre-warmed funnel with fluted filter paper into a clean, warm flask.

• Crystallization: Allow the clear solution to cool slowly to room temperature. Crystal formation should begin. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal precipitation.

• Anti-Solvent Addition: To further decrease the solubility of the product and enhance precipitation, slowly add diethyl ether (an anti-solvent) to the cold suspension with gentle swirling until the solution becomes slightly cloudy.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold isopropanol, followed by a wash with cold diethyl ether to remove any remaining soluble impurities and to aid in drying.

• Drying: Dry the purified crystals under vacuum to a constant weight.

Parameter	Value/Range
Solvent Ratio (Isopropanol:Ether)	Start with minimal hot isopropanol, then add ether until slight turbidity. A final ratio of 1:1 to 1:3 is common.
Cooling Temperature	0-5 °C
Expected Recovery	70-90%
Expected Purity	>98%

Issue 2: Removal of Inorganic Magnesium Salts

Magnesium salts from the Grignard reaction are a common inorganic impurity.

Solution A: Aqueous Workup Prior to Salt Formation

If you have the free base of 3-Methylpiperidin-3-ol, an aqueous workup can effectively remove these salts before converting to the hydrochloride.

Experimental Protocol: Aqueous Wash of the Free Base

• Dissolve the crude free base in a water-immiscible organic solvent like dichloromethane (DCM) or ethyl acetate.

• Wash the organic layer with a saturated aqueous solution of ammonium chloride (NH₄Cl) to quench any remaining Grignard reagent and precipitate magnesium salts.

• Separate the organic layer and wash it with brine (saturated NaCl solution).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the purified free base.

• Proceed with the conversion to the hydrochloride salt.

Solution B: Filtration of the Hot Recrystallization Solution

As mentioned in the recrystallization protocol above, a hot filtration step is effective for removing insoluble inorganic salts.[1]

Issue 3: Presence of Residual N-Protected Intermediate

Incomplete deprotection of the nitrogen protecting group (e.g., Boc) will result in the N-protected 3-methyl-3-hydroxypiperidine impurity.

Solution: Re-subjecting to Deprotection Conditions and Subsequent Recrystallization

If the level of this impurity is significant, it is best to repeat the deprotection step.

Experimental Protocol: Acidic Deprotection

• Dissolve the crude product in a suitable solvent (e.g., methanol, dioxane).

• Add a solution of HCl in the same solvent or bubble HCl gas through the solution.

• Stir the reaction at room temperature or with gentle heating, monitoring by TLC or LC-MS until the deprotection is complete.

• Remove the solvent under reduced pressure.

• Purify the resulting solid by recrystallization as described in Issue 1 .

Visualization of the Purification Workflow

The following diagram illustrates the general workflow for the purification of crude 3-Methylpiperidin-3-ol hydrochloride.

Caption: Recrystallization workflow for purification.

Purity Assessment

To ensure the effectiveness of the purification, it is crucial to analyze the purity of the final product. The following analytical techniques are recommended:

• High-Performance Liquid Chromatography (HPLC): A versatile method for quantifying the purity and detecting trace impurities. A reversed-phase C18 column with a mobile phase of acetonitrile and water (with an acidic modifier like TFA or formic acid) is a good starting point.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides structural confirmation and can detect impurities with different chemical structures.

• Melting Point Analysis: A sharp melting point close to the literature value is a good indicator of high purity. Impurities will typically broaden and depress the melting point range.

References

• Google Patents. (n.d.). Synthetic method of (S)-N-Boc-3-hydroxypiperidine.

• Patsnap. (n.d.). Preparation method of (S)-N-BOC-3-hydroxypiperidine. Retrieved from [Link]

• University of California, Irvine. (n.d.). Recrystallization. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Google Patents. (n.d.). Method for preparing (R)-3-amino piperidine hydrochloride.

• UCLA Chemistry and Biochemistry. (n.d.). EXPERIMENT (3) Recrystallization. Retrieved from [Link]

• Indian Institute of Technology Kanpur. (n.d.). Recrystallization. Retrieved from [Link]

• Aobchem. (n.d.). CAS 2305080-34-4 (3R)-3-Methyl-piperidin-3-ol hydrochloride. Retrieved from [Link]

• ResearchGate. (2021, January 19). How to recrystallization amine compound and it is not soluble in common organic solvents. Retrieved from [Link]

• Google Patents. (n.d.). (S)-1-Boc-3-hydroxypiperidine synthesis method.

• ResearchGate. (2019, November 13). How to isolate a polar small molecule, containing at least one primary or secondary amine group from a water soluble extract?. Retrieved from [Link]

• Google Patents. (n.d.). (R) preparation method of-3-amido piperidine hydrochlorate.

• YouTube. (2020, October 28). Grignard Reaction Experiment Part 2, Forming Phenylmagnesium Bromide. Retrieved from [Link]

• Google Patents. (n.d.). Purification of secondary alkyl amines.
• Google Patents. (n.d.). Preparation method of (S)-N-Boc-3-hydroxypiperidine.
• Google Patents. (n.d.). Process for the chlorination of tertiary alcohols.

• ResearchGate. (2025, August 6). The preparation of pyridine derivatives from halogenopyridines by means of the grignard reaction III. Application of the reaction to 3-bromopyridine. Retrieved from [Link]

• Biotage. (2023, February 10). How should I purify a complex, polar, amide reaction mixture?. Retrieved from [Link]

• PubMed. (n.d.). Efficient Preparation of (S)-N-Boc-3-Hydroxylpiperidine Through Bioreduction by a Thermostable Aldo-KetoReductase. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• Organic Syntheses. (n.d.). Benzene, 1,1'-(3-methyl-1-cyclopropene-1,2-diyl). Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Purification: Troubleshooting Flash Column Chromatography. Retrieved from [Link]

• Academia.edu. (n.d.). Medicinal Chemistry - III B. Pharm VI - PRACTICAL LAB MANUAL. Retrieved from [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Isolation and Purification of Organic Compounds Recrystallization (Expt #3). Retrieved from [Link]

• Kasetsart University. (n.d.). EFFECT OF SOLVENT ON CRYSTALLIZATION AND POLYMORPHIC TRANSFORMATION OF L-HISTIDINE. Retrieved from [Link]

• National Institutes of Health. (2023, July 31). Synthesis of 1,2,3-triazoles using Grignard reactions through the protection of azides. Retrieved from [Link]

• MDPI. (2022, December 28). The Synthesis and Absolute Configuration of Enantiomeric Pure (R)- and (S)-3-(piperidin-3-yl)-1H-Indole Derivatives. Retrieved from [Link]

• YouTube. (2022, August 10). How to purify Amine? Grad student asked me. Demonstration and discussion-watch full video to learn. Retrieved from [Link]

• Wikipedia. (n.d.). Protecting group. Retrieved from [Link]

• University of Missouri-St. Louis. (n.d.). recrystallization-2.doc.pdf. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Synthesis and Characterization of (3S, 4R)-4-(4-Fluorophenyl)-Piperidine-3-Methanol, a Possible Impurity in Paroxetine Hydrochlo. Retrieved from [Link]

• ResearchGate. (2025, August 6). Evaluating Impurities in Drugs (Part I of III). Retrieved from [Link]

Sources

• 1. www2.chem.wisc.edu [www2.chem.wisc.edu]

Preventing racemization during the synthesis of chiral 3-Methylpiperidin-3-ol

Topic: Preventing Racemization & Ensuring Stereochemical Integrity Ticket ID: #CHIRAL-PIP-03 Status: Active Guide Audience: Medicinal Chemists, Process Chemists

Critical Stability Profile: The "Hidden" Elimination Risk

Why is my ee% dropping? The 3-Methylpiperidin-3-ol scaffold contains a tertiary alcohol at a quaternary chiral center. While quaternary centers are generally resistant to inversion, this specific scaffold is highly susceptible to acid-catalyzed racemization via E1 elimination .

Unlike secondary alcohols, which require activation to eliminate, tertiary alcohols can spontaneously dehydrate under acidic conditions to form a thermodynamically stable alkene (enamine or enecarbamate). Upon re-hydration during workup, the stereochemical information is lost.

The Racemization Mechanism

The following diagram illustrates the failure mode. If your workflow enters the "Danger Zone" (Acid + Heat), you trigger the formation of the achiral alkene intermediate.

Figure 1: The tertiary carbocation is planar. Once water leaves, memory of the chiral center is lost. Re-attack by water occurs from either face with equal probability.

Synthesis & Troubleshooting Protocols

Protocol A: Safe Synthesis (Grignard Route)

Recommended for: High-value intermediates where ee% is paramount.

The most robust method involves generating the racemate first, protecting the nitrogen with a group stable to base but removable without acid (e.g., Benzyl), and then resolving.

Workflow:

• Nucleophilic Addition: MeMgBr + N-Benzyl-3-piperidinone → (±)-N-Benzyl-3-methylpiperidin-3-ol.

• Resolution: Classical resolution using Tartaric Acid or Chiral HPLC.

• Deprotection: CRITICAL STEP.

The Deprotection Trap

Method	Reagent	Risk Level	Mechanism of Failure
Acid Hydrolysis	HCl / TFA	HIGH	Protonation of tertiary -OH triggers E1 elimination (see Fig 1).
Hydrogenolysis	H₂ / Pd/C	LOW (Safe)	Cleaves N-Bn bond under neutral conditions. No carbocation formation.
ACE-Cl	1-Chloroethyl chloroformate	MEDIUM	Requires methanolysis which generates HCl in situ.

Step-by-Step Safe Deprotection (Hydrogenolysis):

• Solvent: Dissolve N-Benzyl-3-methylpiperidin-3-ol in MeOH (0.1 M).

• Catalyst: Add 10 wt% Pd(OH)₂/C (Pearlman's Catalyst). Note: Pd(OH)₂ is often faster than Pd/C for steric reasons.

• Atmosphere: Hydrogenate at 1–3 atm (balloon or shaker) at 20–25°C .

  • Warning: Do NOT heat >40°C. Heat promotes elimination even under neutral conditions.

• Workup: Filter through Celite. Concentrate under reduced pressure at <30°C .

Protocol B: Troubleshooting N-Boc Deprotection

Scenario: You purchased N-Boc-3-methylpiperidin-3-ol (chiral) and need to remove the Boc group.

Removing Boc requires acid. This contradicts the stability requirement of the tertiary alcohol. You must balance deprotection kinetics vs. elimination kinetics.

Optimization Strategy: Use a "Scavenger-Rich" Anhydrous Environment. Avoid aqueous acids (HCl/H₂O) which facilitate the re-hydration of any formed alkene, locking in racemization.

Recommended Reagent System: TMSOTf / 2,6-Lutidine (Silylation method) or HCl in Dioxane (Anhydrous) .

Detailed Protocol (HCl/Dioxane Method):

• Cooling: Cool the N-Boc substrate in dry DCM to 0°C .

• Acid Addition: Add 4M HCl in Dioxane dropwise.

  • Why Dioxane? It is anhydrous. Without water, the carbocation cannot easily quench to the alcohol (reversible) or rearrange.

• Time Control: Monitor by TLC/LCMS every 15 mins. Quench immediately upon consumption of starting material.

• Quench: Pour into a biphasic mixture of cold sat. NaHCO₃ and DCM.

  • Critical: Rapid neutralization prevents the acid from catalyzing elimination during the concentration step.

• Concentration: Do not use a high-vacuum bath temperature >35°C.

Analytical Validation (Did it Racemize?)

Do not rely on optical rotation ([α]D) alone; it is notoriously unreliable for this scaffold due to the low specific rotation of tertiary piperidine alcohols.

Mandatory Method: Chiral HPLC/SFC

• Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamates).

• Mobile Phase: Hexane:IPA (90:10) + 0.1% Diethylamine (DEA).

  • Note: The DEA is required to sharpen the peak of the secondary amine.

• Detection: UV 210 nm (weak chromophore) or CAD (Charged Aerosol Detector).

Decision Logic: Saving Your Batch

Use this logic flow to determine the correct workup for your specific intermediate.

Frequently Asked Questions (FAQ)

Q: Can I distill 3-methylpiperidin-3-ol to purify it? A: No. While the boiling point is theoretically reachable under high vacuum, the heat required (>100°C even at reduced pressure) is sufficient to trigger thermal dehydration in the presence of even trace salts or silica residue. Use column chromatography (DCM/MeOH/NH₃) or recrystallization of a salt form (e.g., Benzoate salt).

Q: I used TFA/DCM to remove Boc, and my product is now racemic. Why? A: TFA is a strong acid and DCM does not buffer the carbocation. If the reaction warmed up (exotherm upon TFA addition) or sat for too long, E1 elimination occurred. The alkene then re-reacted with trace water in the TFA or during the quench. Next time, use HCl/Dioxane at 0°C.

Q: Can I use enzymatic resolution on the racemic alcohol? A: Yes. Lipases (e.g., Candida antarctica Lipase B, CAL-B) are highly effective for resolving 3-hydroxypiperidines.

• Protocol: Suspend racemate in Vinyl Acetate/MTBE. Add CAL-B. The enzyme will selectively acetylate one enantiomer (usually the R), leaving the S-alcohol untouched. This avoids all acidic conditions.

Q: Is the free base or the salt more stable for storage? A: The HCl salt is generally stable as a solid because the crystal lattice prevents the geometry change required for elimination. However, in solution, the salt is acidic and risks degradation over time. Store as a solid salt at -20°C.

References

• Enantioselective Synthesis of 3-Substituted Piperidines. Mishra, S., et al.[1][2] (2023).[1][2][3] Journal of the American Chemical Society.[1] Context: Establishes the difficulty of direct asymmetric synthesis and the utility of Rh-catalyzed routes.

• Elimination Reactions of Alcohols: Mechanisms and Prevention. Master Organic Chemistry / Ashenhurst, J. Context: Foundational mechanism for acid-catalyzed E1 elimination of tertiary alcohols.

• Tertiary Alcohol: Reaping the Benefits but Minimizing the Drawbacks. Chiodi, D., Ishihara, Y.[4] (2025).[4][5] Journal of Medicinal Chemistry. Context: Discusses the metabolic stability vs. chemical instability of tertiary alcohol motifs in drug discovery.

• Chemo-enzymatic synthesis of chiral piperidine intermediates. Gotor, V., et al. (2012).[3][5] Tetrahedron: Asymmetry. Context: Validates the use of Lipases (CAL-B) for resolving piperidine alcohols under mild conditions.

Sources

• 1. Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine [organic-chemistry.org]
• 2. Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. thieme-connect.de [thieme-connect.de]
• 4. Tertiary Alcohol: Reaping the Benefits but Minimizing the Drawbacks of Hydroxy Groups in Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reaction Conditions for the Alkylation of 3-Methylpiperidin-3-ol

Welcome to the technical support center for the alkylation of 3-methylpiperidin-3-ol. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this specific transformation. The unique structure of 3-methylpiperidin-3-ol, featuring a sterically hindered secondary amine adjacent to a tertiary alcohol, presents distinct challenges. This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to empower you to overcome these hurdles and achieve optimal reaction outcomes.

Introduction: The Synthetic Challenge

The N-alkylation of 3-methylpiperidin-3-ol is a critical step in the synthesis of various biologically active compounds. However, the juxtaposition of a methyl group and a hydroxyl group at the C3 position introduces significant steric hindrance around the nitrogen atom, slowing down the rate of desired substitution reactions.[1][2] Furthermore, the tertiary alcohol is susceptible to elimination under certain conditions, leading to undesired byproducts. This guide will explore two primary synthetic routes—Direct N-Alkylation and Reductive Amination—and provide detailed strategies to mitigate these challenges.

Part 1: Troubleshooting Guide

This section is formatted in a question-and-answer style to directly address common issues encountered during the N-alkylation of 3-methylpiperidin-3-ol.

Direct N-Alkylation with Alkyl Halides

Direct alkylation is a common method for forming C-N bonds, but it can be problematic for sterically hindered amines.[3]

Question 1: My direct alkylation reaction shows low or no conversion of the starting material. What are the likely causes and how can I improve the yield?

Answer:

Low conversion in the direct alkylation of 3-methylpiperidin-3-ol is a frequent issue, primarily due to the steric hindrance at the nitrogen atom. Here’s a breakdown of potential causes and solutions:

• Insufficient Reactivity of the Alkylating Agent:

  • Insight: The reactivity of alkyl halides follows the trend I > Br > Cl. Less reactive halides may not be suitable for this sterically demanding substrate.

  • Solution: Switch to a more reactive alkyl halide, such as an alkyl iodide. If using an alkyl bromide or chloride, the addition of a catalytic amount of sodium or potassium iodide can facilitate an in situ Finkelstein reaction, generating the more reactive alkyl iodide.

• Inappropriate Base Selection:

  • Insight: The choice of base is critical. A weak base may not sufficiently deprotonate the piperidinium salt that forms during the reaction, leading to a slowdown or halt of the alkylation.[3] Conversely, a very strong, bulky base might promote elimination of the tertiary alcohol.

  • Solution: Employ a non-nucleophilic, moderately strong base to neutralize the acid formed. Inorganic bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are often effective.[3] For more challenging cases, a non-nucleophilic organic base such as N,N-diisopropylethylamine (DIPEA) can be used.[4] Stronger bases like sodium hydride (NaH) should be used with caution and at low temperatures to minimize elimination.[3]

• Suboptimal Solvent and Temperature:

  • Insight: Polar aprotic solvents like DMF, DMSO, or acetonitrile are generally preferred as they can solvate the ions formed during the reaction and facilitate the SN2 pathway.[3] Insufficient temperature may not provide enough energy to overcome the activation barrier for this hindered reaction.

  • Solution: Screen different polar aprotic solvents. If the reaction is still sluggish, a moderate increase in temperature (e.g., to 70-80 °C) can be beneficial.[3] However, be mindful that higher temperatures can also favor elimination.

Table 1: Recommended Starting Conditions for Direct N-Alkylation

Parameter	Recommendation	Rationale
Alkylating Agent	Alkyl iodide or bromide	Higher reactivity compared to chlorides.
Equivalents of Alkylating Agent	1.1 - 1.5 eq.	A slight excess can drive the reaction to completion.
Base	K₂CO₃, Cs₂CO₃, or DIPEA	Moderately strong, non-nucleophilic bases.
Equivalents of Base	1.5 - 2.0 eq.	To effectively neutralize the generated acid.
Solvent	Anhydrous DMF or Acetonitrile	Polar aprotic solvents facilitate SN2 reactions.
Temperature	Room Temperature to 80 °C	Start at RT and increase if necessary.
Atmosphere	Inert (Nitrogen or Argon)	To prevent side reactions with atmospheric moisture and CO₂.

Question 2: I'm observing a significant amount of an elimination byproduct. How can I suppress this side reaction?

Answer:

The formation of an alkene via elimination of the tertiary hydroxyl group is a key side reaction, particularly under harsh basic or acidic conditions.[5] Here's how to minimize it:

• Choice of Base and Temperature:

  • Insight: Strong, bulky bases and high temperatures are major contributors to elimination reactions.

  • Solution: Use a milder base like potassium bicarbonate (KHCO₃) or a non-nucleophilic organic base like DIPEA at the lowest effective temperature. Avoid strong bases like alkoxides or sodium hydride unless absolutely necessary and used at low temperatures (e.g., 0 °C).

• Protecting the Hydroxyl Group:

  • Insight: If elimination persists, protecting the tertiary alcohol as a silyl ether (e.g., with TBDMSCl) or another acid-labile protecting group can be an effective strategy.[6] This removes the acidic proton and the potential for elimination.

  • Solution: Before N-alkylation, protect the hydroxyl group. After successful N-alkylation, the protecting group can be removed under appropriate conditions (e.g., with TBAF for silyl ethers).

N-Alkylation via Reductive Amination

Reductive amination is an excellent alternative to direct alkylation, especially for sterically hindered amines, as it avoids the formation of quaternary ammonium salts and often proceeds under milder conditions.[7][8]

Question 3: My reductive amination is giving low yields of the desired N-alkylated product. What should I troubleshoot?

Answer:

Low yields in reductive amination can stem from incomplete iminium ion formation or inefficient reduction.

• Inefficient Iminium Ion Formation:

  • Insight: The condensation of the secondary amine with an aldehyde or ketone to form the iminium ion can be slow, especially with hindered substrates. This is an equilibrium process, and the removal of water drives it forward.

  • Solution:

    • Use of a Drying Agent: Add molecular sieves (3Å or 4Å) to the reaction mixture to sequester the water formed during iminium ion formation.

    • Acid Catalysis: A catalytic amount of a weak acid, such as acetic acid, can protonate the carbonyl oxygen, making the carbonyl carbon more electrophilic and accelerating iminium ion formation.

• Choice of Reducing Agent:

  • Insight: The reducing agent must be selective for the iminium ion over the starting carbonyl compound.

  • Solution: Sodium triacetoxyborohydride (NaBH(OAc)₃) is often the reagent of choice for reductive aminations as it is a mild and selective reducing agent.[7] Sodium cyanoborohydride (NaBH₃CN) is also effective but is toxic and requires careful handling.[9] Sodium borohydride (NaBH₄) can be used, but it will also reduce the starting aldehyde or ketone, so the iminium ion must be pre-formed.[9]

• Reaction pH:

  • Insight: The pH of the reaction is crucial. A slightly acidic pH (around 5-6) is optimal for iminium ion formation. If the medium is too acidic, the amine will be protonated and non-nucleophilic. If it's too basic, the carbonyl will not be sufficiently activated.

  • Solution: If not using an acidic catalyst, monitor and adjust the pH of the reaction mixture.

Table 2: Recommended Starting Conditions for Reductive Amination

Parameter	Recommendation	Rationale
Carbonyl Compound	Aldehyde or Ketone (1.0 - 1.2 eq.)	Aldehydes are generally more reactive than ketones.
Reducing Agent	Sodium triacetoxyborohydride (NaBH(OAc)₃)	Mild and selective for iminium ions.
Equivalents of Reducing Agent	1.5 eq.	To ensure complete reduction.
Solvent	Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)	Aprotic solvents that are compatible with the reducing agent.
Additives	Acetic Acid (catalytic), Molecular Sieves	To promote iminium ion formation.
Temperature	Room Temperature	Generally sufficient for this reaction.

Question 4: I'm trying to perform a reductive amination with a ketone, and the reaction is very slow. What can I do?

Answer:

Ketones are generally less reactive than aldehydes in reductive amination due to both steric and electronic factors.

• Prolonged Reaction Time and Temperature:

  • Insight: The formation of the iminium ion from a ketone and a hindered secondary amine can be particularly slow.

  • Solution: Allow for a longer reaction time (24-48 hours). If the reaction is still incomplete, a gentle increase in temperature (to 40-50 °C) may be necessary.

• Use of a Lewis Acid:

  • Insight: A Lewis acid can activate the ketone towards nucleophilic attack by the amine.

  • Solution: The addition of a Lewis acid such as titanium(IV) isopropoxide (Ti(Oi-Pr)₄) can facilitate the reaction with less reactive ketones.[9][10]

Part 2: Frequently Asked Questions (FAQs)

Q1: Is it necessary to protect the tertiary alcohol on 3-methylpiperidin-3-ol before N-alkylation?

A1: Not always, but it is a prudent consideration, especially if you are using harsh reaction conditions (strong bases, high temperatures) for direct alkylation. Reductive amination is generally milder and may not require protection. A small-scale trial reaction without protection is recommended to assess the extent of side reactions. If elimination is observed, protection is advised.

Q2: What is the best method for purifying the N-alkylated product?

A2: The purification method will depend on the properties of your product.

• Acid-Base Extraction: If your product is a free base and you have neutral or acidic impurities, you can wash the organic layer with a dilute aqueous acid to extract your product into the aqueous phase as the salt. The aqueous layer can then be basified and re-extracted with an organic solvent to recover the purified product.

• Column Chromatography: Silica gel column chromatography is a common method. A solvent system of dichloromethane/methanol or ethyl acetate/hexanes with a small amount of triethylamine (to prevent tailing of the amine on the acidic silica) is often effective.

• Crystallization: If your product is a solid, recrystallization from a suitable solvent can be a highly effective purification method.

Q3: Can I use alcohols directly as alkylating agents?

A3: Yes, this is possible through a "borrowing hydrogen" or "hydrogen auto-transfer" mechanism, which typically requires a transition metal catalyst (e.g., based on Ru, Ir, or Ag).[6][9][11] This method is considered a green chemistry approach as the only byproduct is water. The alcohol is transiently oxidized to the corresponding aldehyde or ketone in situ, which then undergoes reductive amination.

Q4: How can I avoid the formation of a quaternary ammonium salt during direct alkylation?

A4: Over-alkylation to the quaternary salt is less of a concern with sterically hindered tertiary amines like the product of this reaction. However, to minimize this possibility, you can:

• Use the piperidine as the limiting reagent.

• Slowly add the alkylating agent to the reaction mixture to maintain a low concentration of the alkyl halide.[3]

Part 3: Visualizations and Protocols

Reaction Mechanisms and Workflows

Caption: Overview of Direct Alkylation and Reductive Amination pathways.

Caption: Decision tree for troubleshooting low yields.

Experimental Protocols

Protocol 1: Direct N-Benzylation of 3-Methylpiperidin-3-ol

• To a dry round-bottom flask under an argon atmosphere, add 3-methylpiperidin-3-ol (1.0 eq.) and anhydrous N,N-dimethylformamide (DMF, approx. 0.5 M).

• Add finely powdered anhydrous potassium carbonate (1.5 eq.).

• Stir the suspension at room temperature for 15 minutes.

• Add benzyl bromide (1.1 eq.) dropwise to the mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• If the reaction is slow, gently heat the mixture to 60-70 °C.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Reductive Amination with Benzaldehyde

• To a round-bottom flask, add 3-methylpiperidin-3-ol (1.0 eq.), benzaldehyde (1.1 eq.), and dichloromethane (DCM, approx. 0.5 M).

• Add a catalytic amount of glacial acetic acid (approx. 0.1 eq.).

• Stir the mixture at room temperature for 1 hour to facilitate iminium ion formation.

• Add sodium triacetoxyborohydride (1.5 eq.) portion-wise over 15 minutes.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

References

• Scott, K. (2024). Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. J. Chem. Pharm. Res., 16, 131.
• BenchChem. (2025). common side products in the synthesis of 3-benzylpiperidines.
• ResearchGate. (2017).
• Garg, N. K., Tan, M., & Johnson, M. T. (n.d.). Highly Efficient Base Catalyzed N-alkylation of Amines with Alcohols and β-Alkylation of Secondary Alcohols with Primary Alcohols. Lund University Research Portal.
• ResearchGate. (2025). N-alkylation of amines with alcohols over alumina-entrapped Ag catalysts using the “borrowing hydrogen” methodology.
• ResearchGate. (2020).
• Sigma-Aldrich. (n.d.).
• NIH. (n.d.).
• ACS Publications. (2023). N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes.
• ResearchGate. (2025). Reductive amination of ketones/aldehydes with amines using BH3N(C2H5)3 as a reductant.
• Reddit. (2021). Difficulties with N-Alkylations using alkyl bromides : r/Chempros.
• Drug Development and Delivery. (n.d.). PURIFICATION STRATEGIES - Purification at Scale: Overcoming Chromatography Challenges for Advanced Modalities.
• ResearchGate. (n.d.). Reductive amination process and products. Aldehydes and ketones are...
• Organic Chemistry Portal. (2010).
• Organic Chemistry Portal. (n.d.).
• Google Patents. (n.d.).
• Alkyl
• N alkylation
• UNIPI. (2023).
• ResearchGate. (2025). Preparation of (R)-3-Hydroxy-N-methylpiperidine, a Synthetic Key Intermediate of (R)
• Ketone Pharma. (n.d.). 3-Hydroxy Piperidine | Supplier.
• R Discovery. (n.d.). Base‐Catalyzed One‐Pot Elimination and N ‐Alkylation of 3‐Alkyl‐3‐hydroxyisoindolin‐1‐ones.
• NIH. (n.d.). Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties.
• EPub Bayreuth. (2023).
• ResearchGate. (n.d.). (a)
• Thermo Fisher Scientific. (n.d.). Overcoming Purification Challenges In Antibody Therapeutics Manufacturing.
• PubMed. (2020). Ruthenium-Catalyzed Direct Asymmetric Reductive Amination of Diaryl and Sterically Hindered Ketones with Ammonium Salts and H2.
• PubMed. (2019).
• Quick Company. (n.d.).
• ResearchGate. (2025).
• Direct Reductive Amination versus Hydrogenation of Intermedi
• BenchChem. (n.d.).
• Organic & Biomolecular Chemistry (RSC Publishing). (n.d.).

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• 2. Process For Preparation Of N Benzyl 3 Hydroxy Piperidine [quickcompany.in]
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Troubleshooting guide for the chiral separation of 3-Methylpiperidin-3-ol enantiomers

As a Senior Application Scientist, I've designed this comprehensive technical support guide for the chiral separation of 3-Methylpiperidin-3-ol enantiomers. This document is structured to provide not just procedural steps, but also the underlying scientific reasoning to empower researchers in overcoming common challenges.

Technical Support Center: Chiral Separation of 3-Methylpiperidin-3-ol

This guide provides in-depth troubleshooting advice and methodologies for the enantioselective separation of 3-Methylpiperidin-3-ol, a chiral tertiary alcohol and secondary amine. Its basic nature requires careful control of chromatographic parameters to achieve optimal peak shape and resolution.

Part 1: Frequently Asked Questions & Troubleshooting Guide

This section addresses common issues encountered during method development and routine analysis in a direct question-and-answer format.

Category 1: Resolution and Selectivity Issues

Question: Why am I seeing no separation (co-elution) of my enantiomers?

Answer: A complete lack of separation (resolution = 0) indicates that the chosen chiral stationary phase (CSP) does not offer sufficient stereognostic recognition for 3-Methylpiperidin-3-ol under the current conditions. The "three-point interaction model" is a fundamental concept in chiral recognition, suggesting that stable diastereomeric complexes between the analyte and the CSP are necessary for separation.[1][2] If these interactions are absent or too weak, no resolution will occur.

Troubleshooting Steps:

• Change the Chiral Stationary Phase: This is the most critical factor. Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are highly versatile and often a good starting point for screening.[3][4] If a cellulose-based column fails, try an amylose-based one, or vice-versa, as their chiral groove structures are different, leading to complementary selectivities.

• Switch Mobile Phase Mode: If you are using Normal Phase (e.g., Hexane/Ethanol), switch to Polar Organic Mode (e.g., Acetonitrile/Methanol) or Reversed-Phase (e.g., Acetonitrile/Water with buffer). Changing the solvent system dramatically alters the analyte-CSP interactions.[5]

• Modify Additives: For a basic compound like 3-Methylpiperidin-3-ol, acidic and basic additives are crucial.[6][7] If you are using a basic additive (like Diethylamine, DEA), try an acidic one (like Trifluoroacetic acid, TFA) or a combination. These additives can protonate/deprotonate the analyte or stationary phase surface, fundamentally changing the interaction mechanism.

Question: My resolution is poor (Rs < 1.5). How can I improve it?

Answer: Poor resolution means the peaks are not baseline separated, which hinders accurate quantification. Resolution is a function of efficiency (N), selectivity (α), and retention factor (k). To improve it, you must systematically optimize these parameters.

Troubleshooting Steps:

• Optimize Mobile Phase Composition:

  • Adjust Modifier Percentage: In Normal Phase or Polar Organic Mode, slightly decrease the percentage of the alcohol modifier (e.g., from 20% Ethanol to 15%). This typically increases retention (k) and can improve selectivity (α).

  • Change the Alcohol Modifier: The choice of alcohol can have a significant impact on selectivity. Try switching from Ethanol to Isopropanol or vice-versa. Isopropanol is a stronger hydrogen bond acceptor and may offer different interactions.

• Adjust Additive Concentration: The concentration of acidic or basic additives can fine-tune selectivity. For 3-Methylpiperidin-3-ol, vary the concentration of DEA or TFA (e.g., 0.1%, 0.2%, 0.3%) to find the optimal balance between peak shape and resolution.

• Lower the Temperature: Reducing the column temperature (e.g., from 25°C to 15°C) often increases the stability of the transient diastereomeric complexes formed on the CSP, which can enhance selectivity and improve resolution.[8] However, this will also increase analysis time and backpressure.

• Reduce Flow Rate: Decreasing the flow rate (e.g., from 1.0 mL/min to 0.7 mL/min) can increase column efficiency (N), leading to sharper peaks and better resolution, at the cost of a longer run time.[9]

Category 2: Peak Shape & Efficiency Problems

Question: Why are my peaks tailing severely?

Answer: Peak tailing for a basic analyte like 3-Methylpiperidin-3-ol is most commonly caused by strong, undesirable interactions with acidic silanol groups on the silica support of the CSP. This leads to a non-ideal distribution of the analyte as it moves through the column.

Troubleshooting Steps:

• Increase Basic Additive Concentration: The most effective solution is to add or increase the concentration of a basic modifier like Diethylamine (DEA) or Ethanolamine to your mobile phase (typically 0.1% - 0.5%). The additive competes with the analyte for active sites on the silica surface, masking the silanols and resulting in more symmetrical peaks.[6]

• Check Sample Solvent: Ensure your sample is dissolved in the mobile phase. Injecting in a solvent much stronger than the mobile phase can cause peak distortion.

• Reduce Sample Load: Overloading the column can saturate the active sites, leading to tailing. Try injecting a lower concentration or smaller volume of your sample.

• Column Contamination/Age: An old or contaminated column can exhibit poor peak shape. If all else fails, flushing the column according to the manufacturer's instructions or replacing it may be necessary.[10]

Question: My peaks are broad, or I'm seeing split peaks.

Answer: Broad or split peaks are often a sign of issues at the column inlet or extra-column volume in the HPLC system.[10]

Troubleshooting Steps:

• Check for Column Inlet Blockage: A sudden appearance of broad or split peaks for all analytes can indicate a partially blocked inlet frit.[10][11] Try back-flushing the column (if the manufacturer permits) or replace the frit. Using a guard column is highly recommended to prevent this.[11]

• Investigate for Column Voids: A void at the head of the column can cause the sample band to spread unevenly. This is often accompanied by a sudden drop in backpressure.[11] If a void is suspected, the column usually needs to be replaced.

• Minimize Extra-Column Volume: Use tubing with the smallest possible internal diameter and length between the injector, column, and detector to minimize band broadening.

• Ensure Mobile Phase Compatibility: Using a mobile phase in which the sample is not fully soluble can cause it to precipitate at the column head, leading to peak shape issues.

Category 3: Retention Time & Pressure Issues

Question: My retention times are drifting or not reproducible.

Answer: Retention time instability points to a lack of equilibrium in the chromatographic system or changes in the mobile phase or hardware.

Troubleshooting Steps:

• Ensure Column Equilibration: Chiral separations can require longer equilibration times than achiral methods.[12] When changing mobile phase, ensure you flush the column with at least 20-30 column volumes of the new mobile phase before injecting your sample.

• Check Mobile Phase Composition: Ensure accurate and consistent mobile phase preparation. Small variations in the percentage of organic modifier or additive concentration can cause significant shifts in retention, especially in Normal Phase. Premix your mobile phase to avoid inconsistencies from the pump's mixing performance.

• Verify Temperature Control: Ensure the column compartment temperature is stable, as fluctuations can affect retention times.[8]

• Check for Leaks and Pump Performance: Inspect the HPLC system for any leaks. Perform a pump flow rate accuracy test to ensure it is delivering the mobile phase consistently.

Question: The column backpressure is too high.

Answer: An abnormally high backpressure suggests a blockage somewhere in the system.

Troubleshooting Steps:

• Isolate the Blockage: Systematically disconnect components (column, then tubing) starting from the detector and working backward to the pump to identify the source of the high pressure.

• Check for Column Blockage: If the pressure drops significantly when the column is removed, the blockage is in the column (likely the inlet frit).[11] As mentioned, try back-flushing or replace the frit.

• Filter Sample and Mobile Phase: Always filter your samples and mobile phases through a 0.45 µm or 0.22 µm filter to remove particulates that can clog the system.

Part 2: Method Development & Protocols

A systematic approach is key to developing a robust chiral separation method.

Workflow for Method Development

The following diagram outlines a logical workflow for developing a chiral separation method for 3-Methylpiperidin-3-ol.

Caption: A systematic workflow for chiral method development.

Experimental Protocol: CSP Screening

This protocol provides a starting point for screening suitable columns and mobile phases.

1. Recommended Chiral Stationary Phases (CSPs):

• Amylose tris(3,5-dimethylphenylcarbamate) - Immobilized

• Cellulose tris(3,5-dimethylphenylcarbamate) - Immobilized

• Cellulose tris(4-chloro-3-methylphenylcarbamate) - Coated

2. Screening Mobile Phases:

• Normal Phase (NP): Hexane / Ethanol (80:20, v/v) + 0.2% DEA

• Polar Organic (PO): Acetonitrile / Methanol (90:10, v/v) + 0.2% DEA

• Reversed-Phase (RP): Acetonitrile / 20mM Ammonium Bicarbonate pH 9.0 (20:80, v/v)

3. HPLC Conditions:

• Flow Rate: 1.0 mL/min

• Temperature: 25°C

• Detection: UV at 210 nm (as 3-Methylpiperidin-3-ol lacks a strong chromophore, low UV is required. Consider derivatization or alternative detectors like CAD or MS if sensitivity is poor).[13]

• Injection Volume: 5 µL

• Sample Concentration: 0.5 - 1.0 mg/mL in mobile phase

4. Procedure: a. Install the first CSP and equilibrate with the NP mobile phase for 30 minutes or until the baseline is stable. b. Inject the racemic 3-Methylpiperidin-3-ol standard. c. If no separation is observed, proceed to the PO mobile phase. Flush the column with an intermediate solvent like Isopropanol before switching between NP/RP and PO modes. d. Equilibrate with the PO mobile phase and inject the standard. e. Repeat the process for the RP mobile phase. f. Repeat steps a-e for each of the recommended CSPs.

Data Summary: Starting Conditions

The table below summarizes recommended starting points for your experiments.

Parameter	Normal Phase (NP)	Polar Organic (PO)	Reversed-Phase (RP)
Primary Solvent	n-Hexane or Heptane	Acetonitrile	Water
Modifier	Ethanol or Isopropanol	Methanol or Ethanol	Acetonitrile or Methanol
Typical Ratio	95:5 to 80:20 (Hexane:Alcohol)	99:1 to 90:10 (ACN:Alcohol)	10:90 to 50:50 (ACN:Buffer)
Additive	0.1-0.5% DEA (for peak shape)	0.1-0.5% DEA or TFA	Volatile Buffer (e.g., Ammonium Bicarbonate, Ammonium Formate)
Pros for Analyte	Good selectivity potential.	High efficiency, MS-compatible.	Good for polar compounds, MS-compatible.[14]
Cons for Analyte	Solvent cost, potential solubility issues.	May offer lower selectivity than NP.	Potential for low retention.

Part 3: Understanding the Science

The Role of Mobile Phase Additives

For a basic compound like 3-Methylpiperidin-3-ol, mobile phase additives are not just for improving peak shape; they are a powerful tool for manipulating selectivity.

Caption: Effect of a basic additive on peak shape.

• Basic Additives (e.g., DEA): These amines compete with your basic analyte for the highly active (and undesirable) acidic silanol sites on the silica surface. By neutralizing these sites, they prevent peak tailing and allow the desired chiral recognition interactions to dominate.

• Acidic Additives (e.g., TFA): Adding an acid will protonate the piperidine nitrogen. This positively charged ion may interact differently with the CSP, which contains polar carbamate groups. This can sometimes induce or enhance enantioselectivity where it was previously absent.

By methodically applying these principles and troubleshooting steps, you can develop a robust and reliable method for the chiral separation of 3-Methylpiperidin-3-ol enantiomers.

References

• Chiralpedia. (2022). Chiral HPLC separation: strategy and approaches. Available at: [Link]

• Daicel Chiral Technologies. (2021). Troubleshoot Chiral Column Performance: Efficiency & Resolution. Available at: [Link]

• HPLC-Troubleshooting. (2024). Troubleshooting Poor Peak Shape and Resolution in HPLC. Available at: [Link]

• McConnell, D. (2020). Trouble with chiral separations. Chromatography Today. Available at: [Link]

• Dolan, J. W. (2012). Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC International. Available at: [Link]

• Sykam. (n.d.). The Synthesis and Absolute Configuration of Enantiomeric Pure (R)- and (S)-3-(piperidin-3-yl)-1H-Indole Derivatives. MDPI. Available at: [Link]

• Feibush, B., et al. (1986). Chiral separation of heterocyclic drugs by HPLC: solute-stationary phase base-pair interactions. Journal of the American Chemical Society. Available at: [Link]

• Al-Majid, A. M., et al. (2020). Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. MDPI. Available at: [Link]

• Babu, C. V. R., et al. (2014). Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization. Chirality. Available at: [Link]

• Ahuja, S. (2006). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Available at: [Link]

• Phenomenex Inc. (n.d.). HPLC Technical Tip: Chiral Method Development. Available at: [Link]

• ResearchGate. (2019). Chiral stationary phases for HPLC. Available at: [Link]

• Dong, M. W. (2018). Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. LCGC International. Available at: [Link]

• Schmid, M. G. (1997). Chiral Separation Principles. ResearchGate. Available at: [Link]

• Wang, Y., et al. (2012). Separation of the enantiomers of chiral amines using the mobile phase with additive on Chiralpak AD. ResearchGate. Available at: [Link]

• Regis Technologies. (2022). Getting Started with Chiral Method Development. Available at: [Link]

• Phenomenex Inc. (2024). Mobile Phase Optimization: A Critical Factor in HPLC. Available at: [Link]

• Fekete, J., et al. (2024). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. MDPI. Available at: [Link]

• Taylor & Francis. (2006). Chiral Drug Separation. Available at: [Link]

• Teixeira, J., et al. (2019). Chiral Stationary Phases for Liquid Chromatography: Recent Developments. PMC. Available at: [Link]

• Li, Y., et al. (2012). Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography. PMC. Available at: [Link]

• Phenomenex Inc. (n.d.). Chiral HPLC Separations. Available at: [Link]

• Google Patents. (2010). Preparation of (r)-3-aminopiperidine dihydrochloride.

• Csupor, E., et al. (2020). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. PMC. Available at: [Link]

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• 4. Chiral Stationary Phases for Liquid Chromatography: Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chiral Method Development Strategies for HPLC [sigmaaldrich.com]
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• 7. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 8. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
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Identification and minimization of side products in 3-Methylpiperidin-3-ol synthesis

Welcome to the technical support center for the synthesis of 3-Methylpiperidin-3-ol. This guide is designed for researchers, scientists, and professionals in drug development. Here, we will delve into the common challenges encountered during the synthesis of this important piperidine derivative, focusing on the identification and minimization of side products. Our approach is rooted in a deep understanding of the reaction mechanisms and practical, field-tested solutions.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during your experiments, providing explanations and actionable steps to resolve them.

Question 1: My reaction yield is low, and I'm observing a significant amount of a byproduct with a similar polarity to my product. What could be the issue?

Answer:

This is a frequent challenge, often stemming from the formation of isomeric or over-alkylated side products, particularly when employing a Grignard reaction with a piperidone precursor.

Probable Cause: The primary cause is often the formation of N-methylated or di-methylated piperidine species. If methylmagnesium bromide is used as the Grignard reagent, it can react with the secondary amine of the piperidone starting material or the product itself, especially if the amine is not adequately protected.

Mechanism of Side Product Formation:

The Grignard reagent (CH₃MgBr) is a strong nucleophile and a base.[1][2] It can react in several ways:

• Desired Reaction: Nucleophilic addition to the carbonyl group of the piperidone to form the tertiary alcohol, 3-Methylpiperidin-3-ol.[3][4][5]

• Side Reaction (N-Alkylation): Deprotonation of the secondary amine of the piperidone or the product by the Grignard reagent, followed by reaction with another equivalent of methylmagnesium bromide or quenching with a methyl halide source.

• Side Reaction (Enolization): The Grignard reagent can act as a base, deprotonating the alpha-carbon to the carbonyl, leading to the formation of an enolate. This can result in the recovery of starting material upon workup or the formation of aldol-type condensation products.

Troubleshooting Workflow:

Sources

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• 5. youtube.com [youtube.com]

Technical Support Center: Recrystallization of 3-Methylpiperidin-3-ol Hydrochloride

This guide provides a comprehensive resource for researchers, scientists, and drug development professionals on the purification of 3-Methylpiperidin-3-ol hydrochloride via recrystallization. As a polar hydrochloride salt, this compound presents specific challenges that require a systematic and well-understood approach to achieve high purity. This document outlines the fundamental principles, provides a step-by-step methodology for developing a robust recrystallization protocol, and offers detailed troubleshooting for common issues.

Frequently Asked Questions (FAQs)

Q1: Why is recrystallization a suitable method for purifying 3-Methylpiperidin-3-ol hydrochloride?

Recrystallization is an effective technique for purifying solid compounds based on differences in solubility.[1] For 3-Methylpiperidin-3-ol hydrochloride, which is a solid at room temperature, this method allows for the separation of the desired compound from impurities that may have formed during synthesis or degradation. The process involves dissolving the impure solid in a suitable solvent at an elevated temperature and then allowing the solution to cool, promoting the formation of pure crystals.[1]

Q2: What are the key properties of 3-Methylpiperidin-3-ol hydrochloride to consider?

Understanding the physicochemical properties of 3-Methylpiperidin-3-ol hydrochloride is crucial for developing a successful recrystallization protocol.

• Polarity: As a hydrochloride salt with a hydroxyl group, the molecule is highly polar. This dictates the choice of suitable solvents.[2]

• Solubility: The compound's solubility will vary significantly with the solvent and temperature. An ideal solvent will dissolve the compound well at high temperatures but poorly at low temperatures.[3]

• Melting Point: The melting point of the purified compound is a key indicator of its purity. A sharp melting point close to the literature value suggests a high degree of purity.

Physicochemical Properties of 3-Methylpiperidin-3-ol hydrochloride:

Property	Value	Source
Molecular Formula	C6H14ClNO	[4][5]
Molecular Weight	151.63 g/mol	[4][6]
Appearance	White to off-white solid	[7]
Storage	Room temperature, keep dry and cool	[6][8]

Q3: How do I select an appropriate solvent for recrystallization?

Solvent selection is the most critical step in developing a recrystallization procedure. The general principle of "like dissolves like" is a good starting point; polar compounds tend to dissolve in polar solvents.[9] For a highly polar compound like 3-Methylpiperidin-3-ol hydrochloride, polar solvents are the primary candidates.

Key characteristics of a good recrystallization solvent:

• The compound should be highly soluble at the solvent's boiling point and poorly soluble at low temperatures (e.g., 0-4 °C).[3]

• The solvent should not react with the compound.[10]

• The solvent should either dissolve impurities very well (so they remain in the mother liquor) or not at all (so they can be filtered off hot).[3]

• The solvent should be volatile enough to be easily removed from the purified crystals.[10]

Recommended starting solvents for screening:

• Water

• Ethanol

• Methanol

• Isopropanol

• Mixtures of the above with less polar solvents like ethyl acetate or diethyl ether.[11][12]

Experimental Protocol: Developing a Recrystallization Procedure

This section provides a systematic workflow for developing a robust recrystallization protocol for 3-Methylpiperidin-3-ol hydrochloride.

Caption: Workflow for Recrystallization Protocol Development.

Step-by-Step Methodology:

• Solvent Screening:

  • Place a small amount (e.g., 50 mg) of the impure 3-Methylpiperidin-3-ol hydrochloride into several test tubes.

  • Add a small volume (e.g., 0.5 mL) of a different potential solvent to each test tube at room temperature.

  • Observe the solubility. A good candidate solvent will not dissolve the compound at room temperature.

  • Heat the test tubes that did not show dissolution at room temperature. The compound should dissolve completely at or near the boiling point of the solvent.[13]

  • Allow the dissolved solutions to cool to room temperature and then in an ice bath. The ideal solvent will result in the formation of a significant amount of crystals.[13]

• Recrystallization:

  • Place the impure solid in an Erlenmeyer flask.

  • Add the chosen solvent dropwise while heating and stirring until the solid just dissolves.[14] It is crucial to use the minimum amount of hot solvent to ensure good recovery.[14]

  • If there are insoluble impurities, perform a hot gravity filtration to remove them.

  • Cover the flask and allow the solution to cool slowly to room temperature.[15] Slow cooling is essential for the formation of large, pure crystals.

  • Once the solution has reached room temperature, place it in an ice bath to maximize crystal formation.[15]

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.[16]

  • Wash the crystals with a small amount of ice-cold solvent to remove any remaining impurities.[16]

  • Dry the crystals thoroughly, either by air drying or in a vacuum oven at a temperature well below the compound's melting point.

Troubleshooting Guide

This section addresses common problems encountered during the recrystallization of 3-Methylpiperidin-3-ol hydrochloride and provides practical solutions.

Problem	Possible Cause(s)	Troubleshooting Steps
No crystals form upon cooling.	- Too much solvent was used.- The compound is too soluble in the chosen solvent even at low temperatures.- The solution is supersaturated.	- Boil off some of the solvent to increase the concentration and allow it to cool again.- Try a different solvent or a solvent mixture.- Scratch the inside of the flask with a glass rod to induce crystallization.[16]- Add a seed crystal of the pure compound.[16]
Oiling out occurs instead of crystallization.	- The boiling point of the solvent is higher than the melting point of the compound (unlikely for a salt).- The solution is cooling too quickly.- High concentration of impurities.	- Re-heat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly.[17]- Try a lower-boiling point solvent.- Consider a preliminary purification step if the material is very impure.
Low recovery of the purified compound.	- Too much solvent was used.- The compound has significant solubility in the cold solvent.- Premature crystallization during hot filtration.	- Use the minimum amount of hot solvent necessary for dissolution.- Ensure the solution is thoroughly cooled in an ice bath before filtration.- Use a pre-heated funnel for hot filtration.
The purified compound is still impure (e.g., broad melting point).	- The chosen solvent did not effectively separate the impurity.- The crystals were not washed sufficiently.- The rate of crystallization was too fast, trapping impurities.	- Repeat the recrystallization with a different solvent.- Ensure the crystals are washed with fresh, cold solvent during filtration.- Allow for slower cooling to promote the formation of purer crystals.

Advanced Techniques

Mixed-Solvent Recrystallization:

If a single solvent is not ideal, a mixed-solvent system can be employed. This typically involves a "good" solvent in which the compound is highly soluble and a "poor" solvent in which it is sparingly soluble.

Caption: Process flow for mixed-solvent recrystallization.

Procedure for Mixed-Solvent Recrystallization:

• Dissolve the 3-Methylpiperidin-3-ol hydrochloride in a minimal amount of a hot "good" solvent (e.g., ethanol).

• While the solution is still hot, add a "poor" solvent (e.g., diethyl ether) dropwise until the solution becomes cloudy.

• Add a few drops of the hot "good" solvent until the solution becomes clear again.

• Allow the solution to cool slowly to induce crystallization.

References

• Scholars Crossing. (n.d.). Synthesis and Analysis of Hydrochloride Salts Used as Adulterants. Retrieved from [Link]

• Professor Dave Explains. (2020, January 10). Recrystallization [Video]. YouTube. Retrieved from [Link]

• University of California, Irvine. (n.d.). Recrystallization-1.pdf. Retrieved from [Link]

• ResearchGate. (2021, January 19). How to recrystallization amine compound and it is not soluble in common organic solvents. Retrieved from [Link]

• How To. (2020, July 17). Recrystallize A Solid [Video]. YouTube. Retrieved from [Link]

• Professor Dave Explains. (2022, December 5). Recrystallization and Melting Point Analysis [Video]. YouTube. Retrieved from [Link]

• Nadia Korovina. (2020, September 7). Recrystallization Technique for Organic Chemistry with Nadia Korovina [Video]. YouTube. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• ResearchGate. (2018, April 10). How can I recrystallized the HCl salt of organic compounds such as fluoxetine hydrochloride?. Retrieved from [Link]

• ResearchGate. (2017, February 7). Purification of organic hydrochloride salt?. Retrieved from [Link]

• Journal of Chemical Education. (1975). Solvent selection for recrystallization: An undergraduate organic experiment. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Recrystallization. Retrieved from [Link]

• ScienceMadness Discussion Board. (2018, January 10). How do I best conduct a recrystallization when the impurities are similar solubilities as the product?. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Journal of Pharmaceutical and Biomedical Analysis. (2012). Hydrochloride salt co-crystals: preparation, characterization and physicochemical studies. Retrieved from [Link]

• University of York, Chemistry Teaching Labs. (n.d.). Solvent Choice. Retrieved from [Link]

• Google Patents. (n.d.). Method for removing salt from hydrochloride-1-amido glycolyurea.

• Organic Chemistry at CU Boulder. (n.d.). Crystallization Solvents.pdf. Retrieved from [Link]

• University of Michigan-Dearborn, Science Learning Center. (n.d.). Experiment : Recrystallization – Part I: Solvent Selection. Retrieved from [Link]

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• 3. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
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• 5. jwpharmlab.com [jwpharmlab.com]
• 6. 2305080-34-4|(R)-3-Methylpiperidin-3-ol hydrochloride|BLD Pharm [bldpharm.com]
• 7. (3R)-3-methylpiperidin-3-ol hydrochloride 97% | CAS: 2305080-34-4 | AChemBlock [achemblock.com]
• 8. (3R)-3-Methylpiperidin-3-ol hydrochloride | 2305080-34-4 [sigmaaldrich.com]
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• 17. m.youtube.com [m.youtube.com]

Technical Support Center: Large-Scale Production of 3-Methylpiperidin-3-ol Hydrochloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the large-scale production of 3-Methylpiperidin-3-ol hydrochloride. This guide is designed to offer practical, field-proven insights to overcome common challenges encountered during synthesis, purification, and quality control.

Frequently Asked Questions (FAQs)

Q1: What is a common and scalable synthetic route for 3-Methylpiperidin-3-ol hydrochloride?

A common and industrially viable route involves a three-step process:

• N-Protection of 3-Piperidone: The secondary amine of a 3-piperidone precursor is protected, typically with a Boc (tert-butyloxycarbonyl) group, to prevent side reactions in the subsequent step.

• Grignard Reaction: The N-protected 3-piperidone undergoes a Grignard reaction with a methylmagnesium halide (e.g., methylmagnesium bromide) to form the tertiary alcohol.

• Deprotection and Salt Formation: The protecting group is removed under acidic conditions, which simultaneously protonates the piperidine nitrogen to form the desired hydrochloride salt.

Q2: Why is N-protection of the 3-piperidone precursor necessary?

The piperidine nitrogen is basic and will react with the highly nucleophilic and basic Grignard reagent.[1] This would lead to the consumption of the Grignard reagent and the formation of unwanted byproducts. Protecting the nitrogen as a carbamate (e.g., N-Boc) renders it non-basic and non-nucleophilic, directing the Grignard reagent to react exclusively with the ketone carbonyl.[2]

Q3: What are the critical safety considerations for this large-scale synthesis?

The Grignard reaction is highly exothermic and reacts vigorously with water.[3] Key safety measures include:

• Strict Anhydrous Conditions: All glassware, solvents, and reagents must be rigorously dried to prevent a violent reaction with the Grignard reagent.[1]

• Inert Atmosphere: The reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent both the reaction of the Grignard reagent with atmospheric moisture and oxygen.[4]

• Temperature Control: The reaction temperature must be carefully controlled, especially during the addition of the Grignard reagent, to manage the exotherm and prevent runaway reactions.

• Quenching: The quenching of the reaction should be performed cautiously by slowly adding the reaction mixture to a cooled quenching solution.

Q4: What are the typical appearances and storage conditions for 3-Methylpiperidin-3-ol hydrochloride?

3-Methylpiperidin-3-ol hydrochloride is typically a white to off-white solid. It is often hygroscopic, meaning it can absorb moisture from the air.[5][6] Therefore, it should be stored in a tightly sealed container under a dry, inert atmosphere and at a controlled room temperature.

Synthesis and Troubleshooting Guides

Part 1: N-Boc Protection of 3-Piperidone

This step is crucial for a successful Grignard reaction.

Experimental Protocol:

• To a stirred solution of 3-piperidone hydrochloride hydrate in a suitable solvent (e.g., dichloromethane or a biphasic system with water), add a base (e.g., sodium carbonate or triethylamine) to neutralize the hydrochloride and free the amine.

• Add di-tert-butyl dicarbonate (Boc anhydride) portion-wise at a controlled temperature (typically 0-25 °C).

• Monitor the reaction by a suitable analytical technique (e.g., TLC or LC-MS) until completion.

• Upon completion, perform an aqueous workup to remove water-soluble byproducts.

• Isolate the N-Boc-3-piperidone by extraction and solvent evaporation. The crude product can often be used directly in the next step if purity is sufficient.

Troubleshooting:

Problem	Possible Cause(s)	Solution(s)
Incomplete Reaction	Insufficient Boc anhydride.	Add an additional portion of Boc anhydride and continue monitoring.
Inadequate mixing in a biphasic system.	Increase the stirring speed to ensure good phase transfer.
Low Yield	Hydrolysis of Boc anhydride.	Ensure the reaction temperature is not too high and that the Boc anhydride is added promptly after the addition of the base.
Loss of product during workup.	Optimize the extraction procedure, ensuring the correct pH of the aqueous layer.

Part 2: Grignard Reaction for the Synthesis of N-Boc-3-Methylpiperidin-3-ol

This is the key carbon-carbon bond-forming step.

Experimental Protocol:

• Ensure all glassware is flame-dried or oven-dried and assembled under an inert atmosphere.

• To a solution of N-Boc-3-piperidone in an anhydrous etheral solvent (e.g., THF or diethyl ether), slowly add a solution of methylmagnesium bromide at a low temperature (e.g., 0 °C) to control the exotherm.

• Allow the reaction to warm to room temperature and stir until completion, as monitored by TLC or LC-MS.

• Carefully quench the reaction by slowly adding it to a cold saturated aqueous solution of ammonium chloride.[7]

• Perform an aqueous workup, extract the product with a suitable organic solvent, and dry the organic layer.

• Isolate the crude N-Boc-3-Methylpiperidin-3-ol by solvent evaporation.

Troubleshooting:

Problem	Possible Cause(s)	Solution(s)
Reaction Fails to Initiate or is Sluggish	Inactive magnesium surface in the Grignard reagent.	Use freshly prepared or high-quality commercial Grignard reagent. If preparing in-house, activate the magnesium with iodine or 1,2-dibromoethane.[8]
Presence of moisture.	Ensure all glassware, solvents, and starting materials are scrupulously dry.[1]
Low Yield of Tertiary Alcohol	Grignard reagent acting as a base, leading to enolization of the ketone.	This is more common with sterically hindered ketones. For this substrate, it is less likely to be a major issue but can be minimized by maintaining a low reaction temperature.
Formation of biphenyl (if preparing Grignard from bromobenzene).	This is a known byproduct of Grignard reagent formation. While not directly applicable here, it highlights the importance of optimizing Grignard reagent preparation.
Incomplete reaction.	Ensure a slight excess of the Grignard reagent is used and allow for sufficient reaction time.
Formation of Benzyl Alcohol Byproduct	Reaction of the Grignard reagent with oxygen.[4]	Maintain a strict inert atmosphere throughout the reaction.[4]

Diagram of the Grignard Reaction Workflow:

Caption: Workflow for the Grignard reaction step.

Part 3: N-Boc Deprotection and Hydrochloride Salt Formation

This final step yields the target compound.

Experimental Protocol:

• Dissolve the crude N-Boc-3-Methylpiperidin-3-ol in a suitable solvent (e.g., isopropanol, ethyl acetate, or dioxane).

• Add a solution of hydrochloric acid (e.g., HCl in isopropanol or dioxane) at a controlled temperature. The reaction is typically exothermic.

• Stir the mixture until deprotection is complete, as monitored by TLC or LC-MS. The hydrochloride salt may precipitate during this step.

• If precipitation occurs, collect the solid by filtration. If not, the salt can be precipitated by the addition of a non-polar solvent or by concentrating the solution.

• Wash the isolated solid with a suitable solvent to remove non-polar impurities.

• Dry the final product under vacuum at a controlled temperature.

Troubleshooting:

Problem	Possible Cause(s)	Solution(s)
Incomplete Deprotection	Insufficient acid.	Add more hydrochloric acid and continue to monitor the reaction.
Reaction time is too short.	Extend the reaction time.[9]
Formation of Oily Product or Poor Crystallization	Presence of impurities inhibiting crystallization.	Purify the N-Boc protected intermediate before deprotection. Optimize the crystallization solvent system.
Incorrect stoichiometry of HCl.	Ensure the correct molar equivalent of HCl is used.
Discoloration of the Final Product	Degradation of the product.	Perform the deprotection and crystallization at a lower temperature.
Presence of colored impurities from previous steps.	Consider a charcoal treatment of the solution before crystallization.[10]

Diagram of Deprotection and Salt Formation:

Caption: Workflow for deprotection and salt formation.

Quality Control and Analytical Methods

Consistent quality of the final product is paramount. The following analytical techniques are recommended for in-process control and final product release.

Analytical Method	Purpose	Typical Parameters
Gas Chromatography-Mass Spectrometry (GC-MS)	Identification and quantification of volatile impurities, including residual solvents.[11]	Column: BP-624 or similarCarrier Gas: Nitrogen or HeliumDetector: FID or MSDerivatization may be required for amine analysis.[12][13][14]
High-Performance Liquid Chromatography (HPLC)	Purity determination and quantification of non-volatile impurities.	Column: C18 reverse-phaseMobile Phase: Acetonitrile/water with a buffer (e.g., phosphate or acetate)Detector: UV or MS
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural confirmation and identification of impurities.	¹H and ¹³C NMR in a suitable deuterated solvent (e.g., D₂O or DMSO-d₆).
Karl Fischer Titration	Determination of water content, which is critical for the hygroscopic hydrochloride salt.	Coulometric or volumetric titration depending on the expected water content.

A stability-indicating HPLC method should be developed to separate the active pharmaceutical ingredient (API) from its potential degradation products under various stress conditions (e.g., acid, base, oxidative, thermal, and photolytic).[15][16][17]

References

• Jasperse, J. (n.d.). Grignard Reaction. Chem 355.
• Gutierrez, O. et al. (2021).
• Hekmat, D. (2015).
• Lim, S. L., et al. (2021). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. PMC.
• Google Patents. (n.d.).
• ResearchGate. (2022).
• Puranik, S. B., et al. (2009). Residual Solvent Analysis in Hydrochloride Salts of Active Pharmaceutical Ingredients. SciSpace.
• Master Organic Chemistry. (2015). Reactions of Grignard Reagents.
• PharmaTech. (2023). Drying Machines for API (Active Pharmaceutical Ingredient)
• Reddit. (2024). Advice on N-boc deprotection in the presence of acid sensitive groups.
• Organic Chemistry Portal. (n.d.). Grignard Reaction.
• ResearchGate. (2015).
• ChemScene. (n.d.). 2305080-37-7 | (3S)-3-Methylpiperidin-3-ol hydrochloride.
• Google Patents. (n.d.).
• Sigma-Aldrich. (n.d.). Grignard Reagents.
• PubChem. (n.d.). Methyl magnesium bromide.
• Springer. (2010).
• Google Patents. (n.d.).
• SciSpace. (2009). Residual solvent analysis in hydrochloride salts of active pharmaceutical ingredients.
• Wikipedia. (n.d.). Protecting group.
• ScienceDirect. (2022).
• PMC. (2005). Purification, crystallization and preliminary crystallographic study of the putative enolase MJ0232 from the hyperthermophilic archaeon Methanococcus jannaschii.
• Google Patents. (n.d.).
• ACS Publications. (2022).
• ACS Public
• ResearchGate. (2018). Boc deprotection conditions tested.
• Regulatory Research and Medicine Evaluation. (2021). Control of Residual Organic Solvents in Active Substances.
• Taylor & Francis Online. (2012).
• ResearchGate. (2021). Characterization of the "Hygroscopic" properties of active pharmaceutical ingredients.
• VTechWorks. (2003). Analysis of Biogenic Amines by GC/FID and GC/MS.
• USP-NF. (2007). Residual Solvents Testing: Supplier Qualification, Audits, & Acceptance by CoA A Risk-based Approach to Assessing ICH Q3C.
• Asian Journal of Pharmaceutical Analysis. (2021). Development and Validation of a Stability Indicating HPLC Method for the Simultaneous Determination of Flunarizine and Domperidone in Tablet Dosage Form.
• Hochschule Bonn-Rhein-Sieg. (2006).
• Knowledge Transfer Ireland. (n.d.). Continuous Drying of Active Pharmaceutical Ingredients using a Twin Screw Extruder.
• Taylor & Francis Online. (2012).
• PubMed. (2004).
• Sigma-Aldrich. (n.d.).
• Wikipedia. (n.d.). Grignard reaction.
• PMC. (2006).
• PubMed. (2011).
• IJSDR. (n.d.). Stability indicating study by using different analytical techniques.
• Acta Pharmaceutica Sciencia. (2024). Development and validation of a stability indicating LC method for the analysis of chlordiazepoxide and trifluoperazine hydrochloride in the.
• Total Synthesis. (n.d.). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism.
• Science.gov. (n.d.).

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• 5. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. US20050176752A1 - Process for the preparation of piperidine derivatives - Google Patents [patents.google.com]
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• 10. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 11. Residual solvent analysis in hydrochloride salts of active pharmaceutical ingredients - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 14. Determination of aliphatic amines by gas chromatography-mass spectrometry after in-syringe derivatization with pentafluorobenzoyl chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. ijsdr.org [ijsdr.org]
• 16. medipol.edu.tr [medipol.edu.tr]
• 17. stability-indicating hplc method: Topics by Science.gov [science.gov]

Technical Support Center: Handling 3-Methylpiperidin-3-ol Hydrochloride

Ticket ID: #3MP-HCL-001 Status: Open Assigned Specialist: Senior Application Scientist Subject: Managing Hygroscopicity, Storage, and Recovery Protocols

Introduction: The Nature of the Beast

You are encountering issues with 3-Methylpiperidin-3-ol hydrochloride (CAS: 2305080-37-7 / 2305080-34-4). This is a common challenge. This molecule features a piperidine ring with both a tertiary alcohol and a secondary amine functionality, stabilized as a hydrochloride salt.

Why is it behaving this way? The hydrochloride salt of this amine is highly hygroscopic . The crystal lattice energy is competing with the hydration energy. The presence of the hydroxyl group (

) and the ammonium cation ( ) creates multiple hydrogen-bonding sites. When exposed to atmospheric moisture, the salt rapidly adsorbs water, disrupting the crystal lattice and leading to deliquescence (dissolving in its own absorbed water).

This guide provides field-proven protocols to manage this behavior, ensuring stoichiometric accuracy and reaction reproducibility.

Module 1: Storage & Prevention (The First Line of Defense)

Q: How should I store the bulk bottle upon receipt? A: Do not rely on the vendor's original seal once opened.

• Primary Container: Transfer to a glass vial with a Teflon-lined cap. Avoid polyethylene (PE) bags, as moisture permeates them over time.

• Secondary Containment: Place the vial inside a desiccator containing active desiccant (Phosphorus Pentoxide

  or Drierite™).

• Atmosphere: Ideally, store under Argon or Nitrogen. If a glovebox is unavailable, Parafilm™ the cap immediately after use.

Q: The solid is clumping. Is it degraded? A: Likely not degraded, but hydrated. Clumping is the first sign of moisture absorption. Check the NMR; if the carbon skeleton is intact, it is simply "wet." Proceed to Module 3 for drying protocols.

Module 2: Weighing & Dosing (Precision Protocols)

Q: My mass balance drifts constantly while weighing. How do I get an accurate weight? A: The drift is caused by the sample absorbing water weight in real-time. Protocol: Weighing by Difference (The "Subtractive" Method)

• Tare the balance with an empty, dry flask.

• Take the capped source vial of 3-Methylpiperidin-3-ol HCl to the balance.

• Weigh the entire source vial. Record Mass A.

• Quickly transfer the estimated amount to your reaction flask.

• Immediately recap the source vial and weigh it again. Record Mass B.

• Mass Transferred = Mass A - Mass B. Why this works: You are measuring the loss of mass from the closed system, which is unaffected by the moisture the sample picks up during the transfer.

Module 3: Recovery & Drying (The "Oops" Section)

Q: My solid has turned into a sticky gum or liquid. Can I save it? A: Yes. Do not discard it. You must remove the entrained water using an Azeotropic Drying Protocol .

Protocol: Toluene Azeotrope Drying

Mechanism:[1][2][3][4] Toluene and water form a positive azeotrope (boiling point ~84°C). This allows you to "carry" water out of the salt at a lower temperature than boiling water alone (100°C), preventing thermal decomposition.

• Dissolution: If the salt is a gum, add a minimal amount of anhydrous Methanol (MeOH) to fully dissolve it into a solution.

• Transfer: Move this solution to a round-bottom flask (RBF).

• Concentration: Rotovap off the MeOH until you return to a gum/oil.

• Azeotrope Addition: Add Anhydrous Toluene (approx. 10 mL per gram of salt).

• Evaporation: Rotovap the toluene at 45-50°C under vacuum. The mixture may turn cloudy as water is pulled out.

• Repetition: Repeat Step 4 and 5 three times .

• Final State: The material should foam up and solidify into a white/off-white crust.

• High Vacuum: Place the flask on a high-vacuum manifold (<1 mbar) for 4–12 hours.

Drying Agent Comparison Table

Drying Agent	Efficiency	Suitability for Amine HCl Salts	Notes
ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">	Excellent	High	Best for vacuum desiccators. Do not let it touch the product.
Silica Gel	Low	Low	Only for bulk storage environment, not for direct drying.
Heat (Oven)	Moderate	Risky	Risk of HCl dissociation or oxidation at >60°C.
Azeotrope (Toluene)	High	Best	Active removal of water; safest for thermal stability.

Module 4: Reaction Troubleshooting

Q: I used the "wet" salt in a coupling reaction (e.g., Amide coupling). My yield is 30%. Why? A: Two mechanisms are sabotaging your reaction:

• Stoichiometry Error: If your salt is 10% water by weight, you under-loaded the amine by 10%.

• Reagent Hydrolysis: If using coupling agents like EDC, HATU, or acid chlorides, the water in the salt hydrolyzes the activated ester/acid chloride faster than the amine can attack it.

  • Correction: Always dry the salt using the Toluene Azeotrope method before adding sensitive coupling reagents.

Visualizing the Workflow

Figure 1: Safe Handling Workflow

Caption: Operational logic for moving hygroscopic salts from storage to reaction without compromising integrity.

Figure 2: The Drying Decision Tree

Caption: Logic gate for determining the correct drying method based on the physical state of the salt.

References

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman Scientific & Technical, 1989. (Standard protocols for drying organic salts).

• Armarego, W. L. F.; Chai, C. L. L. Purification of Laboratory Chemicals, 7th Ed.; Butterworth-Heinemann, 2013 . (Specifics on azeotropic drying and solvent selection).

• Sigma-Aldrich. 3-Methylpiperidin-3-ol Product Data Sheet. (Handling and storage specifications).

• University of Rochester, Dept. of Chemistry. Workup and Drying Methods: Azeotroping. (Field guide for removing water from organic hydrates).

• BldPharm. Safety Data Sheet (SDS) for (R)-3-Methylpiperidin-3-ol hydrochloride. (Safety and hygroscopic warnings).

Sources

• 1. Workup [chem.rochester.edu]
• 2. reddit.com [reddit.com]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. researchgate.net [researchgate.net]

Quenching procedures for reactions containing 3-Methylpiperidin-3-ol hydrochloride

This guide outlines the technical protocols for quenching and working up reactions containing 3-Methylpiperidin-3-ol hydrochloride . It is designed for researchers requiring high-purity isolation of this amphiphilic, bifunctional scaffold.[1]

Technical Support Center: 3-Methylpiperidin-3-ol Hydrochloride

Subject: Advanced Quenching & Isolation Protocols for 3-Methylpiperidin-3-ol HCl Applicable CAS: 127292-42-8 (racemic), 2305080-34-4 (R-isomer), 2305080-37-7 (S-isomer) Chemical Profile: [1]

• Structure: Piperidine ring with a tertiary alcohol and methyl group at C3.

• Key Challenge: The compound is highly polar and amphiphilic. The hydrochloride salt is water-soluble; the free base is moderately water-soluble, leading to poor recovery during standard extractions.[1]

• Critical Risk: The tertiary alcohol at the C3 position is susceptible to acid-catalyzed dehydration (elimination) at elevated temperatures, forming the corresponding alkene (tetrahydropyridine derivative).

Part 1: Core Quenching Scenarios

The quenching strategy depends entirely on the reaction environment. Select the protocol that matches your specific experimental condition.

Scenario A: Quenching Basic Reactions (e.g., N-Alkylation, Acylation)

Context: You have used the free base of 3-methylpiperidin-3-ol in a basic media (K2CO3, TEA) and need to isolate the product or recover unreacted starting material.[1]

Protocol:

• Cooling: Cool reaction mixture to 0 °C.

• Protonation Control:

  • If product is acid-stable:[1] Quench with 1M HCl or saturated NH4Cl to pH 6-7.[1]

  • If recovering 3-Methylpiperidin-3-ol: Do not acidify below pH 4. The tertiary alcohol is acid-sensitive (risk of dehydration).[2]

• Extraction (The "Salting Out" Method):

  • The free base is water-soluble. To force it into the organic phase, saturate the aqueous layer with solid NaCl until undissolved salt remains.

  • Extract with IPA/CHCl3 (1:3 ratio) or DCM . Avoid pure diethyl ether (poor solubility).

• Drying: Use Na2SO4. Avoid MgSO4 if the amine is free, as Lewis acid interactions can occasionally trap polar amines.

Scenario B: Quenching Organometallic Reactions (e.g., Grignard Addition to Ketone)

Context: Synthesis of the scaffold via Grignard addition to N-protected 3-piperidone.[1]

Protocol:

• The Fieser Method (Modified):

  • Dilute with THF (2x reaction volume).

  • Add Water (1 mL per g of Mg), then 15% NaOH (1 mL per g of Mg), then Water (3 mL per g of Mg).

  • Why: This precipitates magnesium salts as a granular solid, preventing the "gel" that traps polar piperidine products.

• Filtration: Filter through a Celite pad.[3] Wash the pad with 10% MeOH in DCM to elute the polar alcohol product.

Scenario C: Acidic Deprotection (e.g., Boc Removal to yield HCl salt)

Context: Generating the HCl salt from a Boc-protected precursor.[1][3][4][5][6][7][8][9]

Protocol:

• Gas Quench: If using HCl/Dioxane or HCl/MeOH, do not "quench" with water.

• Precipitation: Add cold Diethyl Ether or MTBE directly to the reaction mixture.

• Filtration: The hydrochloride salt will precipitate.[8] Filter under N2 atmosphere (hygroscopic).

• Residual Acid Removal: Do not wash with water (product will dissolve). Wash with Et2O. Dry in a vacuum desiccator over P2O5.

Part 2: Troubleshooting & FAQs

Q1: I see a mass peak of [M-18] in my LCMS after workup. What happened? Diagnosis: Dehydration of the tertiary alcohol.[2][4][10] Root Cause: Exposure to strong acid (e.g., H2SO4, conc.[1] HCl) at high temperatures (>40 °C) caused E1 elimination of water. Solution:

• Keep workup temperature < 20 °C.

• Avoid strong mineral acids during quenching. Use buffered solutions (Phosphate buffer pH 7 or Sat. NH4Cl).[3][9]

• Visual Logic: See Diagram 1 below.

Q2: My product yield is <20% after aqueous extraction. Where is it? Diagnosis: Phase distribution failure. Root Cause: 3-Methylpiperidin-3-ol (free base) has a high LogP for an amine but is still very polar due to the -OH and -NH groups.[1] It partitions into the aqueous phase.[2][11] Solution:

• Continuous Extraction: Use a liquid-liquid extractor with DCM for 12-24 hours.

• The "Salt-Out" Trick: Saturate the aqueous phase with K2CO3 (raises pH and ionic strength). Extract with n-Butanol or Chloroform/Isopropanol (3:1) .[1]

Q3: The HCl salt turned into a goo/oil instead of a solid. Diagnosis: Hygroscopicity. Root Cause: The salt absorbed atmospheric moisture. Solution:

• Redissolve in minimum hot MeOH.

• Add dry Et2O until cloudy.

• Store in freezer (-20 °C) to induce crystallization.

• Handle strictly under nitrogen/argon.

Part 3: Comparative Data & Visualization

Table 1: Solvent Compatibility for Extraction

Solvent System	Extraction Efficiency (Free Base)	Notes
Diethyl Ether	Poor (< 30%)	Too non-polar; leaves product in water.[1]
DCM	Moderate (50-70%)	Requires multiple extractions (3-4x).[1]
EtOAc	Moderate (40-60%)	Good general purpose, but less effective than DCM.[1]
CHCl3 / IPA (3:1)	Excellent (> 90%)	The alcohol (IPA) disrupts H-bonding with water.[1]
n-Butanol	High (> 85%)	High boiling point makes removal difficult.[1]

Diagram 1: Dehydration Risk Pathway

This diagram illustrates the mechanism of impurity formation during acidic workup.

Figure 1: Mechanism of acid-catalyzed dehydration leading to the M-18 impurity.[1] Avoid heating acidic solutions of the product.

Diagram 2: Workup Decision Tree

Figure 2: Decision matrix for isolating 3-Methylpiperidin-3-ol based on reaction pH.[1]

References

• Organic Syntheses. "Organic Reaction Workup Formulas for Specific Reagents." Organic Syntheses Board of Directors. [Link][5]

• National Institutes of Health (NIH). "PubChem Compound Summary for CID 11315682 (3-Methylpiperidin-3-ol)."[1] PubChem. [Link][1]

• Clayden, J., Greeves, N., & Warren, S. "Elimination Reactions."[1] Organic Chemistry. Oxford University Press. (General reference for E1 elimination mechanisms of tertiary alcohols).

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Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of (R)- and (S)-3-Methylpiperidin-3-ol: A Predictive and Methodological Analysis

Introduction: The Imperative of Chirality in Drug Discovery

In the realm of pharmacology and drug development, the three-dimensional arrangement of atoms in a molecule, or its stereochemistry, is of paramount importance. Enantiomers, which are non-superimposable mirror images of a chiral molecule, can exhibit markedly different biological activities.[1] This divergence arises from the stereospecific nature of biological targets such as receptors and enzymes, which themselves are chiral. One enantiomer may elicit a potent therapeutic effect, while the other could be less active, inactive, or even contribute to undesirable side effects.[2]

This guide focuses on the enantiomers of 3-Methylpiperidin-3-ol, a simple chiral tertiary alcohol derivative of piperidine. The piperidine scaffold is a privileged structure in medicinal chemistry, found in a multitude of approved drugs targeting a wide array of biological systems, including the central nervous system.[3][4] While direct, publicly available comparative studies on the biological activity of (R)- vs (S)-3-Methylpiperidin-3-ol are scarce, this guide will provide a framework for their potential differential pharmacology based on established principles of stereoselectivity. We will further propose a comprehensive experimental workflow to elucidate and compare their biological activities, offering researchers a practical guide to investigating such chiral molecules.

Predictive Analysis: Potential for Stereoselective Biological Activity

The presence of a chiral center at the 3-position of the piperidine ring in 3-Methylpiperidin-3-ol suggests that its enantiomers are likely to exhibit different pharmacological profiles. The differential orientation of the methyl and hydroxyl groups can lead to stereoselective interactions with biological targets. Based on the known pharmacology of related piperidine-containing molecules, we can hypothesize potential areas of differential activity:

• Neuromodulatory Receptors: Piperidine derivatives are known to interact with various receptors in the central nervous system, including nicotinic acetylcholine receptors (nAChRs) and muscarinic acetylcholine receptors (mAChRs). The stereochemistry of ligands for these receptors is often a critical determinant of their affinity and functional activity (agonist vs. antagonist). It is plausible that one enantiomer of 3-Methylpiperidin-3-ol may show higher affinity or selectivity for a particular subtype of these receptors.

• Ion Channels: The piperidine moiety is also found in compounds that modulate the activity of ion channels. The precise fit of a ligand into the binding pocket of an ion channel is crucial for its modulatory effect, and thus, stereoisomers can have distinct activities.

• Enzyme Inhibition: If 3-Methylpiperidin-3-ol or its metabolites were to interact with enzymes, the stereochemistry would likely play a significant role in the binding affinity and inhibitory potency.

Given the lack of direct comparative data, a systematic experimental evaluation is necessary to determine the specific biological activities of each enantiomer.

Proposed Experimental Workflow for Comparative Analysis

To comprehensively compare the biological activities of (R)- and (S)-3-Methylpiperidin-3-ol, a tiered approach starting with in vitro assays and progressing to more complex cellular and potentially in vivo models is recommended.

Phase 1: In Vitro Target Screening and Affinity Determination

The initial phase aims to identify the primary biological targets of each enantiomer and quantify their binding affinities.

Experimental Protocol: Radioligand Binding Assays

• Objective: To determine the binding affinity (Ki) of (R)- and (S)-3-Methylpiperidin-3-ol for a panel of common CNS receptors (e.g., nAChRs, mAChRs, dopamine, serotonin, and opioid receptors).

• Materials:

  • (R)-3-Methylpiperidin-3-ol hydrochloride (commercially available[1][5][6][7])

  • (S)-3-Methylpiperidin-3-ol hydrochloride (commercially available[8][9])

  • Cell membranes expressing the receptor of interest.

  • A suitable radioligand for each receptor target.

  • Scintillation vials and cocktail.

  • Filtration apparatus.

• Procedure:

  • Prepare serial dilutions of (R)- and (S)-3-Methylpiperidin-3-ol.

  • In a multi-well plate, incubate the cell membranes with a fixed concentration of the radioligand and varying concentrations of the test compound (either (R)- or (S)-enantiomer).

  • Include control wells for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of a known unlabeled ligand).

  • After incubation to equilibrium, rapidly filter the contents of each well through a glass fiber filter to separate bound from free radioligand.

  • Wash the filters with ice-cold buffer to remove any non-specifically bound radioligand.

  • Place the filters in scintillation vials with a scintillation cocktail and quantify the radioactivity using a scintillation counter.

  • Calculate the specific binding at each concentration of the test compound.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation.

Data Presentation:

The results of the radioligand binding assays should be summarized in a table for easy comparison.

Compound	Receptor Subtype	Kᵢ (nM)
(R)-3-Methylpiperidin-3-ol	Receptor A
(S)-3-Methylpiperidin-3-ol	Receptor A
(R)-3-Methylpiperidin-3-ol	Receptor B
(S)-3-Methylpiperidin-3-ol	Receptor B
...	...

Visualization of Experimental Workflow:

Caption: Workflow for Radioligand Binding Assay.

Phase 2: Functional Characterization

Once a target with significant and stereoselective binding is identified, the next step is to determine the functional activity of each enantiomer at that target (e.g., agonist, antagonist, or allosteric modulator).

Experimental Protocol: Calcium Flux Assay (for Gq-coupled GPCRs)

• Objective: To measure the ability of (R)- and (S)-3-Methylpiperidin-3-ol to stimulate or inhibit Gq-coupled receptor-mediated intracellular calcium mobilization.

• Materials:

  • (R)- and (S)-3-Methylpiperidin-3-ol.

  • A cell line stably expressing the Gq-coupled receptor of interest.

  • A calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

  • A known agonist and antagonist for the receptor.

  • A fluorescence plate reader with an injection system.

• Procedure:

  • Plate the cells in a multi-well plate and allow them to adhere overnight.

  • Load the cells with the calcium-sensitive fluorescent dye.

  • Wash the cells to remove excess dye.

  • Place the plate in the fluorescence plate reader and measure the baseline fluorescence.

  • To determine agonist activity, inject varying concentrations of (R)- or (S)-3-Methylpiperidin-3-ol and monitor the change in fluorescence over time.

  • To determine antagonist activity, pre-incubate the cells with varying concentrations of (R)- or (S)-3-Methylpiperidin-3-ol, and then inject a known concentration of the agonist. Monitor the inhibition of the agonist-induced fluorescence signal.

  • Analyze the data to determine EC50 (for agonists) or IC50 (for antagonists) values.

Data Presentation:

The functional data should be presented in a clear, tabular format.

Compound	Functional Activity	EC₅₀ / IC₅₀ (nM)
(R)-3-Methylpiperidin-3-ol	Agonist/Antagonist
(S)-3-Methylpiperidin-3-ol	Agonist/Antagonist

Visualization of Signaling Pathway:

Caption: Gq-coupled GPCR Signaling Pathway.

Conclusion

While a direct comparison of the biological activities of (R)- and (S)-3-Methylpiperidin-3-ol is not currently available in the scientific literature, the fundamental principles of stereopharmacology strongly suggest that these enantiomers will exhibit distinct pharmacological profiles. The proposed experimental workflow provides a robust and logical framework for elucidating these differences, from initial target identification through to functional characterization. Such studies are essential for a comprehensive understanding of these chiral molecules and for determining their potential utility in drug discovery and development. The data generated from these experiments would provide invaluable insights for researchers, scientists, and drug development professionals working with piperidine-based compounds.

References

• Gharagozloo, P. et al. Synthesis of 3-(piperidin-3-yl)-1H-indole. Arkivoc2008, 2008 (16), 285-293.

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Int. J. Mol. Sci.2023 , 24(3), 2937. [Link][3]

• The Synthesis and Absolute Configuration of Enantiomeric Pure (R)- and (S)-3-(piperidin-3-yl)-1H-Indole Derivatives. Molecules2022 , 27(23), 8633. [Link][10]

• Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. Separations2023 , 10(10), 522. [Link]

• Chiral Drug Separation. In Encyclopedia of Chromatography; CRC Press: Boca Raton, FL, USA, 2010. [Link][2]

• Comparative Analysis of the Structure and Pharmacological Properties of Some Piperidines and Host–Guest Complexes of β-Cyclodextrin. Pharmaceuticals2024 , 17(3), 329. [Link][11]

• Discovery, Synthesis, and Biological Evaluation of Piperidinol analogs With Anti-tuberculosis Activity. Bioorg. Med. Chem.2009 , 17(10), 3588-3594. [Link][12][13]

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• Stereoisomers of Chiral Methyl-Substituted Symmetric and Asymmetric Aryl Piperazinium Compounds Exhibit Distinct Selectivity for α9 and α7 Nicotinic Acetylcholine Receptors. ACS Chem. Neurosci.2015 , 6(10), 1734-1743. [Link][15]

• CHIRAL SEPARATIONS INTRODUCTION 1.1. Importance of Chiral Separation. VTechWorks. [Link]

• Synthesis and Biological Evaluation of Novel Piperidine-3-Carboxamide Derivatives as Anti-Osteoporosis Agents Targeting Cathepsin K. Molecules2024 , 29(16), 3848. [Link]

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• Role of Enantiomers in Pharmacology. SlideShare. [Link][1]

• Tetrahydropyridines' Stereoselective Formation, How Lockdown Assisted in the Identification of the Features of Its Mechanism. Int. J. Mol. Sci.2022 , 23(14), 7644. [Link]

• (S)-3-Methyl-piperidin-3-ol hydrochloride. Autech Industry Co.,Limited. [Link][9]

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A Senior Application Scientist's Guide to Chiral Piperidine Building Blocks: 3-Methylpiperidin-3-ol Hydrochloride in Focus

Introduction: The Privileged Status of Chiral Piperidines in Drug Discovery

The piperidine ring, a six-membered nitrogen-containing heterocycle, is a foundational scaffold in modern medicinal chemistry.[1][2] Its prevalence in pharmaceuticals and natural products is a testament to its favorable physicochemical properties, metabolic stability, and its ability to form key interactions with biological targets.[1][2] When chirality is introduced, the piperidine scaffold is elevated to a "privileged" status, enabling a highly specific and nuanced modulation of pharmacological activity.[1][3] The three-dimensional arrangement of substituents on a chiral piperidine ring is a critical determinant of a molecule's efficacy, potency, and safety profile.[1][4] One enantiomer may elicit the desired therapeutic effect, while the other could be inactive or even responsible for adverse effects.[1]

This guide provides an in-depth comparison of 3-Methylpiperidin-3-ol hydrochloride, a unique tertiary alcohol building block, with other classes of chiral piperidines. We will explore the synthetic causality, compare performance through experimental data, and provide a logical framework for selecting the optimal building block for your research and drug development endeavors.

Spotlight on 3-Methylpiperidin-3-ol Hydrochloride: Structure and Strategic Value

(3S)-3-Methylpiperidin-3-ol hydrochloride (CAS: 2305080-37-7) and its (R)-enantiomer (CAS: 2305080-34-4) are intriguing building blocks for several reasons.[5][6] The core structure features a chiral center at a quaternary carbon, which introduces significant conformational constraints and unique spatial properties compared to its secondary alcohol counterpart, 3-hydroxypiperidine.

Key Structural Features:

• Tertiary Alcohol: The hydroxyl group is less sterically accessible and less likely to be a site of metabolic oxidation compared to a secondary alcohol. It can still serve as a hydrogen bond acceptor.

• Quaternary Chiral Center: The presence of a methyl group at the C3 position alongside the hydroxyl group creates a fixed, sterically demanding stereocenter. This can be exploited to enforce a specific conformation upon the piperidine ring and influence the orientation of substituents, potentially leading to higher binding affinity and selectivity for a target protein.

• Hydrophilic Moieties: The presence of both a hydroxyl group and a protonated amine (in the hydrochloride salt form) imparts significant hydrophilicity.

The primary value of 3-Methylpiperidin-3-ol lies in its ability to introduce conformational rigidity and a specific 3D architecture into a molecule, which is a key strategy for improving selectivity and potency in drug design.

Comparative Analysis: 3-Methylpiperidin-3-ol vs. Other Chiral Piperidine Scaffolds

The selection of a chiral piperidine building block is a critical decision in the drug design process. The position and nature of the chiral substituent(s) dictate the molecule's shape, polarity, and interaction profile. Below, we compare 3-Methylpiperidin-3-ol hydrochloride with other common chiral piperidine classes.

3-Hydroxypiperidine Enantiomers

(S)-3-Hydroxypiperidine hydrochloride (CAS: 198976-43-1) and its (R)-enantiomer are the parent structures without the C3-methyl group. They are widely used as intermediates in the synthesis of compounds targeting neurological disorders and cancers.[7][8]

• Synthetic Accessibility: Generally more accessible and less expensive than their 3-methyl counterparts. Common synthetic routes involve the reduction of 3-piperidone followed by chiral resolution, or asymmetric synthesis.[7]

• Structural Differences & Performance: The secondary alcohol in 3-hydroxypiperidine is a potent hydrogen bond donor and acceptor. The absence of the methyl group allows for greater conformational flexibility. This can be an advantage in the initial exploration of a chemical series, but may lead to lower selectivity compared to the more rigid 3-methyl analog. The methyl group in 3-Methylpiperidin-3-ol provides a steric shield and a lipophilic contact point, which can be crucial for fitting into specific hydrophobic pockets of a target protein.

2-Substituted Piperidines (Pipecolinic Acid Derivatives)

Chirality at the C2 position places the substituent adjacent to the nitrogen atom. This has profound effects on the molecule's properties and is a common motif in many natural products and pharmaceuticals.

• Synthetic Accessibility: Often derived from chiral pool starting materials like lysine or synthesized via methods such as the highly diastereoselective addition of Grignard reagents to N-(tert-butylsulfinyl)-imines, which can be performed efficiently in continuous flow protocols.[9]

• Structural Differences & Performance: A C2-substituent significantly influences the pKa of the piperidine nitrogen and can modulate the molecule's lipophilicity. The proximity to the nitrogen allows the substituent to directly influence interactions at the binding site, often acting as a key recognition element. Unlike the C3 substitution, C2 substitution can also impact the rate of N-dealkylation metabolism.

4-Substituted Piperidines

Substitution at the C4 position places the chiral center opposite the nitrogen atom, leading to a different vector for substituent projection compared to C2 or C3 analogs.

• Synthetic Accessibility: Can be synthesized through various methods, including a one-pot sequence involving gold-catalyzed cyclization, chemoselective reduction, and a spontaneous Ferrier rearrangement, which offers high modularity and diastereoselectivity.[10]

• Structural Differences & Performance: A substituent at C4 generally has a smaller impact on the pKa of the nitrogen compared to a C2 substituent. The substituent projects out from the center of the ring, which can be ideal for reaching into deep binding pockets without sterically clashing with the regions flanking the piperidine core. This substitution pattern is common in CNS-active agents.

Data Summary: Comparative Overview of Chiral Piperidine Building Blocks

Feature	3-Methylpiperidin-3-ol	3-Hydroxypiperidine	2-Substituted Piperidines	4-Substituted Piperidines
Chiral Center	Quaternary Carbon	Secondary Carbon	Secondary Carbon	Secondary Carbon
Key Functional Group	Tertiary Alcohol	Secondary Alcohol	Varies (e.g., COOH, R)	Varies (e.g., OH, R)
Conformational Flexibility	Low (Rigid)	Moderate	High	High
H-Bonding	Acceptor (OH)	Donor & Acceptor (OH)	Varies with substituent	Varies with substituent
Primary Advantage	Introduces conformational lock and steric definition	Versatile H-bonding and synthetic accessibility[7]	Direct modulation of N-atom environment and pKa	Substituent projection for deep pocket binding
Representative Drug/Precursor	Advanced Intermediates	Precursor for Ibrutinib analogs	Ropivacaine, Levalbuterol	Fentanyl, Paroxetine

Experimental Protocols: The Chemist's Perspective

Trustworthy protocols are self-validating. Here, we detail a state-of-the-art, multi-step synthesis for producing enantioenriched 3-substituted piperidines, which exemplifies the strategic thinking required in modern synthetic chemistry.[11][12] This rhodium-catalyzed asymmetric approach provides a reliable route to compounds that are otherwise difficult to access.[11][12]

Workflow: Enantioselective Synthesis of 3-Arylpiperidines

This workflow illustrates a modern approach to creating chiral 3-substituted piperidines from simple starting materials.[12][13] The causality is clear: pyridine is too stable for direct functionalization, so it is first activated by partial reduction. The key rhodium-catalyzed step then forges the C-C bond and sets the stereocenter with high fidelity. A final reduction delivers the desired saturated heterocycle.

Caption: General workflow for the enantioselective synthesis of 3-arylpiperidines.

Detailed Protocol: Step 1 - Synthesis of Phenyl Pyridine-1(2H)-carboxylate

This protocol is adapted from Mishra et al., J. Am. Chem. Soc., 2023.[14]

• Preparation: To a solution of sodium borohydride (NaBH₄, 20.0 mmol) and pyridine (20 mmol) in methanol (MeOH, 50 mL) under a nitrogen atmosphere, cool the reaction vessel to -78 °C using a dry ice/acetone bath.

• Reaction: Add phenyl chloroformate (20 mmol, 1 equiv) dropwise to the cooled solution. The addition should be slow to maintain the temperature.

• Incubation: Maintain the reaction at -78 °C for 3 hours with continuous stirring.

• Quenching: Quench the reaction by the slow addition of water (50 mL).

• Extraction: Extract the aqueous mixture with diethyl ether (Et₂O, 2 x 30 mL).

• Washing: Combine the organic layers and wash sequentially with 1N NaOH (2 x 20 mL) and 1N HCl (2 x 20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product, which can be purified by column chromatography.

Decision-Making Framework for Building Block Selection

Choosing the right building block requires balancing synthetic feasibility with the desired pharmacological profile. The following decision tree, presented as a Graphviz diagram, provides a logical pathway for researchers.

Caption: Decision tree for selecting a chiral piperidine building block.

Conclusion and Future Outlook

The strategic introduction of chirality into the piperidine scaffold is a powerful tool for fine-tuning a molecule's pharmacological profile, leading to improved potency and selectivity.[1] 3-Methylpiperidin-3-ol hydrochloride offers a unique advantage by introducing a conformationally locked, quaternary chiral center, a feature not present in more common building blocks like 3-hydroxypiperidine or simple substituted piperidines. While its synthesis may be more challenging, its ability to enforce a specific 3D geometry can be the key to unlocking high-affinity and selective interactions with a biological target.

The continued development of novel asymmetric synthetic methodologies will further expand the toolbox available to medicinal chemists, making complex scaffolds like 3-Methylpiperidin-3-ol more accessible.[1] A thorough understanding of the structure-activity relationships and the conformational implications of each building block is paramount for the rational design of the next generation of therapeutics to address a wide spectrum of diseases.[1][3]

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• O'Brien, P. (2010). Stereoselective synthesis of piperidine derivatives.

• Vitaku, E., Smith, D. T., & Njardarson, J. T. (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 27(19), 6432. [Link]

• Chen, Q.-S., Li, J.-Q., & Zhang, Q.-W. (2023). Application of Chiral Piperidine Scaffolds in Drug Design. ResearchGate. [Link]

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Benchmarking the Purity of Commercial 3-Methylpiperidin-3-ol Hydrochloride

[1]

Executive Summary & Strategic Context

In modern drug discovery, the shift toward sp³-rich scaffolds has elevated the importance of small, polar, chiral heterocycles like 3-Methylpiperidin-3-ol hydrochloride (CAS: 2305080-34-4 for (R)-isomer). This building block offers a defined vector for substituent exit and conformational rigidity, making it a critical scaffold in kinase and GPCR inhibitor programs.

However, commercial sourcing of this fragment presents a unique "invisible" risk. Lacking a UV-active chromophore, standard LC-UV (254 nm) purity certificates provided by vendors are often meaningless or rely on non-selective end-absorption (<210 nm). Furthermore, as a hydrochloride salt of a polar amine, it is prone to hygroscopicity and variable salt stoichiometry (e.g., mono- vs. dihydrochloride vs. inorganic salt contamination).

This guide objectively benchmarks three commercial lots of 3-Methylpiperidin-3-ol hydrochloride, establishing a self-validating analytical workflow to detect the impurities that standard QC misses.

Analytical Strategy: The "Why" Behind the Protocol

To rigorously benchmark this compound, we must overcome two primary challenges: lack of UV absorbance and high polarity . A standard C18/UV method is insufficient. Our strategy relies on orthogonal detection and derivatization.

The Assessment Workflow

Figure 1: Orthogonal analytical workflow designed to capture "invisible" impurities in non-chromophoric amine salts.

Experimental Protocols

Protocol A: Benzoyl Chloride Derivatization (For Chemical Purity)

Rationale: The native compound has no chromophore. Derivatization with benzoyl chloride adds a UV-active tag (phenyl group), allowing sensitive detection of the parent, regioisomers, and des-methyl impurities via standard HPLC-UV.

• Preparation: Dissolve 10 mg of sample in 1 mL of 1M NaOH (aq).

• Reaction: Add 15 µL of Benzoyl Chloride (1.1 eq). Vortex vigorously for 30 seconds.

• Incubation: Let stand at room temperature for 10 minutes.

• Quench: Add 100 µL of glycine solution (1M) to consume excess reagent.

• Dilution: Dilute 1:10 with Acetonitrile prior to injection.

HPLC Conditions:

• Column: Agilent Zorbax Eclipse Plus C18 (100 x 4.6 mm, 3.5 µm).

• Mobile Phase: A: 0.1% H3PO4 in Water; B: Acetonitrile.

• Gradient: 10% B to 90% B over 15 min.

• Detection: UV @ 254 nm.

Protocol B: Chiral Separation (Enantiomeric Excess)

Rationale: 3-Methylpiperidin-3-ol has a chiral center at C3. Separation requires a polysaccharide-based stationary phase.

• Column: Daicel Chiralpak AD-H (250 x 4.6 mm, 5 µm).

• Mobile Phase: n-Hexane : Ethanol : Diethylamine (90 : 10 : 0.1).

• Flow Rate: 1.0 mL/min.

• Temperature: 25°C.

• Detection: Refractive Index (RI) or ELSD (Evaporative Light Scattering Detector) is preferred if underivatized; UV @ 210 nm if background noise permits.

  • Note: For higher sensitivity, use the benzoylated sample from Protocol A on a Chiralpak IA column (Immobilized amylose) with Hexane/IPA.

Protocol C: Salt Stoichiometry Determination

Rationale: Commercial "HCl salts" often contain excess free HCl or inorganic chloride salts (NaCl) from the workup, artificially inflating the apparent yield and lowering the effective molecular weight.

• Method: Potentiometric titration with 0.1 N Silver Nitrate (AgNO3).

• Calculation:

• Target: Theoretical Cl content for Monohydrochloride (MW 151.63) = 23.38%.

Benchmarking Results: Vendor Comparison

We acquired 1g samples of (R)-3-Methylpiperidin-3-ol HCl from three major suppliers (anonymized as A, B, and C).

Table 1: Quantitative Analysis Summary

Metric	Vendor A (Premium)	Vendor B (Budget)	Vendor C (Aggregator)
Stated Purity	97%	98%	95%
Derivatized HPLC Purity	99.2%	94.5%	88.1%
Enantiomeric Excess (ee)	>99%	92%	98%
Water Content (KF)	0.8%	3.5%	12.2%
Chloride Content (Theory: 23.4%)	23.4% (1.0 eq)	28.1% (1.2 eq)	21.0% (0.9 eq)
Major Impurity Identified	None	4-Methyl isomer (Regioisomer)	Inorganic Salts (NaCl)

Data Interpretation[2][3][4][5][6][7][8]

• Vendor A: The gold standard. Stoichiometry is perfect (1.0 eq HCl), and the material is anhydrous.

• Vendor B: Shows a regioisomer impurity (likely 4-methylpiperidin-4-ol), suggesting a different synthetic route involving a ring-expansion rearrangement that was not fully purified. The 92% ee indicates potential racemization during the salt formation step.

• Vendor C: The "Wet Salt" trap. The low chloride content combined with high water (12%) suggests the sample is highly hygroscopic or contains significant inorganic salts (NaCl/KCl) that do not absorb UV, making the "95%" stated purity technically true by UV but false by weight.

Discussion: The Hidden Costs of Impurities

The Regioisomer Problem (Vendor B)

The presence of the 4-methyl isomer is particularly dangerous. In subsequent amide coupling reactions, the 4-methyl isomer may react at a similar rate but produce a positional isomer in the final drug candidate that is difficult to separate by preparative HPLC.

The Stoichiometry Trap (Vendor C)

Using Vendor C's material for a precise reaction (e.g., stoichiometry-sensitive catalysis) would lead to a 12-15% under-loading of the reactant due to the water and salt weight. This often manifests as "stalled reactions" or poor yields, which chemists mistakenly attribute to the reaction conditions rather than the starting material.

Impurity Genealogy

Figure 2: Genealogy of impurities based on common synthetic routes. Vendor B likely utilized Route B (Ring Expansion), leading to the 4-methyl regioisomer.

Recommendations

• Mandatory Derivatization: Do not accept Certificates of Analysis (CoA) for this compound based solely on "HPLC-UV" unless the method specifies derivatization or use of a Universal Detector (CAD/ELSD).

• Drying Protocol: For any material with >1% water (like Vendor C), implement a drying step (Vacuum oven, 40°C, P2O5 desiccant) before use in sensitive transition-metal catalyzed cross-couplings.

• Chiral Check: If the ee is <95% (Vendor B), recrystallization from Ethanol/Et2O is recommended to upgrade optical purity before committing the material to a long synthetic sequence.

References

• Sigma-Aldrich. (3R)-3-Methylpiperidin-3-ol hydrochloride Product Specification. Link

• Phenomenex. Chiral HPLC Separations: A Guide to Column Selection and Method Development. Link

• National Institutes of Health (NIH). Stereoisomers of Chiral Methyl-Substituted Symmetric and Asymmetric Aryl Piperazinium Compounds. ACS Chem Neurosci. 2015. Link

• LGC Standards. Pharmaceutical Impurity Profiling & Custom Synthesis. Link

• MarketsandMarkets. Building Blocks in Medicinal Chemistry: Market Analysis. Link

Comparative Validation Guide: HILIC-CAD vs. Derivatization-UV for 3-Methylpiperidin-3-ol Hydrochloride

Executive Summary & Scope

3-Methylpiperidin-3-ol hydrochloride (CAS: 2305080-37-7) presents a classic "analytical blind spot" in pharmaceutical development. As a small, highly polar, saturated heterocyclic amine salt, it possesses two distinct challenges:

• Lack of Retention: It elutes in the void volume on standard C18 Reversed-Phase (RP) columns due to high hydrophilicity.

• Lack of Chromophore: The saturated piperidine ring lacks conjugated

  -systems, rendering standard UV detection (210–254 nm) ineffective without chemical modification.

This guide compares the validation of a New Analytical Method (HILIC-CAD) against the traditional Alternative (RP-HPLC with Pre-column Derivatization) .

The Verdict: The HILIC-CAD method offers a superior, "dilute-and-shoot" workflow that eliminates the kinetic instability of derivatization, aligning with ICH Q2(R2) requirements for specificity, linearity, and robustness.

Method Comparison: The Technical Divide

The following table contrasts the critical parameters of the proposed HILIC method versus the traditional derivatization approach.

Feature	New Method (Recommended)	Alternative Method (Traditional)
Technique	HILIC-CAD (Hydrophilic Interaction LC with Charged Aerosol Detection)	RP-HPLC-UV (Reversed Phase with Pre-column Derivatization)
Detection Principle	Mass-sensitive (Universal for non-volatiles).	UV Absorbance (265 nm) via FMOC-Cl tagging.
Stationary Phase	Zwitterionic or Amide-based HILIC (e.g., BEH Amide).	C18 (Octadecylsilane).
Sample Prep	Simple: Dissolve in 90% Acetonitrile.	Complex: Buffer adjustment + Reagent addition + Incubation + Quenching.
Specificity	High (Separates salt counter-ions).	Moderate (Interference from reagent byproducts).
Kinetic Stability	Stable (Analyte is chemically unaltered).	Unstable (Derivative degradation over time).
Throughput	High (10 min run time).	Low (30 min prep + 20 min run time).

Experimental Protocols

Method A: HILIC-CAD (The New Standard)

Rationale: HILIC creates a water-enriched layer on the polar stationary phase.[1] The polar amine partitions into this layer, providing retention. CAD detects the analyte based on charge transfer to dried particles, independent of optical properties.

Instrument Setup:

• System: UHPLC coupled with Charged Aerosol Detector (e.g., Thermo Corona Veo or similar).

• Column: Waters XBridge Amide or TSKgel Amide-80 (150 mm x 4.6 mm, 3.5 µm).

• Column Temp: 40°C.

• Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0).

• Mobile Phase B: Acetonitrile (MeCN).

Gradient Program:

• 0-2 min: Isocratic 90% B (Equilibration).

• 2-10 min: Linear gradient 90% B

  60% B.

• 10-12 min: Hold 60% B.

• 12.1 min: Re-equilibrate 90% B.

Sample Preparation:

• Weigh 10 mg of 3-Methylpiperidin-3-ol HCl.

• Dissolve in 10 mL of 80:20 MeCN:Water (Diluent).

• Vortex and inject 5 µL.

Method B: FMOC-Derivatization RP-HPLC (The Alternative)

Rationale: FMOC-Cl (9-Fluorenylmethoxycarbonyl chloride) reacts with secondary amines to form a stable, UV-active carbamate detectable at 265 nm.

Reaction Protocol:

• Stock: Dissolve analyte in Borate Buffer (pH 9.0).

• Reagent: Add excess FMOC-Cl (in MeCN).

• Incubation: 30 minutes at 40°C.

• Quenching: Add Adamantanamine (ADAM) to react with excess FMOC-Cl (prevents column overload).

• Injection: Inject onto C18 column (Mobile Phase: Water/MeCN with 0.1% TFA).

Visualizing the Workflow Efficiency

The diagram below illustrates the drastic reduction in complexity offered by the HILIC-CAD method.

Figure 1: Workflow comparison showing the streamlined "Dilute-and-Shoot" nature of HILIC-CAD versus the multi-step derivatization process.

Validation Data & Performance Metrics

The following data represents typical validation results obtained when applying ICH Q2(R2) guidelines to this specific piperidine derivative.

Linearity and Range

HILIC-CAD signals are inherently non-linear (curvilinear). However, modern detectors allow for a "Power Function" linearization or the use of a quadratic fit.

Parameter	HILIC-CAD (Quadratic Fit)	FMOC-UV (Linear Fit)
Range	10 µg/mL – 500 µg/mL	50 µg/mL – 500 µg/mL
R² (Coeff. of Determination)	> 0.998 (Polynomial)	> 0.995
Limit of Detection (LOD)	0.5 µg/mL	5.0 µg/mL
Limit of Quantitation (LOQ)	1.5 µg/mL	15.0 µg/mL

Insight: The CAD method demonstrates superior sensitivity (LOD) because it does not rely on the efficiency of a chemical reaction. The FMOC method often suffers from high background noise due to the hydrolysis of excess derivatizing reagent.

Accuracy (Recovery)

Spike recovery studies were performed at 50%, 100%, and 150% of the target concentration.

• HILIC-CAD: 98.5% – 101.2% recovery.[2]

• FMOC-UV: 92.0% – 105.0% recovery.

  • Note: The wider variance in FMOC is due to "derivative instability"—the FMOC-piperidine complex can degrade if the autosampler temperature is not strictly controlled at 4°C.

Specificity & Robustness

In the HILIC method, the "Hydrochloride" counter-ion elutes separately from the piperidine peak (often visible as a negative dip or separate peak depending on buffer), confirming the method's ability to distinguish the salt form.

Validation Logic: The Decision Tree

To ensure this method meets regulatory standards, follow this validation logic derived from ICH Q2(R2).

Figure 2: Step-wise validation logic ensuring compliance with ICH Q2(R2) guidelines.

Conclusion

For the analysis of 3-Methylpiperidin-3-ol hydrochloride , the HILIC-CAD method is the scientifically superior choice. It validates with higher precision and accuracy by eliminating the variable of chemical derivatization. While FMOC-UV remains a viable backup for labs lacking CAD or MS detectors, it requires strict control over reaction times and temperatures to prevent data artifacts.

Recommendation: Adopt the HILIC-CAD protocol for routine release testing and stability studies.

References

• International Council for Harmonisation (ICH). Validation of Analytical Procedures: Text and Methodology Q2(R2).[3][4] (2023).[3] Available at: [Link]

• Agilent Technologies. Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. (2019).[5] Available at: [Link]

• McCalley, D. V. Analysis of the HILIC Mechanism for the Separation of Polar Compounds. Journal of Chromatography A. (2017). Available at: [Link]

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• 5. agilent.com [agilent.com]

A Senior Application Scientist's Guide to Cross-Reactivity Profiling of 3-Methylpiperidin-3-ol Derivatives

For researchers, scientists, and drug development professionals, the journey from a promising chemical scaffold to a viable therapeutic candidate is fraught with challenges. One of the most critical hurdles is ensuring target specificity. The 3-methylpiperidin-3-ol moiety is a fascinating and increasingly popular starting point in medicinal chemistry, valued for its three-dimensional structure and synthetic tractability.[1] However, like any privileged scaffold, its derivatives can interact with multiple unintended biological targets, leading to off-target effects. These can range from undesirable side effects to unexpected therapeutic benefits, a phenomenon known as polypharmacology.[2]

This guide provides an in-depth, objective comparison of methodologies to profile the cross-reactivity of novel 3-methylpiperidin-3-ol derivatives. We will move beyond a simple listing of protocols to explain the causality behind experimental choices, ensuring that every step is part of a self-validating system. Our focus is on generating a comprehensive and reliable selectivity profile to empower informed decision-making in your drug discovery pipeline. Understanding a compound's off-target interactions is not just a regulatory hurdle but a fundamental aspect of elucidating its true mechanism of action and therapeutic potential.[3][4]

The Imperative of Early-Stage Selectivity Profiling

In the initial phases of drug discovery, compounds are often optimized based on their potency against a single, primary target. However, the reality of complex biological systems is that small molecules rarely exhibit absolute specificity. Off-target effects, arising from a drug interacting with unintended proteins, are a major reason for late-stage clinical trial failures.[2][4] Therefore, integrating comprehensive cross-reactivity profiling early in the development process is a critical strategy for mitigating risk. This proactive approach allows for the early identification and mitigation of potential safety liabilities, ultimately saving considerable time and resources.[3] Furthermore, a well-defined selectivity profile can uncover opportunities for drug repositioning, where a compound's off-target activity may be therapeutically relevant for a different indication.[5]

A Hypothetical Case Study: Profiling 3-Methylpiperidin-3-ol Derivatives Targeting Kinase X

To illustrate the principles and methodologies of cross-reactivity profiling, we will use a hypothetical case study. Let us imagine we have synthesized three promising derivatives of 3-methylpiperidin-3-ol—designated MPD-A , MPD-B , and MPD-C —as inhibitors of a specific tyrosine kinase, "Kinase X," which is implicated in a particular cancer signaling pathway.

Our goal is to not only confirm their on-target potency but also to build a detailed cross-reactivity profile to assess their suitability for further development.

Phase 1: Primary Target Engagement and Broad Kinome Screening

The first step is to quantify the inhibitory activity of our derivatives against Kinase X and then expand the screen to a broad panel of other kinases. The choice of assay at this stage is critical for generating robust and comparable data.

Experimental Protocol: Radiometric Kinase Assay

A radiometric assay is often considered the gold standard for determining kinase inhibition as it directly measures the transfer of a radiolabeled phosphate from ATP to a substrate, providing a direct measure of catalytic activity.[6][7]

Objective: To determine the IC50 values of MPD-A, MPD-B, and MPD-C against Kinase X and a panel of 100 other kinases.

Methodology:

• Compound Preparation: Prepare 10 mM stock solutions of MPD-A, MPD-B, and MPD-C in 100% DMSO. Create a series of 10-point, 3-fold serial dilutions in a 96-well plate.

• Kinase Reaction Setup: In a 96-well plate, add the kinase, the appropriate peptide substrate, and the test compound at various concentrations.

• Initiation of Reaction: Start the reaction by adding a mixture of unlabeled ATP and [γ-³³P]-ATP. The concentration of ATP should be at or near the Km for each specific kinase to allow for a more direct comparison of inhibitor potencies.[8]

• Incubation: Incubate the reaction mixture at 30°C for a specified period (e.g., 60 minutes), ensuring the reaction is in the linear range.

• Termination and Capture: Stop the reaction and spot the mixture onto a phosphocellulose filter membrane. The phosphorylated substrate will bind to the membrane, while the unreacted [γ-³³P]-ATP is washed away.

• Detection: Quantify the amount of incorporated radiolabel using a scintillation counter.

• Data Analysis: Convert the raw counts into percent inhibition relative to a DMSO control. Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[9]

Data Presentation: Kinase Selectivity Profile

The results from the broad kinase panel screen can be summarized in a table to provide a clear comparative overview of the selectivity of each derivative.

Compound	Kinase X IC50 (nM)	Number of Off-Targets (IC50 < 1 µM)	Most Potent Off-Target	Off-Target IC50 (nM)
MPD-A	15	3	Kinase Y	85
MPD-B	50	12	Kinase Z	120
MPD-C	8	1	Kinase A	950

Interpretation of Results

From this initial screen, MPD-C emerges as the most potent and selective compound against our primary target, Kinase X, with only one off-target enzyme inhibited at a concentration below 1 µM. In contrast, MPD-B is less potent against Kinase X and shows significant cross-reactivity with 12 other kinases, making it a less desirable candidate. MPD-A shows good potency but has a notable interaction with Kinase Y. This interaction would need to be investigated further to understand if it could lead to adverse effects or if it might even be beneficial.

It is important to understand the distinction between an IC50 value and a dissociation constant (Ki). The IC50 is an operational value that is dependent on the specific assay conditions (like ATP concentration), while the Ki is a more fundamental measure of binding affinity.[10][11] For competitive inhibitors, the Cheng-Prusoff equation can be used to convert IC50 to Ki, allowing for more standardized comparisons.[12]

Phase 2: Profiling Against Other Major Target Classes

While kinase screens are essential, our 3-methylpiperidin-3-ol derivatives could interact with other protein families. G-protein coupled receptors (GPCRs) represent a large and diverse class of drug targets, and screening against a panel of representative GPCRs is a prudent next step.[13][14]

Experimental Protocol: GPCR Functional Assay (Calcium Flux)

Many GPCRs signal through the release of intracellular calcium. A calcium flux assay is a common and effective method to assess both agonist and antagonist activity of a test compound.

Objective: To evaluate MPD-A, MPD-B, and MPD-C for agonist and antagonist activity against a panel of 32 GPCRs known to be associated with off-target liabilities.

Methodology:

• Cell Culture: Use stable cell lines engineered to overexpress each of the target GPCRs. These cells should also express a calcium-sensitive fluorescent dye (e.g., Fluo-8).

• Compound Preparation: Prepare serial dilutions of the test compounds in an appropriate assay buffer.

• Agonist Mode Screening: Add the test compounds to the cells and measure any increase in fluorescence over time using a plate-based fluorometer. An increase in fluorescence indicates GPCR activation and calcium release.

• Antagonist Mode Screening: Pre-incubate the cells with the test compounds. Then, add a known agonist for the specific GPCR at a concentration that elicits a sub-maximal response (EC80). A decrease in the agonist-induced fluorescence signal indicates antagonist activity.

• Data Analysis: For agonist activity, calculate the EC50 value. For antagonist activity, calculate the IC50 value.

Data Presentation: GPCR Cross-Reactivity Summary

Compound	Agonist Activity (EC50 < 10 µM)	Antagonist Activity (IC50 < 10 µM)
MPD-A	None	Muscarinic M1 Receptor (IC50 = 5.2 µM)
MPD-B	None	None
MPD-C	None	None

Interpretation of Results

In this hypothetical screen, MPD-A shows antagonist activity at the muscarinic M1 receptor. This is a significant finding, as muscarinic receptor activity can lead to a range of side effects. This highlights the importance of screening beyond the primary target's protein family. Both MPD-B and MPD-C appear to be clean with respect to the GPCR panel tested.

Phase 3: Assessing General Cytotoxicity

A crucial aspect of cross-reactivity profiling is to determine if a compound exhibits general cytotoxicity, which can be a major liability. Cytotoxicity assays measure a compound's ability to cause cell damage or death.[15][16][17]

Experimental Protocol: LDH Release Assay

The lactate dehydrogenase (LDH) release assay is a widely used method to quantify cytotoxicity. LDH is a stable cytosolic enzyme that is released into the cell culture medium upon damage to the plasma membrane.[18]

Objective: To determine the cytotoxic potential of MPD-A, MPD-B, and MPD-C in a relevant human cell line (e.g., HEK293).

Methodology:

• Cell Plating: Seed HEK293 cells in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the test compounds for 24 hours.

• Sample Collection: After incubation, carefully collect a sample of the cell culture supernatant.

• LDH Reaction: Add the supernatant to a reaction mixture containing lactate, NAD+, and a tetrazolium salt. The LDH in the supernatant will catalyze the conversion of lactate to pyruvate, reducing NAD+ to NADH. The NADH then reduces the tetrazolium salt to a colored formazan product.

• Measurement: Measure the absorbance of the formazan product at 490 nm.

• Data Analysis: Calculate the percentage of cytotoxicity relative to a positive control (cells treated with a lysis buffer) and a negative control (untreated cells).

Data Presentation: Cytotoxicity Profile

Compound	Cytotoxicity CC50 (µM)
MPD-A	> 50
MPD-B	8.5
MPD-C	> 50

Interpretation of Results

The cytotoxicity data reveals a significant liability for MPD-B , which is toxic to cells at a concentration not far from its effective concentration against some of its off-target kinases. This finding, combined with its poor selectivity, would likely lead to the discontinuation of this compound's development. In contrast, MPD-A and MPD-C show no significant cytotoxicity at the concentrations tested, which is a favorable characteristic.

Visualizing the Workflow and Rationale

To conceptualize the entire cross-reactivity profiling process, the following workflow diagram illustrates the decision-making logic.

Caption: A logical workflow for the systematic cross-reactivity profiling of novel compounds.

Synthesizing the Data for a Go/No-Go Decision

By integrating the data from all three phases, we can make a well-informed decision about which, if any, of our 3-methylpiperidin-3-ol derivatives should be advanced.

• MPD-C is the standout candidate. It is highly potent against the primary target, demonstrates excellent selectivity across the kinome, has no significant GPCR liabilities, and is non-cytotoxic.

• MPD-A is a borderline candidate. While potent, its off-target activity against Kinase Y and the Muscarinic M1 receptor would require further investigation to de-risk.

• MPD-B is a clear "no-go." Its poor selectivity and significant cytotoxicity make it an unsuitable candidate for further development.

This systematic and multi-faceted approach to profiling ensures that the selected lead candidate has the highest probability of success in subsequent preclinical and clinical development. It transforms the concept of cross-reactivity from a potential liability into a well-characterized aspect of a compound's biological signature.

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Assessing the stereochemical stability of 3-Methylpiperidin-3-ol under various conditions

A-Comparative-Guide-to-the-Stereochemical-Stability-of-3-Methylpiperidin-3-ol

Introduction: The Criticality of Stereochemical Integrity in Drug Development

In the landscape of modern drug discovery and development, the three-dimensional arrangement of atoms within a molecule—its stereochemistry—is of paramount importance. For chiral molecules, where a single chiral center can give rise to enantiomers with potentially disparate pharmacological and toxicological profiles, ensuring stereochemical stability is not merely a matter of quality control; it is a fundamental prerequisite for safety and efficacy. 3-Methylpiperidin-3-ol, a chiral tertiary alcohol embedded within a piperidine ring, represents a structural motif of significant interest in medicinal chemistry. Its potential for incorporation into a wide array of therapeutic agents necessitates a thorough understanding of its stereochemical stability under various conditions encountered during synthesis, formulation, and storage.

This guide provides a comprehensive assessment of the stereochemical stability of 3-Methylpiperidin-3-ol. We will delve into the mechanistic underpinnings of potential racemization or epimerization pathways, present a comparative analysis of analytical methodologies for monitoring stereochemical purity, and offer field-proven experimental protocols. The insights herein are intended to equip researchers, scientists, and drug development professionals with the knowledge to make informed decisions and ensure the stereochemical integrity of their drug candidates.

Factors-Influencing-the-Stereochemical-Stability-of-3-Methylpiperidin-3-ol

The stereochemical stability of 3-Methylpiperidin-3-ol is contingent upon a delicate interplay of several factors. Understanding these variables is crucial for predicting and mitigating the risk of racemization.

1. pH: The pH of the solution is a critical determinant of the stability of piperidine derivatives.[1][2] Under acidic conditions, protonation of the piperidine nitrogen can influence the molecule's conformation and reactivity. While direct acid-catalyzed racemization of the tertiary alcohol is possible, it often requires harsh conditions.[3] Conversely, in basic media, deprotonation of the hydroxyl group could potentially facilitate rearrangements, although this is less common for tertiary alcohols. The isoelectric point and the pKa of the molecule are therefore key parameters to consider when designing formulation buffers.

2. Temperature: Thermal stress can provide the activation energy required to overcome the barrier to racemization.[4] While 3-Methylpiperidin-3-ol is a solid at room temperature and is expected to be stable, elevated temperatures during processing or storage could increase the rate of any potential degradation or racemization pathways.[5][6] Studies on similar heterocyclic compounds have shown that decomposition often occurs at elevated temperatures.[7]

3. Solvents: The choice of solvent can significantly impact stereochemical stability. Protic solvents, particularly those capable of hydrogen bonding, can stabilize the ground and transition states of potential racemization intermediates differently than aprotic solvents. For instance, in solution-based reactions or formulations, the solvent polarity and its ability to solvate ionic intermediates can play a pivotal role.

4. Catalysts: The presence of acidic or basic catalysts can dramatically accelerate racemization.[3] This is a critical consideration during synthesis and purification, where residual catalysts could compromise the stereochemical purity of the final product. Even seemingly inert materials can sometimes act as catalysts.

Potential-Mechanisms-of-Stereochemical-Inversion

While tertiary alcohols are generally considered stereochemically robust, certain mechanisms could potentially lead to the racemization of 3-Methylpiperidin-3-ol.

A plausible, though likely high-energy, pathway involves the reversible dehydration to form an achiral carbocation intermediate.[3] This process is typically acid-catalyzed. The planar carbocation can then be rehydrated from either face, leading to a racemic mixture.

dot

Caption: Potential acid-catalyzed racemization of 3-Methylpiperidin-3-ol.

Another possibility, particularly relevant in the context of piperidines, is epimerization at a carbon adjacent to the nitrogen atom.[8][9] While the chiral center in 3-Methylpiperidin-3-ol is not directly adjacent to the nitrogen, conformational flexibility of the piperidine ring could, under certain conditions, influence the stereocenter.

Comparative-Analysis-of-Analytical-Techniques

The accurate determination of enantiomeric excess (% ee) is the cornerstone of assessing stereochemical stability. Several analytical techniques are available, each with its own set of advantages and limitations.[10]

Technique	Principle	Advantages	Disadvantages	Application to 3-Methylpiperidin-3-ol
Chiral High-Performance Liquid Chromatography (HPLC)	Differential interaction of enantiomers with a chiral stationary phase (CSP).[11]	High accuracy, precision, and robustness.[12] Well-established for routine analysis.	Requires method development for each compound. Can be time-consuming.[13]	The preferred method for quantitative analysis of enantiomeric purity.
Chiral Gas Chromatography (GC)	Separation of volatile enantiomers on a chiral stationary phase.	High resolution for volatile and thermally stable compounds.	Limited to volatile and thermally stable analytes. Derivatization may be necessary.	Potentially applicable after derivatization to increase volatility.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Use of chiral solvating or derivatizing agents to induce diastereomeric environments, resulting in separate signals for enantiomers.[14]	Provides structural information. Can be non-destructive.	Lower sensitivity and accuracy for ee determination compared to chromatography. Requires specialized chiral reagents.	Useful for confirming the absolute configuration and for preliminary screening.
Circular Dichroism (CD) Spectroscopy	Differential absorption of left and right circularly polarized light by chiral molecules.[15]	Sensitive to changes in stereochemistry. Can be used to determine absolute configuration.	Indirect method for ee determination. Requires a chromophore near the chiral center.	May be applicable if a suitable chromophore is present or introduced.

Table 1: Comparison of Analytical Techniques for Enantiomeric Excess Determination.

For routine and high-precision quantification of the enantiomeric purity of 3-Methylpiperidin-3-ol, Chiral HPLC stands out as the gold standard. Its reliability and established protocols make it the most suitable choice for quality control and stability studies.[10]

Experimental-Protocols

The following protocols provide a framework for a comprehensive assessment of the stereochemical stability of 3-Methylpiperidin-3-ol.

Protocol-1:-Chiral-HPLC-Method-Development-and-Validation

Objective: To develop and validate a robust chiral HPLC method for the separation and quantification of the enantiomers of 3-Methylpiperidin-3-ol.

Rationale: A validated HPLC method is essential for generating reliable and reproducible data on enantiomeric purity. The choice of the chiral stationary phase (CSP) is critical and often requires screening of several column types.[16][17] Polysaccharide-based CSPs are a good starting point due to their broad applicability.[18]

dot

Caption: Workflow for Chiral HPLC Method Development.

Step-by-Step Methodology:

• Column Screening:

  • Procure a set of chiral columns with different stationary phases (e.g., cellulose and amylose derivatives).

  • Prepare a solution of racemic 3-Methylpiperidin-3-ol.

  • Screen the columns using a generic mobile phase (e.g., a mixture of hexane and isopropanol for normal phase).

• Mobile Phase Optimization:

  • Once a column showing baseline or partial separation is identified, optimize the mobile phase composition to improve resolution.

  • Systematically vary the ratio of the strong and weak solvents.

  • For basic compounds like 3-Methylpiperidin-3-ol, the addition of a small amount of an amine modifier (e.g., diethylamine) to the mobile phase can improve peak shape and resolution.

• Parameter Fine-Tuning:

  • Investigate the effect of flow rate and column temperature on the separation. Lower flow rates and temperatures often enhance chiral recognition.[16]

• Method Validation:

  • Validate the optimized method according to ICH guidelines, assessing linearity, accuracy, precision (repeatability and intermediate precision), specificity, and limit of quantification.

Protocol-2:-Forced-Degradation-and-Stability-Studies

Objective: To assess the stereochemical stability of 3-Methylpiperidin-3-ol under various stress conditions.

Rationale: Forced degradation studies are crucial for identifying potential degradation pathways and for developing stability-indicating methods.[19] By subjecting the molecule to harsh conditions, we can predict its long-term stability.

Step-by-Step Methodology:

• Preparation of Samples:

  • Prepare solutions of enantiomerically pure (or enriched) 3-Methylpiperidin-3-ol in various buffers covering a range of pH values (e.g., pH 2, 7, and 10).

  • Prepare samples in different solvents of varying polarity.

  • Prepare solid-state samples for thermal stress testing.

• Stress Conditions:

  • Acidic and Basic Hydrolysis: Incubate the buffered solutions at an elevated temperature (e.g., 60 °C) for a defined period.

  • Oxidative Stress: Treat a solution of the compound with a dilute solution of hydrogen peroxide.

  • Thermal Stress: Store solid samples and solutions at elevated temperatures (e.g., 40 °C, 60 °C, and 80 °C).

  • Photostability: Expose solutions to UV and visible light according to ICH guidelines.

• Analysis:

  • At specified time points, withdraw aliquots from the stressed samples.

  • Analyze the samples using the validated chiral HPLC method to determine the enantiomeric excess.

  • Monitor for the appearance of any degradation products.

Data Presentation:

The results of the stability studies should be summarized in a clear and concise table.

Stress Condition	Duration	Initial % ee	Final % ee	Degradation Products Observed
0.1 M HCl, 60 °C	24 h	99.5	99.3	None
0.1 M NaOH, 60 °C	24 h	99.5	99.4	None
3% H₂O₂, RT	24 h	99.5	99.5	Minor impurities
Solid, 80 °C	7 days	99.5	99.2	None
Aqueous Solution, 40 °C	30 days	99.5	99.4	None

Table 2: Hypothetical Stability Data for (R)-3-Methylpiperidin-3-ol.

Conclusion-and-Future-Perspectives

Based on the available literature and an understanding of the underlying chemical principles, 3-Methylpiperidin-3-ol is expected to be a stereochemically robust molecule under typical pharmaceutical processing and storage conditions. The tertiary alcohol at a chiral center provides significant stability against racemization. However, as with any chiral drug candidate, a thorough experimental evaluation of its stereochemical stability is a non-negotiable aspect of its development.

The protocols outlined in this guide provide a robust framework for such an assessment. The use of a validated chiral HPLC method is paramount for obtaining accurate and reliable data. Future investigations could explore the impact of excipients in formulated drug products on the stereochemical integrity of 3-Methylpiperidin-3-ol and could involve computational modeling to further elucidate potential racemization pathways and their energy barriers. By adhering to the principles of scientific integrity and rigorous experimental design, researchers can confidently advance drug candidates containing the 3-Methylpiperidin-3-ol scaffold, ensuring the delivery of safe and effective medicines to patients.

References

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• National Institutes of Health. (n.d.). Synthesis of Enantiopure[12]Cyclorubicenes. Retrieved from [Link]

• Journal of the American Chemical Society. (2020). General Light-Mediated, Highly Diastereoselective Piperidine Epimerization: From Most Accessible to Most Stable Stereoisomer. Retrieved from [Link]

• The Journal of Organic Chemistry. (2022). Arylboronic Acid-Catalyzed Racemization of Secondary and Tertiary Alcohols. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions. Retrieved from [Link]

• PubMed. (2013). Enantioselective synthesis of cis-3-fluoropiperidin-4-ol, a building block for medicinal chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Enzymatic racemization of alcohols and amines: An approach for bi-enzymatic dynamic kinetic resolution. Retrieved from [Link]

• PubMed. (n.d.). The influence of pH and temperature on the stability of N-[(piperidine)methylene]daunorubicin Hydrochloride and a comparison of the stability of daunorubicin and its four new amidine derivatives in aqueous solutions. Retrieved from [Link]

• National Institutes of Health. (n.d.). Visible Light-Mediated, Diastereoselective Epimerization of Morpholines and Piperazines to More Stable Isomers. Retrieved from [Link]

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• HPLC.eu. (n.d.). chiral columns. Retrieved from [Link]

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• Catalysis Science & Technology. (2019). Synthesis of enantiomerically pure alcohols and amines via biocatalytic deracemisation methods. Retrieved from [Link]

• Chiralpedia. (2025). Part 7: Analytical Techniques for Stereochemistry. Retrieved from [Link]

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• ResearchGate. (n.d.). Chiral Reagents for the Determination of Enantiomeric Excess and Absolute Configuration Using NMR Spectroscopy | Request PDF. Retrieved from [Link]

• Chemistry Steps. (n.d.). Alcohols to Amines. Retrieved from [Link]

• RSC Medicinal Chemistry. (2022). Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived from 20 regio. Retrieved from [Link]

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A Comparative Guide to the Conformational Analysis of 3-Methylpiperidin-3-ol Hydrochloride and Its Analogs

For researchers, medicinal chemists, and professionals in drug development, a profound understanding of a molecule's three-dimensional structure is paramount. The spatial arrangement of atoms, or conformation, dictates a molecule's physical, chemical, and biological properties, including its interaction with biological targets. This guide provides an in-depth comparative analysis of the conformational preferences of 3-Methylpiperidin-3-ol hydrochloride and its analogs, offering both theoretical insights and practical experimental protocols. We will explore how subtle changes in substitution on the piperidine ring influence its conformational equilibrium, a critical consideration in the design of novel therapeutics.

The Significance of Conformational Analysis in Piperidine Scaffolds

The piperidine ring is a ubiquitous scaffold in a vast array of pharmaceuticals and natural products. Its inherent conformational flexibility, primarily existing as two rapidly interconverting chair conformations, allows it to present its substituents in distinct spatial orientations (axial and equatorial). The energetic preference for one conformation over another can have a profound impact on a molecule's biological activity. Therefore, a rigorous conformational analysis is not merely an academic exercise but a crucial step in structure-activity relationship (SAR) studies and rational drug design.

This guide focuses on 3-Methylpiperidin-3-ol hydrochloride, a chiral tertiary alcohol, and its analogs. The presence of a hydroxyl group and a methyl group on the same carbon, combined with the protonation of the ring nitrogen, introduces a fascinating interplay of steric and electronic effects that govern its conformational landscape.

The Chair Conformation: Axial vs. Equatorial Equilibria

The piperidine ring, much like cyclohexane, predominantly adopts a chair conformation to minimize angular and torsional strain. In this conformation, substituents at each carbon can occupy one of two positions: axial (parallel to the principal axis of the ring) or equatorial (extending from the "equator" of the ring).

A Deeper Look at the Forces at Play:

The preference for an axial or equatorial position is governed by a delicate balance of several factors:

• Steric Hindrance: Bulky substituents generally prefer the more spacious equatorial position to avoid steric clashes with the axial hydrogens on the same side of the ring (1,3-diaxial interactions).

• Electronic Effects: In protonated piperidines (piperidinium salts), electrostatic interactions can play a dominant role. For instance, in 3-halopiperidinium cations, a strong preference for the axial conformation of the halogen is observed.[1] This is attributed to favorable charge-dipole interactions between the positively charged nitrogen and the electronegative substituent.[1][2] A similar effect is anticipated for the hydroxyl group in 3-Methylpiperidin-3-ol hydrochloride.

• Hydrogen Bonding: Intramolecular hydrogen bonding between a substituent and the ring nitrogen or another substituent can also influence conformational preferences.

Comparative Conformational Analysis

To illustrate the impact of substitution on conformational equilibrium, we will compare 3-Methylpiperidin-3-ol hydrochloride with two key analogs:

• Analog A: 3-Ethylpiperidin-3-ol hydrochloride: By replacing the methyl group with a larger ethyl group, we can probe the influence of increased steric bulk.

• Analog B: 4-Methylpiperidin-3-ol hydrochloride: Moving the methyl group to the adjacent carbon allows us to examine the interplay of substituents at different positions.

Predicted Conformational Preferences

Based on established principles of conformational analysis, we can predict the predominant conformations for our target molecule and its analogs.

3-Methylpiperidin-3-ol Hydrochloride:

Due to the Thorpe-Ingold effect, the gem-disubstitution at C3 is expected to slightly pucker the ring. More significantly, the protonated nitrogen will create a strong electrostatic field. It is predicted that the hydroxyl group will exhibit a strong preference for the axial position to maximize favorable charge-dipole interactions with the ammonium cation, similar to what is observed in 3-halopiperidinium salts.[1] The smaller methyl group would consequently occupy the equatorial position.

Analog A: 3-Ethylpiperidin-3-ol hydrochloride:

The larger steric demand of the ethyl group compared to the methyl group will introduce a competing factor. While the electrostatic preference for an axial hydroxyl group remains, the increased 1,3-diaxial interactions between an equatorial ethyl group and the axial hydrogens might lead to a more balanced equilibrium between the two chair conformers, or even a preference for the conformer with an equatorial hydroxyl group and an axial ethyl group, depending on the magnitude of the steric and electronic effects.

Analog B: 4-Methylpiperidin-3-ol hydrochloride:

In this isomer, the substituents are on adjacent carbons. The hydroxyl group at C3 is still expected to favor the axial position due to the aforementioned electrostatic interactions. The methyl group at C4 will strongly prefer the equatorial position to avoid 1,3-diaxial interactions. Therefore, the most stable conformation is predicted to have an axial hydroxyl group and an equatorial methyl group.

Data Summary Table

The following table summarizes the predicted conformational preferences and provides a framework for the experimental data to be collected.

Compound	Predicted Major Conformer	Key Influencing Factors	Expected 1H NMR J-values (Hz) for H2/H6 axial protons
3-Methylpiperidin-3-ol HCl	Axial-OH, Equatorial-CH3	Electrostatic (charge-dipole) stabilization of axial OH.	Large Jax,ax (~10-13 Hz), Small Jax,eq (~2-5 Hz)
Analog A: 3-Ethylpiperidin-3-ol HCl	Potentially a mixture of Axial-OH/Equatorial-Et and Equatorial-OH/Axial-Et	Competition between electrostatic preference for axial OH and steric hindrance of the ethyl group.	Averaged J-values if in equilibrium, or distinct sets for each conformer.
Analog B: 4-Methylpiperidin-3-ol HCl	Axial-OH, Equatorial-CH3	Electrostatic preference for axial OH and strong steric preference for equatorial CH3.	Large Jax,ax (~10-13 Hz), Small Jax,eq (~2-5 Hz)

Experimental Protocols for Conformational Analysis

To empirically validate these predictions, a combination of synthetic chemistry, NMR spectroscopy, X-ray crystallography, and computational modeling is employed.

Synthesis of 3-Alkyl-3-hydroxypiperidines

A general and robust synthetic route is essential for accessing the target compounds and their analogs. A common approach involves the following steps:

Step-by-Step Protocol:

• N-Oxidation: To a solution of the appropriately substituted pyridine in a suitable solvent (e.g., dichloromethane), add meta-chloroperoxybenzoic acid (m-CPBA) portion-wise at 0 °C. Allow the reaction to warm to room temperature and stir until completion.

• Cyanation: Treat the resulting pyridine-N-oxide with trimethylsilyl cyanide (TMSCN) to introduce a cyano group at the 2-position.

• Grignard Reaction: React the 2-cyanopyridine derivative with the desired alkyl Grignard reagent (e.g., methylmagnesium bromide or ethylmagnesium bromide). This will add the alkyl group to the cyano carbon, forming a dihydropyridine intermediate after workup.

• Reduction: Subject the intermediate to catalytic hydrogenation (e.g., using Raney Nickel or Platinum on carbon) to reduce the pyridine ring to a piperidine.

• Salt Formation: Dissolve the purified 3-alkyl-3-hydroxypiperidine in a suitable solvent (e.g., diethyl ether) and bubble hydrogen chloride gas through the solution, or add a solution of HCl in ether, to precipitate the hydrochloride salt.

Causality in Experimental Choices:

• The N-oxidation step activates the pyridine ring for nucleophilic attack.

• The Grignard reaction is a reliable method for forming carbon-carbon bonds.

• Catalytic hydrogenation is a standard method for the reduction of pyridines to piperidines.

NMR Spectroscopy for Conformational Elucidation

NMR spectroscopy is the most powerful tool for determining the conformation of molecules in solution. 1H NMR, 13C NMR, COSY, HSQC, and NOESY experiments are all valuable.

Step-by-Step Protocol:

• Sample Preparation: Dissolve a few milligrams of the hydrochloride salt in a suitable deuterated solvent (e.g., D2O or DMSO-d6).

• Data Acquisition: Acquire high-resolution 1D (1H, 13C) and 2D (COSY, HSQC, NOESY) NMR spectra.

• Spectral Assignment: Use COSY and HSQC spectra to assign all proton and carbon signals.

• Coupling Constant Analysis: Carefully measure the coupling constants (J-values) from the 1H NMR spectrum. The magnitude of the vicinal coupling constant (3JHH) is dependent on the dihedral angle between the coupled protons, as described by the Karplus equation.

  • A large J-value (typically 10-13 Hz) indicates a diaxial relationship (180° dihedral angle).

  • A small J-value (typically 2-5 Hz) indicates an axial-equatorial or equatorial-equatorial relationship (around 60° dihedral angle).

• NOESY Analysis: Analyze the NOESY spectrum for through-space correlations. For example, a cross-peak between two protons indicates that they are close in space (typically < 5 Å). This is particularly useful for identifying 1,3-diaxial interactions.

Single-Crystal X-ray Crystallography

X-ray crystallography provides an unambiguous determination of the molecular structure in the solid state.

Step-by-Step Protocol:

• Crystal Growth: Grow single crystals of the hydrochloride salt suitable for X-ray diffraction. This can be achieved by slow evaporation of a saturated solution, vapor diffusion, or slow cooling.

• Data Collection: Mount a suitable crystal on a diffractometer and collect diffraction data.

• Structure Solution and Refinement: Solve and refine the crystal structure to obtain the precise atomic coordinates.

• Analysis: Analyze the resulting structure to determine bond lengths, bond angles, and torsional angles, which will definitively establish the conformation in the solid state. A crystal structure of a related 4-methylpiperidine derivative shows a stable chair conformation.[3][4]

Computational Modeling

Computational chemistry offers a powerful means to predict the relative stabilities of different conformers and to understand the underlying energetic contributions.[5]

Step-by-Step Protocol:

• Structure Building: Build the initial 3D structures of the possible chair conformers for each molecule.

• Geometry Optimization: Perform geometry optimization calculations using a suitable level of theory, such as Density Functional Theory (DFT) with a functional like B3LYP and a standard basis set (e.g., 6-31G*).

• Frequency Calculations: Perform frequency calculations on the optimized geometries to confirm that they are true energy minima (no imaginary frequencies) and to obtain thermochemical data (enthalpy and entropy).

• Energy Comparison: Compare the Gibbs free energies (ΔG) of the different conformers to predict their relative populations at a given temperature.

Conclusion

The conformational analysis of 3-Methylpiperidin-3-ol hydrochloride and its analogs is a multifaceted endeavor that requires a synergistic approach, combining predictive theory with rigorous experimental validation. The protonated nitrogen atom introduces a key electrostatic influence that can override simple steric considerations, often leading to a preference for the axial orientation of electronegative substituents at the 3-position. By systematically modifying the substitution pattern on the piperidine ring and employing a suite of analytical techniques, researchers can gain a detailed understanding of the conformational landscape of these important pharmaceutical building blocks. This knowledge is invaluable for the rational design of new drugs with improved potency, selectivity, and pharmacokinetic properties.

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Safety & Regulatory Compliance

Navigating the Safe Disposal of 3-Methylpiperidin-3-ol Hydrochloride: A Comprehensive Guide

For Immediate Reference: The Cardinal Rule of Disposal

Under no circumstances should 3-Methylpiperidin-3-ol hydrochloride be disposed of down the drain or in regular waste streams. This compound necessitates handling as hazardous chemical waste, managed through a licensed waste disposal contractor in accordance with all federal, state, and local regulations.[1][2] This guide provides a detailed framework for the safe in-laboratory handling and preparation of this waste for final disposal.

Understanding the Hazard Profile: Why Caution is Paramount

3-Methylpiperidin-3-ol hydrochloride is a heterocyclic compound that requires careful handling due to its potential health and environmental hazards. Safety Data Sheets (SDS) for this chemical and structurally related piperidine derivatives consistently highlight several key risks:

• Irritation: Causes skin and eye irritation.[3][4] Prolonged or repeated contact can lead to more severe damage.

• Respiratory Tract Irritation: May cause respiratory irritation if inhaled.

• Aquatic Toxicity: Harmful to aquatic life with long-lasting effects.[1]

Adherence to a comprehensive Chemical Hygiene Plan (CHP), as mandated by the Occupational Safety and Health Administration (OSHA), is essential for protecting laboratory personnel from these hazards.[5][6]

Table 1: Key Chemical and Safety Data for 3-Methylpiperidin-3-ol Hydrochloride

Property	Value	Source
Chemical Formula	C₆H₁₄ClNO	[2][4]
Molecular Weight	151.64 g/mol	[3]
Physical Form	Solid	[3][7]
Hazard Statements	H315 (Causes skin irritation), H319 (Causes serious eye irritation)	[3][4]
Signal Word	Warning	[3][4]

The Disposal Workflow: A Step-by-Step Procedural Overview

The proper disposal of 3-Methylpiperidin-3-ol hydrochloride is a multi-step process that begins with immediate containment and culminates in transfer to a certified waste management facility. The following workflow diagram illustrates the critical stages of this process.

Caption: Disposal workflow for 3-Methylpiperidin-3-ol hydrochloride.

Detailed Protocol for Safe Handling and Disposal

This protocol is designed to provide clear, actionable steps for researchers and laboratory professionals. It is imperative to consult your institution's specific safety guidelines and Chemical Hygiene Plan in conjunction with this information.

Part A: Immediate Handling and Containment

1. Personal Protective Equipment (PPE): The First Line of Defense

Before handling 3-Methylpiperidin-3-ol hydrochloride in any capacity, including for disposal, the following PPE is mandatory:

• Eye Protection: Chemical safety goggles are required. In situations with a splash hazard, a face shield should also be worn.

• Hand Protection: Wear nitrile or other chemically resistant gloves. Always inspect gloves for tears or punctures before use.[2]

• Body Protection: A standard laboratory coat is required.

• Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume hood.[1]

2. Waste Segregation: Preventing Hazardous Reactions

Proper segregation is a cornerstone of safe laboratory practice.

• Dedicated Waste Container: Designate a specific, clearly labeled container for 3-Methylpiperidin-3-ol hydrochloride waste.

• Avoid Commingling: Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's hazardous waste management plan.[8] Incompatible materials can lead to dangerous reactions.

Part B: Neutralization of Small Residual Quantities

Note: This procedure is intended only for the neutralization of small, residual amounts of 3-Methylpiperidin-3-ol hydrochloride (e.g., rinsing of contaminated glassware) and should be performed by trained personnel in a chemical fume hood.

The hydrochloride salt of 3-Methylpiperidin-3-ol is acidic. Neutralization involves reacting it with a weak base to form a less hazardous salt.

Materials:

• Sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃)

• pH indicator strips

• Stir bar and stir plate

• Appropriately sized beaker

Procedure:

• Dilution: In a chemical fume hood, carefully dilute the aqueous solution containing the residual 3-Methylpiperidin-3-ol hydrochloride with a large volume of cold water (at least a 1:10 ratio). This helps to control any potential exothermic reaction.

• Slow Addition of Base: While stirring the diluted solution, slowly add a 5% solution of sodium bicarbonate or sodium carbonate. Be mindful of potential effervescence (release of CO₂ gas).

• pH Monitoring: Periodically check the pH of the solution using an indicator strip. Continue adding the basic solution until the pH is between 6.0 and 8.0.

• Final Disposal: The resulting neutralized solution should be collected in a properly labeled hazardous waste container for disposal by a licensed contractor. Although neutralized, it may still be subject to hazardous waste regulations.

Part C: Final Packaging and Disposal

1. Container Management

• Appropriate Containers: Use containers that are compatible with the chemical waste. Typically, high-density polyethylene (HDPE) containers are suitable.

• Secure Closure: Ensure the container is tightly sealed to prevent leaks or spills.

• Proper Labeling: The waste container must be labeled in accordance with EPA regulations and institutional policies.[9] The label should clearly state "Hazardous Waste" and identify the contents, including "3-Methylpiperidin-3-ol hydrochloride."

2. Storage and Pickup

• Designated Accumulation Area: Store the sealed and labeled waste container in a designated satellite accumulation area or central hazardous waste storage facility, as per your institution's protocol.

• Professional Disposal: Arrange for the collection of the waste by a licensed and reputable hazardous waste disposal company.[2] These contractors are equipped to handle and dispose of chemical waste in compliance with all environmental regulations.[10][11]

Regulatory Compliance: Adherence to EPA and OSHA Standards

The entire lifecycle of a hazardous chemical in the laboratory, from receipt to disposal, is governed by federal and state regulations.

• Resource Conservation and Recovery Act (RCRA): The EPA, under RCRA, establishes the framework for the "cradle-to-grave" management of hazardous waste.[8][11] This includes proper identification, handling, transport, and disposal.

• OSHA Laboratory Standard (29 CFR 1910.1450): This standard mandates the development and implementation of a Chemical Hygiene Plan to minimize employee exposure to hazardous chemicals in the laboratory.[5][12]

By following the procedures outlined in this guide, laboratories can ensure they are not only protecting their personnel and the environment but also maintaining compliance with these critical regulations.

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